1-Acetyl-3-(BOC-Amino)pyrrolidine

• CAS: 881298-14-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (S)-3-Acetyl-1-Boc-pyrrolidine from (S)-1-Boc-3-hydroxypyrrolidine

Introduction

(S)-3-Acetyl-1-Boc-pyrrolidine is a chiral heterocyclic compound that has emerged as a highly valuable building block in medicinal chemistry.[1] Its structurally distinct framework is a crucial intermediate in the synthesis of complex therapeutic agents, notably including Spleen Tyrosine Kinase (Syk) inhibitors designed for treating inflammatory diseases.[1] The most direct and common synthetic route to this key intermediate is the oxidation of the secondary alcohol, (S)-1-Boc-3-hydroxypyrrolidine, a readily available starting material.[2][3]

This guide provides a comprehensive technical overview of this pivotal transformation. It is designed for researchers, chemists, and drug development professionals, moving beyond a simple recitation of steps to explore the causality behind methodological choices. We will dissect and compare the most effective and field-proven oxidation protocols, focusing on the underlying mechanisms, operational considerations, and troubleshooting strategies to ensure a robust and reproducible synthesis.

Strategic Overview: The Oxidation of a Secondary Alcohol

The core chemical transformation is the conversion of a secondary alcohol to a ketone. The presence of the acid-labile tert-butyloxycarbonyl (Boc) protecting group and the desire to maintain the integrity of the chiral center necessitate the use of mild and selective oxidation conditions. While numerous reagents can effect this change, the field has largely converged on three principal classes of methods for this specific substrate: hypervalent iodine reagents, activated sulfoxide systems, and catalytic nitroxyl radical-based protocols.

The choice between these methods is not arbitrary; it is a strategic decision based on reaction scale, available laboratory equipment, cost of goods, safety considerations, and desired purity profile of the final product.[2]

Core Methodologies and Mechanistic Insights

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a reliable and exceptionally mild method for converting primary and secondary alcohols to aldehydes and ketones, respectively.[4][5] It employs a hypervalent iodine reagent, 1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one, commonly known as Dess-Martin Periodinane (DMP).

Causality & Rationale

The primary advantages of the DMP oxidation are its operational simplicity, neutral pH, and ambient reaction temperature, which makes it highly chemoselective and tolerant of sensitive functional groups like the Boc moiety.[6] Reactions are typically fast, often completing within a few hours, and workup is straightforward.[5] These features make it an excellent choice for small- to medium-scale laboratory syntheses where reagent cost is less critical.

Reaction Mechanism

The mechanism begins with the ligand exchange between the alcohol and an acetate group on the hypervalent iodine center.[7][8] This is followed by deprotonation to form a periodinane intermediate. The final carbonyl product is formed through an intramolecular elimination, where the α-hydrogen of the alcohol is abstracted by an acetate ligand, leading to the C=O double bond formation and reduction of the iodine(V) species.[7]

Visualizing the DMP Oxidation Mechanism

Caption: Mechanism of the Dess-Martin Oxidation.

Swern Oxidation and Related DMSO-Based Methods

The Swern oxidation is a powerhouse in organic synthesis for converting alcohols to carbonyl compounds without the use of heavy metals.[9] It relies on the activation of dimethyl sulfoxide (DMSO) with an electrophilic agent, most commonly oxalyl chloride, followed by reaction with the alcohol and final elimination induced by a hindered base like triethylamine (TEA) or diisopropylethylamine (Hünig's base).

Causality & Rationale

The Swern oxidation is renowned for its high yields and reliability across a vast range of substrates.[10] A key advantage is that the byproducts are volatile (dimethyl sulfide, CO, CO₂) and easily removed.[11] However, its major operational constraint is the requirement for cryogenic temperatures (typically -78 °C) to control the stability of the reactive intermediates, particularly the chlorodimethylsulfonium salt.[2][12] Deviation from this low temperature can lead to side product formation. The production of the malodorous dimethyl sulfide also necessitates proper handling and waste quenching (e.g., with bleach).[10][11]

Reaction Mechanism

The reaction begins with the activation of DMSO by oxalyl chloride at -78 °C to form the electrophilic chlorosulfonium salt, with the evolution of CO and CO₂ gases.[13][14] The alcohol then adds to this species, forming an alkoxysulfonium salt. The addition of a hindered amine base deprotonates the carbon alpha to the oxygen, generating a sulfur ylide.[9] This ylide undergoes a final intramolecular elimination via a five-membered ring transition state to yield the ketone, dimethyl sulfide, and the protonated amine base.[10]

Visualizing the Swern Oxidation Mechanism

Caption: Key stages of the Swern Oxidation mechanism.

A Milder Alternative: The Parikh-Doering Oxidation

The Parikh-Doering oxidation is a modification that also uses DMSO as the oxidant but activates it with a sulfur trioxide pyridine complex (SO₃·Py).[15] A significant advantage is that this reaction can be performed at milder temperatures (0 °C to room temperature), avoiding the need for a dry ice/acetone bath.[15][16] This makes it operationally simpler and more scalable than the Swern oxidation, though it may sometimes require a larger excess of reagents to drive the reaction to completion.[15]

TEMPO-Catalyzed Oxidation

(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl, or TEMPO, is a stable nitroxyl radical that serves as an efficient catalyst for the oxidation of alcohols.[17][18] This method is highly regarded from a green chemistry perspective as it uses a catalytic amount of the radical in conjunction with a stoichiometric, inexpensive terminal oxidant like sodium hypochlorite (bleach).[19]

Causality & Rationale

The TEMPO/bleach system is attractive for large-scale synthesis due to its low cost, catalytic nature, and avoidance of toxic metal byproducts.[19] The reaction is typically run in a biphasic system (e.g., dichloromethane/water) with a bromide salt co-catalyst. Careful control of pH is crucial for selectivity. One potential drawback is the risk of chlorination of electron-rich substrates, although this is less of a concern for the target molecule.[20]

Reaction Mechanism

The catalytic cycle is initiated by the oxidation of the TEMPO radical to the active N-oxoammonium cation by the terminal oxidant (e.g., NaOCl).[20][21] This powerful electrophilic species then oxidizes the alcohol to the ketone, in the process being reduced to a hydroxylamine. The hydroxylamine is then re-oxidized back to the TEMPO radical by the terminal oxidant, completing the catalytic cycle.[20]

Comparative Summary of Oxidation Methods

Feature	Dess-Martin Periodinane (DMP)	Swern Oxidation	Parikh-Doering Oxidation	TEMPO/Bleach Oxidation
Oxidant Type	Stoichiometric Hypervalent Iodine[4]	Stoichiometric Activated DMSO[9]	Stoichiometric Activated DMSO[15]	Catalytic Radical + Stoichiometric NaOCl[19]
Temperature	0 °C to Room Temperature[5]	-78 °C (Cryogenic)[12]	0 °C to Room Temperature[15]	0 °C to Room Temperature[19]
Key Advantages	Very mild, neutral pH, simple workup, high selectivity.	High yields, volatile byproducts, widely applicable.[10]	Milder than Swern (no cryo), operationally simple.[16]	Catalytic, low cost, "green" oxidant (bleach), scalable.[19]
Key Disadvantages	Expensive, potentially explosive on large scale, poor atom economy.[6]	Requires cryogenic temps, malodorous byproduct (DMS).[9][10]	May require large excess of reagents for full conversion.[15]	Biphasic, requires pH control, potential for chlorination.
Ideal Scale	Lab-scale (mg to g)	Lab- to pilot-scale (g to kg)	Lab- to pilot-scale (g to kg)	Pilot- to process-scale (kg+)

Experimental Protocols: A Self-Validating System

The following protocols are presented as robust, self-validating systems. Successful execution relies on adherence to the specified conditions, use of high-quality anhydrous reagents, and careful monitoring of reaction progress (e.g., by TLC or LC-MS).

Overall Synthetic Workflow

Caption: General workflow for the synthesis and purification.

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation[2]

• Materials:

  • (S)-1-Boc-3-hydroxypyrrolidine (1.0 eq)

  • Dess-Martin Periodinane (DMP) (1.2 - 1.5 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Brine, Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Under an inert atmosphere (Nitrogen or Argon), dissolve (S)-1-Boc-3-hydroxypyrrolidine in anhydrous DCM (approx. 10 volumes).

  • Cool the solution to 0 °C using an ice bath.

  • Add the Dess-Martin periodinane portion-wise, ensuring the internal temperature remains below 5 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring progress by TLC.

  • Upon completion, quench the reaction by adding a 1:1 mixture of saturated NaHCO₃ and saturated Na₂S₂O₃ solutions. Stir vigorously for 20-30 minutes until the layers are clear.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Protocol 2: Swern Oxidation[12]

• Materials:

  • Oxalyl chloride (1.2 - 1.5 eq)

  • Anhydrous Dimethyl sulfoxide (DMSO) (2.4 - 3.0 eq)

  • (S)-1-Boc-3-hydroxypyrrolidine (1.0 eq)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (5.0 eq)

  • Anhydrous Dichloromethane (DCM)

• Procedure:

  • To a flask containing anhydrous DCM under an inert atmosphere, add oxalyl chloride and cool the solution to -78 °C (dry ice/acetone bath).

  • Slowly add a solution of anhydrous DMSO in DCM dropwise via syringe, maintaining the temperature at -78 °C. Stir for 10-15 minutes (Caution: gas evolution).

  • Add a solution of (S)-1-Boc-3-hydroxypyrrolidine in DCM dropwise, again maintaining the temperature at -78 °C. Stir for 20-30 minutes.

  • Slowly add the triethylamine (or DIPEA). The mixture may become thick. Stir at -78 °C for an additional 15 minutes.

  • Remove the cooling bath and allow the reaction to warm to room temperature over about 1 hour.

  • Quench the reaction with water. Separate the organic layer and wash sequentially with 1 M HCl, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Troubleshooting and Field-Proven Insights

• Incomplete Oxidation: This is a common issue.[2] For DMP oxidations, ensure the reagent is fresh, as it can decompose on storage. For Swern oxidations, incomplete reaction can result from insufficient reagent stoichiometry or addition at too high a temperature.[2]

• Side Product Formation: In Swern oxidations, allowing the reaction to warm before the addition of the amine base can lead to the formation of mixed thioacetals.[9] Strict temperature control at -78 °C is paramount.[2]

• Scalability Concerns: While DMP is excellent for small-scale work, its potential shock sensitivity and high cost make it less suitable for large-scale preparations.[6] Swern and Parikh-Doering are more scalable, but the former's cryogenic requirement can be a challenge. TEMPO-catalyzed oxidations are often the preferred choice for industrial-scale production due to cost and safety profiles.[19]

Conclusion

The synthesis of (S)-3-Acetyl-1-Boc-pyrrolidine via the oxidation of its corresponding secondary alcohol is a critical transformation in the production of advanced pharmaceutical intermediates. The choice of oxidant—be it a hypervalent iodine reagent like DMP, an activated sulfoxide system like the Swern or Parikh-Doering conditions, or a catalytic TEMPO-based protocol—is a critical decision dictated by the specific requirements of the synthesis. For laboratory-scale work demanding mildness and simplicity, DMP offers unparalleled advantages. For reliable, high-yielding transformations where cryogenic capabilities are available, the Swern oxidation is a classic and robust choice. For larger-scale, cost-conscious, and environmentally aware processes, TEMPO-catalyzed oxidation represents the state-of-the-art. A thorough understanding of the mechanisms, operational parameters, and limitations of each method empowers the research scientist to select and execute the optimal synthetic strategy.

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Spectroscopic Data for 1-Acetyl-3-(BOC-Amino)pyrrolidine: An In-depth Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for 1-Acetyl-3-(BOC-Amino)pyrrolidine, a key building block in contemporary drug discovery and organic synthesis. Designed for researchers, scientists, and drug development professionals, this document delves into the nuances of structural elucidation using modern spectroscopic techniques. Our focus extends beyond mere data presentation to offer field-proven insights into experimental design and data interpretation, ensuring both scientific integrity and practical applicability.

Introduction

1-Acetyl-3-(BOC-Amino)pyrrolidine (Molecular Formula: C₁₁H₂₀N₂O₃, Molecular Weight: 228.29 g/mol ) incorporates several key functional groups: a tertiary amide (the acetyl group), a carbamate (the BOC protecting group), and a saturated nitrogen heterocycle (the pyrrolidine ring). The interplay of these functionalities gives rise to a unique spectroscopic fingerprint. Accurate characterization of this molecule is paramount for ensuring purity, confirming successful synthesis, and understanding its reactivity in subsequent chemical transformations. This guide will systematically explore the expected ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared (IR) spectroscopic data for this compound. While direct experimental spectra for this specific molecule are not widely published, the data presented herein are predicted based on extensive analysis of analogous structures and foundational spectroscopic principles.

Molecular Structure and Key Spectroscopic Features

The structural complexity of 1-Acetyl-3-(BOC-Amino)pyrrolidine necessitates a multi-faceted analytical approach for unambiguous characterization. The following diagram illustrates the molecular structure and highlights the key regions for spectroscopic analysis.

Caption: Molecular structure of 1-Acetyl-3-(BOC-Amino)pyrrolidine.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of hydrogen atoms.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of purified 1-Acetyl-3-(BOC-Amino)pyrrolidine.[1] Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃), in a clean, dry vial.[1] Ensure complete dissolution, using gentle vortexing if necessary.[1]

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.[1]

• Instrument Setup: Insert the NMR tube into the spectrometer.[2] The instrument is typically a 400 or 500 MHz spectrometer.

• Data Acquisition: Acquire the ¹H NMR spectrum. Key parameters to consider include a sufficient number of scans to achieve a good signal-to-noise ratio and a relaxation delay of 1-5 seconds to ensure accurate integration.[3]

Predicted ¹H NMR Data and Interpretation

The following table summarizes the predicted ¹H NMR chemical shifts (δ) for 1-Acetyl-3-(BOC-Amino)pyrrolidine. These predictions are based on the analysis of its functional groups and comparison with structurally similar molecules.[2]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~4.8 - 5.2	br s	1H	N-H (BOC group)
~4.2 - 4.4	m	1H	CH (at position 3)
~3.4 - 3.7	m	2H	CH₂ (pyrrolidine ring, adjacent to N)
~3.2 - 3.4	m	2H	CH₂ (pyrrolidine ring, adjacent to N)
~2.1	s	3H	CH₃ (Acetyl group)
~1.9 - 2.2	m	2H	CH₂ (pyrrolidine ring)
1.46	s	9H	C(CH₃)₃ (BOC group)

Note: The pyrrolidine ring protons are expected to exhibit complex splitting patterns (multiplets) due to diastereotopicity and coupling with adjacent protons.

Interpretation:

• BOC Group: The most prominent and diagnostic signal is the sharp singlet at approximately 1.46 ppm, integrating to nine protons, which unequivocally confirms the presence of the tert-butyl group of the BOC protecting group.[4] The broad singlet between 4.8 and 5.2 ppm is characteristic of the N-H proton of the carbamate.[4]

• Acetyl Group: A sharp singlet at around 2.1 ppm, integrating to three protons, is indicative of the methyl group of the N-acetyl moiety.

• Pyrrolidine Ring: The protons on the pyrrolidine ring will appear as complex multiplets in the region of 1.9 to 3.7 ppm. The protons on the carbons alpha to the nitrogen (positions 2 and 5) are expected to be the most downfield due to the electron-withdrawing effect of the nitrogen atom. The methine proton at position 3, attached to the carbon bearing the BOC-amino group, is expected to appear as a multiplet around 4.2-4.4 ppm.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides valuable information about the carbon framework of a molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: A more concentrated sample is typically required for ¹³C NMR. Dissolve 20-50 mg of the compound in 0.6-0.7 mL of deuterated solvent.

• Data Acquisition: The spectrum is acquired on a 100 or 125 MHz spectrometer. Broadband proton decoupling is employed to simplify the spectrum to a series of singlets, with each unique carbon atom producing a distinct peak.[5]

Predicted ¹³C NMR Data and Interpretation

Chemical Shift (δ) ppm	Assignment
~169	C=O (Acetyl amide)
~155	C=O (BOC carbamate)
~79	C(CH₃)₃ (BOC group)
~50-55	CH (at position 3)
~45-50	CH₂ (pyrrolidine ring, adjacent to N)
~43-48	CH₂ (pyrrolidine ring, adjacent to N)
~30-35	CH₂ (pyrrolidine ring)
~28.5	C(CH₃)₃ (BOC group)
~22	CH₃ (Acetyl group)

Interpretation:

• Carbonyl Carbons: Two distinct signals in the downfield region are expected for the two carbonyl carbons. The amide carbonyl of the acetyl group is predicted around 169 ppm, while the carbamate carbonyl of the BOC group should appear at approximately 155 ppm.[6]

• BOC Group Carbons: The quaternary carbon of the tert-butyl group is expected around 79 ppm, and the three equivalent methyl carbons will give a strong signal at approximately 28.5 ppm.

• Pyrrolidine Ring Carbons: The chemical shifts of the pyrrolidine ring carbons will be in the range of 30-55 ppm. The carbons adjacent to the nitrogen atom will be the most downfield.

• Acetyl Methyl Carbon: The methyl carbon of the acetyl group is anticipated to resonate at around 22 ppm.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.[2]

• Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source is commonly used for this type of molecule.[2]

• Data Acquisition: The sample solution is introduced into the ESI source, and the mass spectrum is acquired in positive ion mode.[2]

Predicted Mass Spectrometry Data and Interpretation

m/z	Assignment
229.15	[M+H]⁺
251.13	[M+Na]⁺
173.11	[M+H - C₄H₈]⁺ or [M+H - 56]⁺
129.09	[M+H - BOC]⁺

Interpretation:

• Molecular Ion: The expected molecular weight of 1-Acetyl-3-(BOC-Amino)pyrrolidine is 228.29. In positive-ion ESI-MS, the protonated molecule [M+H]⁺ would be observed at an m/z of approximately 229.15. The sodium adduct [M+Na]⁺ at m/z 251.13 may also be present.

• Fragmentation Pattern: The BOC group is known to undergo characteristic fragmentation. A common loss is that of isobutylene (56 Da), which would result in a fragment ion at m/z 173.11.[7] Loss of the entire BOC group (100 Da) would lead to a fragment at m/z 129.09. The fragmentation of the acetyl group and the pyrrolidine ring can also produce characteristic ions.

Caption: Predicted ESI-MS fragmentation pathway.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

• Sample Preparation (Thin Film): Dissolve a small amount of the compound in a volatile solvent (e.g., dichloromethane). Apply a drop of the solution to a salt plate (NaCl or KBr) and allow the solvent to evaporate, leaving a thin film.[2]

• Data Acquisition: Place the salt plate in the sample holder of an FT-IR spectrometer and record the spectrum, typically in the range of 4000-400 cm⁻¹.[2]

Predicted IR Data and Interpretation

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350	Medium	N-H stretch (carbamate)
~2970, ~2870	Medium	C-H stretch (aliphatic)
~1685	Strong	C=O stretch (amide)
~1640	Strong	C=O stretch (carbamate)
~1520	Medium	N-H bend (amide II)
~1160	Strong	C-N stretch

Interpretation:

• N-H Stretch: A medium intensity band around 3350 cm⁻¹ is expected for the N-H stretching vibration of the carbamate group.[8][9]

• C-H Stretch: Aliphatic C-H stretching vibrations will appear in the 2870-2970 cm⁻¹ region.[9]

• Carbonyl Stretches: Two strong absorption bands are anticipated in the carbonyl region. The amide C=O stretch of the acetyl group is expected around 1640 cm⁻¹, while the carbamate C=O stretch of the BOC group should appear at a higher frequency, around 1685 cm⁻¹. The exact positions can vary depending on the molecular environment.[10][11]

• N-H Bend: The N-H bending vibration (amide II band) is expected to appear around 1520 cm⁻¹.[10]

• C-N Stretch: A strong band corresponding to the C-N stretching vibration is expected around 1160 cm⁻¹.[8]

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the structural confirmation of 1-Acetyl-3-(BOC-Amino)pyrrolidine. The combination of ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy offers complementary information that, when synthesized, allows for an unambiguous assignment of the molecular structure. The predicted data and interpretation serve as a valuable reference for researchers engaged in the synthesis and application of this important chemical entity. Adherence to the described experimental protocols will ensure the acquisition of high-quality data, which is the foundation of sound scientific investigation.

References

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• DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. (2020). PMC - NIH.
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An In-depth Technical Guide to the ¹H and ¹³C NMR Prediction of (S)-3-Acetyl-1-Boc-pyrrolidine

Abstract

(S)-3-Acetyl-1-Boc-pyrrolidine is a pivotal chiral building block in modern synthetic organic chemistry, particularly within pharmaceutical development pipelines.[1][2] Its stereochemically defined structure demands rigorous analytical characterization, for which Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool. This technical guide provides a comprehensive, in-depth prediction of the ¹H and ¹³C NMR spectra of (S)-3-Acetyl-1-Boc-pyrrolidine. Grounded in foundational NMR principles and substantiated by comparative data from structurally analogous compounds, this document is designed to equip researchers, scientists, and drug development professionals with the expertise to interpret, predict, and validate the spectral features of this important synthetic intermediate. We will deconstruct the molecule's structure to explain the causality behind expected chemical shifts, multiplicities, and coupling constants, thereby creating a self-validating framework for spectral assignment.

Foundational Principles for Spectral Prediction

The accurate prediction of an NMR spectrum is not a speculative exercise but a deductive process based on the interplay of electronic environment, molecular geometry, and through-bond scalar interactions. For (S)-3-Acetyl-1-Boc-pyrrolidine, the key structural motifs dictating the spectral outcome are the N-Boc protecting group, the acetyl substituent, and the chiral, non-planar pyrrolidine ring.

The Influence of the N-Boc Group

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection, and its presence imparts highly characteristic and easily identifiable NMR signals.[3]

• ¹H NMR: The most unambiguous signal is a sharp, intense singlet integrating to nine protons, typically appearing in the upfield region between δ 1.4 and 1.5 ppm.[3][4] This signal arises from the nine chemically equivalent methyl protons of the tert-butyl group. Its isolation from other signals makes it an excellent diagnostic peak for confirming the successful installation of the Boc group.[3]

• ¹³C NMR: The Boc group presents two distinct carbon signals: the quaternary carbon, which resonates around δ 80 ppm, and the carbamate carbonyl carbon, found significantly downfield around δ 154-155 ppm.[4][5] The electron-withdrawing nature of the carbamate also induces a downfield shift on the adjacent α-carbons of the pyrrolidine ring.[3]

The Acetyl Group Signature

The acetyl moiety (–COCH₃) provides two clear and predictable resonances:

• ¹H NMR: A sharp singlet integrating to three protons, corresponding to the methyl group. Its chemical shift is influenced by the adjacent carbonyl and typically falls around δ 2.1 ppm.[1][4]

• ¹³C NMR: The acetyl group contributes two signals: the methyl carbon, which is relatively shielded and appears upfield, and the ketone carbonyl carbon. This carbonyl carbon is highly deshielded and is expected to be one of the most downfield signals in the spectrum, typically around δ 208-209 ppm.[1][4]

Complexities of the Chiral Pyrrolidine Ring

The five-membered pyrrolidine ring is not planar and adopts various puckered "envelope" or "twist" conformations.[6][7] The presence of a substituent at the C-3 position, which is a stereocenter in this molecule, renders the methylene protons on the ring diastereotopic. This has profound consequences for the NMR spectrum:

• Diastereotopic Protons: Protons on the same carbon (e.g., the two H-2 protons or the two H-4 protons) are in different chemical environments. Therefore, they are not equivalent, will have different chemical shifts, and will couple to each other (geminal coupling).

• Complex Multiplicity: The combination of geminal coupling and vicinal coupling (coupling to protons on adjacent carbons) results in complex, often overlapping multiplets for the ring protons, rather than simple first-order patterns.[1] A detailed analysis of coupling constants is often required for definitive assignment.[6][8]

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The following table summarizes the predicted ¹H NMR data for (S)-3-Acetyl-1-Boc-pyrrolidine. The assignments are based on the principles outlined above and comparative analysis of related N-Boc-pyrrolidine derivatives.[4][9]

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Predicted Coupling Constants (J, Hz)	Justification
C(CH ₃)₃ (Boc)	~ 1.46	Singlet (s)	9H	N/A	Characteristic signal for the nine equivalent protons of the tert-butyl group on the Boc protector.[3][4]
CH ₂ (H-4)	~ 1.8 - 2.2	Multiplet (m)	2H	Jgem ≈ 12-14; Jvic ≈ 6-9	These diastereotopic protons are adjacent to the chiral center (C-3) and exhibit complex splitting due to both geminal and vicinal coupling.
COCH ₃ (Acetyl)	~ 2.15	Singlet (s)	3H	N/A	Standard chemical shift for an acetyl methyl group, deshielded by the adjacent carbonyl.[1]
CH (H-3)	~ 2.9 - 3.3	Multiplet (m)	1H	Jvic ≈ 6-9	This methine proton is attached to the chiral center and is coupled to the adjacent H-2 and H-4 protons.
CH ₂ (H-2, H-5)	~ 3.2 - 3.7	Multiplet (m)	4H	Jgem ≈ 9-11; Jvic ≈ 6-9	These four protons on the carbons alpha to the nitrogen are deshielded by the electron-withdrawing carbamate and exhibit complex, overlapping multiplets due to diastereotopicity and coupling.[3]

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum is predicted to show 9 distinct signals, as two of the Boc methyl carbons are equivalent by symmetry. The predictions are informed by data from analogous structures such as N-Boc-3-pyrrolidinone and (R/S)-N-Boc-3-pyrrolidinol.[4]

Assignment	Predicted Chemical Shift (δ, ppm)	Justification
COC H₃ (Acetyl)	~ 28.0	The methyl carbon of the acetyl group, appearing in the typical aliphatic region.
C (CH₃)₃ (Boc)	~ 28.5	The three equivalent methyl carbons of the tert-butyl group.[4]
C H₂ (C-4)	~ 30.0	Aliphatic carbon of the pyrrolidine ring.
C H₂ (C-5)	~ 44.0	Pyrrolidine carbon alpha to the nitrogen, deshielded by the carbamate.[4]
C H₂ (C-2)	~ 46.0	Pyrrolidine carbon alpha to the nitrogen, deshielded by the carbamate.[4]
C H (C-3)	~ 50.0	The methine carbon bearing the acetyl group.
C (CH₃)₃ (Boc)	~ 80.0	The quaternary carbon of the Boc group, a key diagnostic peak.[4][5]
C =O (Boc)	~ 154.5	The carbamate carbonyl carbon, significantly deshielded.[4]
C =O (Acetyl)	~ 208.5	The ketone carbonyl carbon, expected to be the most downfield signal in the spectrum.[1][4]

Visualization of Structure and Prediction Workflow

A clear visualization of the molecular structure and the analytical workflow aids in understanding the basis for spectral prediction.

Caption: Structure of (S)-3-Acetyl-1-Boc-pyrrolidine with key atoms numbered.

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IR and Mass Spec fragmentation of 1-Acetyl-3-(BOC-Amino)pyrrolidine

An In-Depth Technical Guide to the Spectroscopic and Spectrometric Analysis of 1-Acetyl-3-(BOC-Amino)pyrrolidine

Introduction

1-Acetyl-3-(BOC-Amino)pyrrolidine is a key bifunctional building block in modern medicinal chemistry and drug development. Its structure incorporates a rigid pyrrolidine scaffold, an N-acetyl group, and a tert-Butyloxycarbonyl (BOC) protected amine. This unique combination of functional groups necessitates precise analytical characterization to ensure identity, purity, and stability. This guide provides an in-depth analysis of the expected spectral characteristics of this molecule using two cornerstone analytical techniques: Infrared (IR) Spectroscopy and Mass Spectrometry (MS). We will delve into the theoretical underpinnings of the expected spectral features, predict fragmentation pathways, and provide field-proven protocols for data acquisition.

The molecular structure of 1-Acetyl-3-(BOC-Amino)pyrrolidine is foundational to its spectral behavior. The molecule has a formula of C₁₁H₂₀N₂O₃ and a monoisotopic mass of approximately 228.15 Da. Understanding the interplay between the tertiary amide of the N-acetyl group, the carbamate of the BOC-protecting group, and the saturated pyrrolidine ring is critical for accurate spectral interpretation.

Part 1: Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy is a powerful, non-destructive technique used to identify the functional groups within a molecule. It operates on the principle that molecular bonds vibrate at specific, quantized frequencies. When irradiated with infrared light, a molecule absorbs energy at frequencies corresponding to its natural vibrational modes, resulting in a unique spectral fingerprint. For 1-Acetyl-3-(BOC-Amino)pyrrolidine, the IR spectrum is dominated by the characteristic absorptions of its amide, carbamate, and alkyl moieties.

Expected IR Absorption Bands

The primary diagnostic regions in the IR spectrum of 1-Acetyl-3-(BOC-Amino)pyrrolidine are the N-H and C=O stretching regions, along with the fingerprint region where C-N and C-O stretches occur.

• N-H Stretching (Carbamate): The BOC-protected amine contains a single N-H bond. This will give rise to a moderate, sharp absorption band in the region of 3300-3500 cm⁻¹.[1][2] Unlike the broad O-H bands from alcohols, this N-H stretch is typically less intense and sharper.[2]

• C-H Stretching (Alkyl): The numerous sp³-hybridized C-H bonds in the pyrrolidine ring, acetyl methyl group, and BOC t-butyl group will produce strong, sharp absorptions in the 2850-3000 cm⁻¹ range.[3]

• Carbonyl (C=O) Stretching: This molecule contains two distinct carbonyl groups: one from the N-acetyl group (a tertiary amide) and one from the BOC group (a carbamate).

  • Carbamate C=O: The carbonyl of the BOC group is expected to absorb at a higher frequency, typically in the 1680-1720 cm⁻¹ range.[4]

  • Amide C=O: The tertiary amide carbonyl from the N-acetyl group will absorb in the 1630-1680 cm⁻¹ region.

  • Due to the proximity of these vibrational frequencies, it is highly probable that these two bands will merge into a single, very strong and broad absorption peak, which is a key diagnostic feature for this molecule.

• N-H Bending (Amide II Band): The bending vibration of the carbamate N-H bond, often referred to as the Amide II band, gives rise to a moderate absorption around 1510-1550 cm⁻¹.[4]

• C-N Stretching: The stretching vibrations of the various C-N bonds (amide, carbamate, and within the pyrrolidine ring) appear in the fingerprint region, typically between 1020-1350 cm⁻¹.[5]

Data Presentation: Summary of Expected IR Absorptions

Wavenumber (cm⁻¹)	Functional Group & Vibrational Mode	Expected Intensity
~3350	N-H Stretch (Carbamate)	Moderate, Sharp
2850-3000	C(sp³)-H Stretch (Alkyl)	Strong, Sharp
1630-1720	C=O Stretch (Amide & Carbamate)	Very Strong, Broad
1510-1550	N-H Bend (Carbamate - Amide II)	Moderate
1020-1350	C-N Stretch	Moderate to Weak

Experimental Protocol: Acquiring an FTIR Spectrum

This protocol outlines the acquisition of a high-quality Fourier Transform Infrared (FTIR) spectrum using the Attenuated Total Reflectance (ATR) technique, which is ideal for solid or liquid samples.

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Background Scan:

  • Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Once the crystal is dry, acquire a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.

• Sample Application:

  • Place a small amount (a few milligrams) of the solid 1-Acetyl-3-(BOC-Amino)pyrrolidine sample directly onto the center of the ATR crystal.

  • Lower the press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal.

• Sample Scan:

  • Acquire the sample spectrum. Typical acquisition parameters are:

    • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 scans (co-added to improve signal-to-noise ratio)

• Data Processing:

  • The instrument software will automatically perform the background subtraction.

  • Perform an ATR correction if necessary, although modern software often does this automatically.

  • Label the significant peaks on the resulting spectrum.

• Cleanup: Raise the press arm, remove the sample, and clean the ATR crystal thoroughly with a solvent-moistened wipe.

Part 2: Mass Spectrometry (MS) Analysis

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. For structural elucidation, a "soft" ionization technique such as Electrospray Ionization (ESI) is typically employed to generate a protonated molecular ion, [M+H]⁺. This ion is then subjected to fragmentation, usually via Collision-Induced Dissociation (CID), and the resulting fragment ions provide a roadmap of the molecule's structure.

Molecular Ion

The calculated monoisotopic mass of 1-Acetyl-3-(BOC-Amino)pyrrolidine (C₁₁H₂₀N₂O₃) is 228.1474 Da. Using ESI in positive ion mode, the primary ion observed in the full scan MS spectrum will be the protonated molecule, [M+H]⁺, at m/z 229.1547 .

Key Fragmentation Pathways

The fragmentation of the [M+H]⁺ ion is governed by the relative stabilities of the resulting fragments and neutral losses. The BOC and N-acetyl groups are particularly labile and direct the primary fragmentation pathways.

• Loss of Isobutene (McLafferty-like Rearrangement): The most characteristic fragmentation of BOC-protected amines is the neutral loss of isobutene (C₄H₈, 56 Da) through a six-membered ring transition state, a process akin to a McLafferty rearrangement.[6][7][8] This pathway is often dominant and results in a carbamic acid intermediate.

  • [M+H]⁺ (m/z 229) → [M+H - 56]⁺ (m/z 173)

• Decarboxylation: The resulting carbamic acid intermediate (m/z 173) is unstable and readily loses carbon dioxide (CO₂, 44 Da) to yield the corresponding protonated amine.

  • [M+H - 56]⁺ (m/z 173) → [M+H - 56 - 44]⁺ (m/z 129)

  • This two-step loss of 100 Da (isobutene + CO₂) is a hallmark of a BOC-protected amine.

• Loss of Ketene: N-acetyl groups are known to fragment via the neutral loss of ketene (CH₂=C=O, 42 Da).[9] This provides a complementary fragmentation pathway.

  • [M+H]⁺ (m/z 229) → [M+H - 42]⁺ (m/z 187)

• Pyrrolidine Ring Cleavage: The charge on the pyrrolidine nitrogen can induce cleavage of the ring structure. This can lead to a complex series of smaller fragments but is a characteristic feature of pyrrolidine-containing compounds.[10][11][12]

• Sequential Fragmentations: Subsequent fragmentation of the primary product ions can also occur, providing further structural confirmation. For example, the ion at m/z 173 (from isobutene loss) could subsequently lose ketene.

  • m/z 173 → [173 - 42]⁺ (m/z 131)

Data Presentation: Summary of Expected Key Fragments

m/z (Positive Mode)	Proposed Structure / Origin	Neutral Loss
229.15	[M+H]⁺ (Protonated Molecule)	-
173.12	[M+H - C₄H₈]⁺	Isobutene (56 Da)
187.14	[M+H - C₂H₂O]⁺	Ketene (42 Da)
129.10	[M+H - C₄H₈ - CO₂]⁺	Isobutene + CO₂ (100 Da)
131.12	[M+H - C₄H₈ - C₂H₂O]⁺	Isobutene + Ketene (98 Da)

Visualization: Proposed MS/MS Fragmentation Scheme

Caption: Proposed ESI-MS/MS fragmentation pathways for 1-Acetyl-3-(BOC-Amino)pyrrolidine.

Experimental Protocol: Acquiring an ESI-MS Spectrum

This protocol describes a general method for obtaining a tandem mass spectrum (MS/MS) using an ESI source coupled to a quadrupole time-of-flight (Q-TOF) or ion trap mass spectrometer.

• Sample Preparation:

  • Prepare a stock solution of the sample at ~1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

  • Dilute this stock solution to a final concentration of 1-10 µg/mL using a mobile phase-like solvent, typically 50:50 acetonitrile:water with 0.1% formic acid. The formic acid is crucial for promoting protonation in positive ion mode.

• Instrument Setup & Calibration:

  • Calibrate the mass spectrometer according to the manufacturer's instructions using a known calibration standard. This ensures high mass accuracy.

  • Set up the ESI source parameters:

    • Ionization Mode: Positive

    • Capillary Voltage: 3.5 - 4.5 kV

    • Source Temperature: 100 - 150 °C

    • Nebulizing Gas (N₂): Set to a moderate flow rate.

• MS1 (Full Scan) Acquisition:

  • Infuse the sample solution into the source at a low flow rate (5-10 µL/min) using a syringe pump.

  • Acquire a full scan spectrum (e.g., over a mass range of m/z 50-500) to identify the protonated molecular ion ([M+H]⁺ at m/z 229.15).

• MS2 (Tandem MS) Acquisition:

  • Set up a product ion scan experiment.

  • Precursor Ion Selection: Isolate the [M+H]⁺ ion (m/z 229.15) in the first mass analyzer (e.g., the quadrupole).

  • Collision-Induced Dissociation (CID): Introduce a collision gas (e.g., argon or nitrogen) into the collision cell. Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation of the precursor ion. The optimal energy may require some experimentation.

  • Fragment Ion Analysis: Scan the second mass analyzer (e.g., the TOF) to detect the resulting fragment ions.

• Data Analysis: Analyze the resulting MS/MS spectrum to identify the key fragment ions and correlate them with the proposed fragmentation pathways.

Conclusion

The structural characterization of 1-Acetyl-3-(BOC-Amino)pyrrolidine is effectively achieved through the complementary techniques of IR spectroscopy and mass spectrometry. The IR spectrum provides definitive evidence of the key functional groups, most notably through a strong, broad carbonyl absorption between 1630-1720 cm⁻¹ and a moderate N-H stretch near 3350 cm⁻¹. Mass spectrometry confirms the molecular weight via the [M+H]⁺ ion at m/z 229.15 and elucidates the molecular structure through characteristic fragmentation patterns. The dominant neutral losses of isobutene (56 Da) and carbon dioxide (44 Da), along with the loss of ketene (42 Da), serve as highly reliable diagnostic markers for confirming the identity of this versatile chemical building block. Together, these techniques provide a robust analytical framework for researchers and scientists in drug development.

References

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• ResearchGate. (PDF) Preparation, Infrared Spectra, Electronic Spectra, and Magnetic Moments of Copper(II) Complexes of N-Acetylglycine and Their Amine Adducts.
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• PubChem, NIH. 1-Boc-3-aminopyrrolidine | C9H18N2O2 | CID 2756370.
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• Wikipedia. Pyrrolidine.
• Sigma-Aldrich. (S)-3-(Boc-amino)pyrrolidine = 98.0 TLC 122536-76-9.
• ChemicalBook. (2025). (R)-3-(Boc-amino)pyrrolidine | 122536-77-0.

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Chemical properties of (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate

A Comprehensive Technical Guide to (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate: Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

(S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate is a chiral heterocyclic compound of significant interest to the pharmaceutical and drug discovery sectors. As a derivative of the pyrrolidine scaffold, a privileged structure in medicinal chemistry, it offers a unique combination of stereochemical complexity, conformational rigidity, and versatile functionality.[1][2] The presence of a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom ensures stability and controlled reactivity, while the acetyl moiety at the chiral C3 position serves as a key handle for synthetic elaboration. This guide provides an in-depth analysis of its chemical properties, outlines a robust synthetic protocol, details its spectroscopic signature, and explores its application as a strategic building block in the development of novel therapeutics.

Molecular Overview and Physicochemical Properties

The Pyrrolidine Scaffold in Medicinal Chemistry

The five-membered pyrrolidine ring is a cornerstone of modern medicinal chemistry.[1] Its non-planar, saturated structure allows for the exploration of three-dimensional chemical space, a critical factor for enhancing binding affinity and selectivity to biological targets.[1] Unlike aromatic rings, the sp³-hybridized carbons of the pyrrolidine ring create defined stereocenters and conformational puckers, which can be tailored to mimic peptide turns or to orient substituents in precise vectors for optimal target engagement.[2][3]

Structural Features of (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate

The subject of this guide possesses three key structural features that define its chemical utility:

• The (S)-Chiral Center: The stereochemistry at the C3 position is fixed. This is paramount in drug development, where enantiomers frequently exhibit vastly different pharmacological and toxicological profiles. Using an enantiomerically pure building block like this ensures that the final active pharmaceutical ingredient (API) can be synthesized with high stereochemical fidelity.

• The N-Boc Protecting Group: The tert-butoxycarbonyl group is one of the most widely used nitrogen protecting groups in organic synthesis. Its steric bulk and electronic properties render the pyrrolidine nitrogen unreactive to a wide range of reagents (e.g., nucleophiles, mild oxidizing/reducing agents). Crucially, it can be removed cleanly under acidic conditions, typically with trifluoroacetic acid (TFA), to reveal the secondary amine for subsequent reactions.

• The 3-Acetyl Group: This ketone functionality is a versatile synthetic handle. It can be transformed into a wide array of other functional groups, including alcohols (via reduction), amines (via reductive amination), and expanded carbon skeletons (via Grignard or Wittig reactions), allowing for the generation of diverse compound libraries from a single, advanced intermediate.

Caption: Key structural features of (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate.

Physicochemical & Computed Properties

The fundamental properties of this molecule are essential for predicting its behavior in both reactive and biological systems. The data presented below are derived from computational models.[4]

Property	Value	Source
Molecular Formula	C₁₁H₁₉NO₃	PubChem[4]
Molecular Weight	213.27 g/mol	PubChem[4]
IUPAC Name	tert-butyl (3S)-3-acetylpyrrolidine-1-carboxylate	-
XLogP3 (LogP)	0.9	PubChem[4]
Hydrogen Bond Donor Count	0	PubChem[4]
Hydrogen Bond Acceptor Count	3	PubChem[4]
Rotatable Bond Count	3	PubChem[4]

Synthesis and Purification

The most common and logical synthetic route to (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate is via the oxidation of the corresponding primary alcohol, (S)-tert-butyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate.[5][6] This precursor is commercially available and provides direct access to the target ketone with retention of stereochemical integrity.

Strategic Importance of the Precursor

The choice of (S)-tert-butyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate as the starting material is strategic.[6] The alcohol functionality is readily converted to the desired ketone using a variety of mild oxidation reagents. This avoids harsh conditions that could compromise the acid-labile Boc group or lead to racemization at the chiral center.

Caption: General workflow for the synthesis of the target compound.

Detailed Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)

This protocol describes a standard laboratory-scale synthesis. PCC is chosen for its reliability in oxidizing primary alcohols to aldehydes and, in this context, for being less acidic than other chromium reagents, which helps preserve the Boc group.

Materials:

• (S)-tert-butyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate (1.0 eq)

• Pyridinium chlorochromate (PCC) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Silica gel (for adsorbent and chromatography)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add anhydrous DCM followed by PCC (1.5 eq) and a small amount of silica gel (equal in weight to the PCC). Stir the resulting orange slurry for 15 minutes at room temperature.

  • Expert Insight: Co-adsorbing PCC onto silica gel buffers the reaction medium's acidity and simplifies the subsequent filtration, preventing the formation of a colloidal chromium tar.

• Substrate Addition: Dissolve (S)-tert-butyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the stirring PCC slurry.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) (e.g., using a 1:1 Ethyl Acetate/Hexanes mobile phase). The reaction is typically complete within 2-4 hours.

• Workup and Filtration: Upon completion, dilute the reaction mixture with diethyl ether. Pass the entire slurry through a short plug of silica gel, eluting with additional diethyl ether until all the product has been washed through (as monitored by TLC).

  • Expert Insight: This filtration is critical for removing the bulk of the chromium byproducts. The ether helps precipitate the chromium salts, which are then captured by the silica plug.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash successively with saturated aqueous NaHCO₃, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product as an oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., 10% to 40%) to afford the pure (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate.

Spectroscopic Characterization

Structural verification is paramount. The following data represent the expected spectroscopic signatures for this molecule. (Note: Experimental data should always be acquired for confirmation).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework. The chemical shifts are influenced by the electron-withdrawing effects of the carbonyl and carbamate groups.

Table 2: Predicted ¹H NMR Spectroscopic Data (in CDCl₃, 400 MHz)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.60 - 3.20	m	4H	Pyrrolidine -CH₂-N
~3.10	m	1H	Pyrrolidine -CH-C(O)
~2.20	s	3H	Acetyl -CH₃
~2.15 - 1.90	m	2H	Pyrrolidine -CH₂-
1.46	s	9H	Boc -C(CH₃)₃

Table 3: Predicted ¹³C NMR Spectroscopic Data (in CDCl₃, 100 MHz)

Chemical Shift (δ) ppm	Assignment
~208.0	Ketone C=O
154.7	Carbamate C=O
80.0	Boc -C (CH₃)₃
~50.0	Pyrrolidine -C H-C(O)
~46.5, ~45.0	Pyrrolidine -CH₂-N
~29.0	Acetyl -CH₃
28.5	Boc -C(C H₃)₃
~25.0	Pyrrolidine -CH₂-

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups based on their vibrational frequencies.

Wavenumber (cm⁻¹)	Intensity	Assignment
~1725	Strong	C=O Stretch (Ketone)
~1695	Strong	C=O Stretch (Boc Carbamate)
~2975	Medium	C-H Stretch (Aliphatic)
~1160	Strong	C-O Stretch (Carbamate)

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) confirms the elemental composition. The calculated exact mass for the [M+H]⁺ ion is a critical quality control parameter.

• Calculated Exact Mass (C₁₁H₁₉NO₃ + H)⁺: 214.1438

• Expected Fragmentation: A characteristic loss of the tert-butyl group (-56 Da) or isobutylene is commonly observed from the molecular ion under ionization.

Chemical Reactivity and Derivatization

The synthetic value of (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate lies in the orthogonal reactivity of its two main functional groups.

Caption: Orthogonal reactivity sites of the molecule.

Reactions at the Ketone: Gateway to Novel Analogs

The acetyl group's ketone is the primary site for diversification.

• Stereoselective Reduction: Using reducing agents like sodium borohydride (NaBH₄) will produce the corresponding secondary alcohol as a mixture of diastereomers. Chiral reducing agents (e.g., those derived from boranes) can be employed to favor the formation of one diastereomer.

• Reductive Amination: This powerful reaction involves condensing the ketone with a primary or secondary amine to form an iminium intermediate, which is then reduced in situ (e.g., with sodium triacetoxyborohydride) to form a new C-N bond. This is a highly effective method for rapidly building molecular complexity.

Deprotection of the Boc Group

The removal of the Boc group is a standard procedure to enable subsequent reactions at the pyrrolidine nitrogen, such as acylation, alkylation, or sulfonylation.

Protocol: Boc Deprotection

• Dissolve the Boc-protected pyrrolidine (1.0 eq) in DCM (approx. 0.1 M).

• Add trifluoroacetic acid (TFA, 5-10 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the mixture under reduced pressure.

• The resulting trifluoroacetate salt can often be used directly or neutralized by an aqueous base wash followed by extraction.

Applications in Drug Discovery

This chiral building block is ideally suited for lead optimization campaigns in drug discovery. Its rigid, 3D-scaffold is valuable for improving pharmacokinetic properties and achieving high target affinity. The ability to diversify the molecule at the C3 position allows for the systematic exploration of the structure-activity relationship (SAR). For example, converting the ketone to various substituted amines can probe specific interactions within a receptor's binding pocket, potentially leading to enhanced potency or selectivity. The pyrrolidine core is found in drugs targeting a vast range of conditions, including CNS disorders, viral infections, and cancer.[1][7][8]

Safety and Handling

Based on data for analogous compounds, (S)-tert-butyl 3-acetylpyrrolidine-1-carboxylate should be handled with appropriate care.

• GHS Hazard Statements: Likely to be classified as H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[6]

• Precautions: Handle in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: Store in a cool, dry place in a tightly sealed container, away from strong acids and oxidizing agents.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds, 7th ed. Wiley. (Note: General reference for spectroscopic principles).

• Supporting Information for various N-Boc protection procedures. (n.d.). Retrieved from [Link]

• King, S. A., Armstrong, J., & Keller, J. (n.d.). Synthesis and Ru(II)-BINAP Reduction of a Ketoester Derived from Hydroxyproline. Organic Syntheses. Retrieved from [Link]

• Vitale, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4899. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 25257021, tert-Butyl 3-acetylpyrrolidine-1-carboxylate. PubChem. Retrieved from [Link]

• Degtyarenko, K., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(23), 8206. Retrieved from [Link]

• Beloglazova, M. F., et al. (2022). 3,4-Unsubstituted 2-tert-Butyl-pyrrolidine-1-oxyls with Hydrophilic Functional Groups in the Side Chains. Molecules, 27(6), 1922. Retrieved from [Link]

• ChemBK. (2024). (S)-tert-butyl 3-(hydroxymethyl)Pyrrolidine-1-carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). A process for the preparation of tert-butyl (r) - 3 -vinylpyrrolidine- i - carboxylate and intermediates therefor.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1514341, tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate. PubChem. Retrieved from [Link]

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The Strategic Role of 1-Acetyl-3-(BOC-Amino)pyrrolidine in the Synthesis of Next-Generation Kinase Inhibitors

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, inflammation, and autoimmune disorders. Consequently, kinase inhibitors have become a cornerstone of modern targeted therapy. The design of potent and selective kinase inhibitors hinges on the strategic use of molecular scaffolds that can precisely orient pharmacophoric elements within the ATP-binding pocket of the target kinase. The pyrrolidine ring has emerged as a "privileged" scaffold, prized for its ability to impart favorable physicochemical properties and three-dimensional complexity to drug candidates.[1][2] This technical guide provides an in-depth examination of 1-Acetyl-3-(BOC-Amino)pyrrolidine , a versatile and stereochemically defined building block, detailing its strategic importance, application, and the underlying chemical principles that make it a valuable tool in the synthesis of advanced kinase inhibitors.

The Kinase Inhibitor Landscape and the Rise of Privileged Scaffolds

The human kinome comprises over 500 kinases, many of which share significant structural homology in their ATP-binding sites. This presents a formidable challenge for medicinal chemists: designing inhibitors that are highly selective for the target kinase to minimize off-target effects and associated toxicities. The solution often lies in exploiting subtle differences in the geometry and amino acid composition of the binding pocket.

The Imperative of Three-Dimensionality

Successful kinase inhibitors often feature non-planar, sp³-rich scaffolds that can project functional groups into distinct three-dimensional space, enabling interactions with regions of the kinase that are not accessible to flat, aromatic molecules.[3] The pyrrolidine nucleus, a five-membered saturated heterocycle, is an exemplary scaffold that fulfills this requirement.[1] Its non-planar, puckered conformation allows for the precise spatial arrangement of substituents, which can significantly influence binding affinity and selectivity.[1]

A Dissection of 1-Acetyl-3-(BOC-Amino)pyrrolidine: A Multifunctional Building Block

1-Acetyl-3-(BOC-Amino)pyrrolidine is a chiral intermediate engineered for versatility in multi-step pharmaceutical synthesis. Its value is derived from the specific combination and strategic placement of its three key functional components.

Physicochemical Properties and Chirality

The core of the molecule is the chiral pyrrolidine ring. The use of an enantiomerically pure building block is critical for producing a final drug substance with a single, defined stereochemistry—a mandatory requirement for modern therapeutics to ensure consistent interaction with the chiral environment of a biological target.[4]

The Strategic Role of Protecting and Modulating Groups

The true synthetic utility of this building block lies in the orthogonal nature of its functional groups:

• The C3-(BOC-Amino) Group: The amine at the 3-position serves as the primary reactive handle for connecting the pyrrolidine scaffold to the core of the kinase inhibitor. It is protected with a tert-butoxycarbonyl (BOC) group, one of the most common amine protecting groups in medicinal chemistry.[5] The BOC group is prized for its stability under a wide range of reaction conditions (e.g., nucleophilic attack, base hydrolysis, and hydrogenolysis) while being readily and cleanly removable under mild acidic conditions.[6] This chemical orthogonality is paramount, allowing chemists to perform modifications on other parts of a molecule without disturbing the protected amine.

• The N1-Acetyl Group: The acetyl group on the pyrrolidine nitrogen is not merely a placeholder. It serves several key functions:

  • Property Modulation: It renders the nitrogen atom non-basic and converts it from a potential hydrogen bond donor to a hydrogen bond acceptor. This can be critical for target engagement and can also improve physicochemical properties like metabolic stability.[7]

  • Synthetic Control: By capping the nitrogen, it prevents unwanted side reactions that could occur with a free secondary amine during synthesis.

Core Application: Synthesis of a Covalent Bruton's Tyrosine Kinase (BTK) Inhibitor

To illustrate the practical application of 1-Acetyl-3-(BOC-Amino)pyrrolidine, we will outline a representative synthesis workflow for a covalent inhibitor targeting Bruton's Tyrosine Kinase (BTK). BTK is a non-receptor tyrosine kinase essential for B-cell receptor (BCR) signaling, making it a validated therapeutic target for B-cell malignancies.[8] Covalent inhibitors, such as Ibrutinib, typically feature an electrophilic "warhead" (e.g., an acrylamide) that forms an irreversible bond with a cysteine residue (Cys481 in BTK) in the active site.[9]

The BTK Signaling Pathway

The BCR signaling cascade is crucial for B-cell proliferation, differentiation, and survival. BTK is a key node in this pathway. Its inhibition effectively shuts down these downstream signals in malignant B-cells.

Caption: Simplified Bruton's Tyrosine Kinase (BTK) signaling pathway.

Representative Synthesis Workflow

The synthesis of a BTK inhibitor using our key building block involves two critical transformations: BOC deprotection followed by nucleophilic coupling to the kinase scaffold.

Caption: General workflow for kinase inhibitor synthesis.

Experimental Protocol 1: BOC Deprotection

Objective: To remove the BOC protecting group from 1-Acetyl-3-(BOC-Amino)pyrrolidine to expose the primary amine for subsequent coupling.

Causality: Trifluoroacetic acid (TFA) is a strong organic acid commonly used for BOC deprotection.[10] It protonates the carbamate, leading to the formation of a stable tert-butyl cation and carbamic acid, which readily decarboxylates.[5][10] Dichloromethane (DCM) is a common solvent as it is relatively non-nucleophilic and readily dissolves both the starting material and the acidic reagent.[10] A potential issue is the alkylation of nucleophiles by the t-butyl cation; however, for this substrate, the risk is low.[11]

Materials:

• (S)-1-Acetyl-3-(BOC-Amino)pyrrolidine (1.0 eq)

• Trifluoroacetic acid (TFA, 5-10 eq)

• Dichloromethane (DCM, 10-20 volumes)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (S)-1-Acetyl-3-(BOC-Amino)pyrrolidine in DCM in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA dropwise to the stirred solution. Caution: The reaction can be exothermic and generates CO₂ gas.[10]

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Dissolve the residue in DCM and carefully add saturated aqueous NaHCO₃ to neutralize the remaining acid and to free-base the amine salt.

• Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 1-Acetyl-3-aminopyrrolidine.

Experimental Protocol 2: Amide Bond Formation

Objective: To couple the deprotected aminopyrrolidine with a carboxylic acid-functionalized kinase hinge-binder.

Causality: Amide bond formation is a cornerstone of medicinal chemistry.[12] Direct condensation of a carboxylic acid and an amine is slow; therefore, coupling reagents are used.[13] Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) activate the carboxylic acid, forming a highly reactive acyl-uronium species that is readily attacked by the amine. A non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is used to neutralize the acid formed during the reaction without interfering with the coupling reagents.

Materials:

• 1-Acetyl-3-aminopyrrolidine (1.0 eq)

• Carboxylic acid-functionalized scaffold (e.g., 1-(acryloyl)piperidine-4-carboxylic acid) (1.0 eq)

• HATU (1.1 eq)

• DIPEA (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a dry, nitrogen-flushed flask, dissolve the carboxylic acid scaffold and HATU in anhydrous DMF.

• Stir the solution for 10-15 minutes at room temperature to allow for pre-activation.

• In a separate flask, dissolve the 1-Acetyl-3-aminopyrrolidine in anhydrous DMF.

• Add the amine solution to the activated acid solution, followed by the dropwise addition of DIPEA.

• Stir the reaction mixture at room temperature for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final coupled product.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical parameters for the synthesis steps described. Actual results may vary based on the specific substrate and scale.

Parameter	Step 1: BOC Deprotection	Step 2: Amide Coupling
Key Reagents	TFA, DCM	HATU, DIPEA, DMF
Temperature	0 °C to Room Temp	Room Temperature
Typical Time	1 - 4 hours	4 - 12 hours
Workup	Liquid-liquid extraction	Liquid-liquid extraction
Purification	Often used crude	Flash Chromatography
Expected Yield	>95% (crude)	60 - 90%

Conclusion

1-Acetyl-3-(BOC-Amino)pyrrolidine is a strategically designed chiral building block that provides a robust and reliable solution for introducing the valuable 3-aminopyrrolidine scaffold into complex drug molecules. The orthogonal protection scheme allows for controlled, sequential reactions, which is essential in the lengthy synthesis of kinase inhibitors. By providing three-dimensional diversity and desirable physicochemical properties, this and similar building blocks will continue to be instrumental in the discovery and development of next-generation targeted therapies.

References

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• BenchChem. (2025). Cost-Benefit Analysis: (S)-3-Acetyl-1-Boc-pyrrolidine in Large-Scale Synthesis for Kinase Inhibitors. Link

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• BenchChem. (2025). (S)-3-Acetyl-1-Boc-pyrrolidine as a chiral building block in organic synthesis. Link

• Gao, Y., et al. (2022). Design, synthesis, and biological evaluation of pyrrolopyrimidine derivatives as novel Bruton's tyrosine kinase (BTK) inhibitors. European Journal of Medicinal Chemistry, 243, 114611. Link

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• Stead, D., et al. (2004). The enantioselective lithiation of N-Boc-pyrrolidine using sec-butyllithium and isopropyllithium in the presence of sparteine-like diamines. Journal of the American Chemical Society, 126(47), 15480-15489. Link

• Kaswan, P. (2025). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. ASIAN J CHEM. Link

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Foreword: The Imperative of Stereochemical Integrity in Modern Drug Development

An In-Depth Technical Guide to the Chiral Purity and Enantiomeric Excess of (S)-3-Acetyl-1-Boc-pyrrolidine

In the landscape of modern medicinal chemistry, the pyrrolidine scaffold is a privileged structure, integral to the architecture of numerous therapeutic agents.[1][2][3] Among the vast array of pyrrolidine-based building blocks, (S)-3-Acetyl-1-Boc-pyrrolidine has emerged as a particularly valuable intermediate, especially in the synthesis of targeted therapeutics like Spleen Tyrosine Kinase (Syk) inhibitors for inflammatory diseases.[2][4] Its utility is defined not just by its chemical functionality but, critically, by its stereochemistry. The (S)-configuration at the C-3 position is often essential for the desired biological activity and selectivity of the final drug candidate.[1]

This guide provides a comprehensive exploration of the principles and methodologies for determining the chiral purity and enantiomeric excess (ee) of (S)-3-Acetyl-1-Boc-pyrrolidine. For researchers, scientists, and drug development professionals, the ability to synthesize and, more importantly, accurately quantify the stereochemical integrity of such intermediates is paramount. It is a non-negotiable aspect of development that directly impacts the efficacy and safety of the ultimate active pharmaceutical ingredient (API).[5]

Foundational Concepts: Chiral Purity and Enantiomeric Excess

Chiral molecules exist as non-superimposable mirror images known as enantiomers.[5] In a pharmaceutical context, one enantiomer often provides the therapeutic benefit, while the other may be inactive or, in some cases, responsible for adverse effects.[5]

• Chiral Purity: A measure of the extent to which a sample of a chiral compound is composed of a single enantiomer.

• Enantiomeric Excess (ee): The standard metric for expressing chiral purity. It is defined as the absolute difference between the mole fractions of the two enantiomers, calculated using the following formula:

  ee (%) = |([S] - [R]) / ([S] + [R])| * 100

  Where [S] and [R] represent the concentrations or, more commonly, the integrated peak areas from a chromatogram of the (S) and (R) enantiomers, respectively.[5] A higher ee value signifies a purer sample of the desired (S)-enantiomer.

The Synthetic Origin: A Determinant of Initial Purity

The enantiomeric purity of the final product is intrinsically linked to its synthetic pathway. Robust analytical validation is required because even well-established synthetic routes can introduce impurities. The two primary strategies for synthesizing (S)-3-Acetyl-1-Boc-pyrrolidine begin with a chiral precursor to establish the correct stereocenter.

• Oxidation of (S)-1-Boc-3-hydroxypyrrolidine: This common method involves the oxidation of a secondary alcohol to a ketone. While effective, incomplete oxidation can leave residual starting material, and harsh conditions could potentially lead to side reactions.[6]

• The Weinreb Amide Approach: Starting from (S)-1-Boc-pyrrolidine-3-carboxylic acid, this two-step route involves forming an N-methoxy-N-methylamide (Weinreb amide).[7][8] This is often preferred for its high degree of control, which minimizes the formation of byproducts during the addition of the methyl group via an organometallic reagent.[6][7]

The choice of synthesis dictates the potential impurity profile, underscoring the need for rigorous analytical methods to confirm the stereochemical outcome.

Caption: General workflow from synthesis to chiral analysis.[5]

Selecting the Right Analytical Tool: A Decision Framework

The determination of enantiomeric excess for (S)-3-Acetyl-1-Boc-pyrrolidine hinges on analytical techniques capable of differentiating between the two enantiomers. The primary methods are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[5][9] Chiral HPLC is the most robust and widely adopted method in the pharmaceutical industry for this type of analysis.

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1-Acetyl-3-(BOC-Amino)pyrrolidine: A Technical Guide for Drug Discovery Professionals

Foreword: The Strategic Value of Pyrrolidine Scaffolds in Modern Medicinal Chemistry

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, integral to the structure of numerous FDA-approved drugs. Its conformational rigidity and favorable physicochemical properties make it an attractive structural motif for the design of novel therapeutics. Within the diverse landscape of pyrrolidine-based building blocks, 1-Acetyl-3-(BOC-Amino)pyrrolidine emerges as a particularly valuable intermediate. The presence of a Boc-protected amine and an acetyl group on the pyrrolidine core provides synthetic handles for the facile introduction of molecular diversity, rendering it a key component in the synthesis of complex bioactive molecules. This guide provides an in-depth technical overview of its commercial availability, physicochemical properties, and applications, with a particular focus on its role in the development of kinase inhibitors.

Commercial Availability and Supplier Landscape

1-Acetyl-3-(BOC-Amino)pyrrolidine, identified by CAS number 881298-14-2, is commercially available from a range of specialized chemical suppliers.[1][2][3] This ready availability in research-grade quantities, typically from milligrams to grams, facilitates its use in both academic and industrial drug discovery programs. When procuring this reagent, it is imperative for researchers to request and scrutinize the Certificate of Analysis (CoA) to verify its identity, purity, and, if applicable, enantiomeric excess.

Table 1: Prominent Suppliers of 1-Acetyl-3-(BOC-Amino)pyrrolidine

Supplier	Product Name	CAS Number	Additional Information
Combi-Blocks	1-Acetyl-3-(BOC-Amino)pyrrolidine	881298-14-2	Provides a Safety Data Sheet (SDS).[4]
BLDpharm	1-Acetyl-3-(BOC-Amino)pyrrolidine	881298-14-2	Offers various package sizes.[2]
ChemicalBook	1-Acetyl-3-(BOC-AMino)pyrrolidine	881298-14-2	Aggregates supplier information.[1][3]
SRD Pharma	1-Acetyl-3-(BOC-Amino)pyrrolidine	881298-14-2	Lists basic product details.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of 1-Acetyl-3-(BOC-Amino)pyrrolidine is fundamental to its effective use in synthesis.

Table 2: Physicochemical Properties of 1-Acetyl-3-(BOC-Amino)pyrrolidine

Property	Value	Source
Molecular Formula	C₁₁H₂₀N₂O₃	[1][2][3]
Molecular Weight	228.29 g/mol	[1][2][3]
CAS Number	881298-14-2	[1][2][3]
Boiling Point	378.2±31.0 °C (predicted)	[1]
Appearance	Typically a solid or oil	-
Solubility	Soluble in common organic solvents such as DMSO and DMF.[5]	[5]

Expected Spectroscopic Data:

• ¹H NMR: Resonances corresponding to the acetyl methyl protons, the pyrrolidine ring protons, and the protons of the Boc-protecting group.

• ¹³C NMR: Signals for the carbonyl carbons of the acetyl and Boc groups, the quaternary carbon of the Boc group, and the carbons of the pyrrolidine ring.[6]

• IR Spectroscopy: Characteristic absorption bands for the C=O stretching of the ketone and the carbamate.[6]

• Mass Spectrometry: The protonated molecule [M+H]⁺ would be observed to confirm the molecular weight.

Application in Drug Discovery: A Key Building Block for Spleen Tyrosine Kinase (Syk) Inhibitors

A significant application of the chiral enantiomer, (S)-3-Acetyl-1-Boc-pyrrolidine, is in the synthesis of potent and selective inhibitors of Spleen Tyrosine Kinase (Syk).[7][8] Syk is a non-receptor tyrosine kinase that plays a critical role in the signaling pathways of various immune cells.[8][9] Its dysregulation is implicated in a range of inflammatory diseases and certain cancers, making it a compelling therapeutic target.[7][8]

The synthesis of pyridopyrazine-based Syk inhibitors frequently utilizes (S)-3-Acetyl-1-Boc-pyrrolidine as a key chiral starting material.[7][8] The general synthetic strategy involves the condensation of the acetylpyrrolidine derivative with a substituted aminopyrazine, followed by cyclization to form the core heterocyclic structure.[7]

Caption: General synthetic workflow for pyridopyrazine Syk inhibitors.

Experimental Protocol: Synthesis of a Pyridopyrazine-based Syk Inhibitor Intermediate

The following is a representative protocol based on established synthetic routes for Syk inhibitors.[8]

Objective: To synthesize a key intermediate for a pyridopyrazine-based Syk inhibitor via the condensation of (S)-3-Acetyl-1-Boc-pyrrolidine and a dibromopyridine derivative.

Materials:

• (S)-3-Acetyl-1-Boc-pyrrolidine

• 2,6-dibromopyridine

• Palladium(II) acetate (Pd(OAc)₂)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Triethylamine (Et₃N)

• Anhydrous Toluene

Procedure:

• To a solution of (S)-3-Acetyl-1-Boc-pyrrolidine and 2,6-dibromopyridine in anhydrous toluene, add palladium(II) acetate and dppp.[8]

• Degas the mixture with a stream of nitrogen for 15 minutes.[8]

• Add triethylamine to the reaction mixture.[8]

• Heat the reaction to 100 °C for 16 hours under a nitrogen atmosphere.[8]

• Upon completion, cool the reaction to room temperature and filter through a pad of celite.[8]

• Concentrate the filtrate under reduced pressure to yield the crude product.[8]

• The crude product can then be purified by flash column chromatography on silica gel.

Analytical Methods for Quality Control

Ensuring the purity and, when using a chiral form, the enantiomeric excess of 1-Acetyl-3-(BOC-Amino)pyrrolidine is critical for its successful application in multi-step syntheses.

Purity Determination

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity of the compound. A reversed-phase column with a mobile phase consisting of a mixture of acetonitrile and water, often with a modifier like trifluoroacetic acid, can be employed.

Enantiomeric Excess Determination

For chiral applications, determining the enantiomeric excess (e.e.) is paramount. Chiral HPLC is the most common and reliable technique for this purpose.[10]

General Protocol for Chiral HPLC Analysis:

• Column: A chiral stationary phase, such as one based on amylose or cellulose derivatives.

• Mobile Phase: An isocratic mixture of n-Hexane and a polar modifier like isopropanol (IPA) or ethanol. A typical starting ratio is 90:10 (v/v) n-Hexane:IPA, which should be optimized for baseline separation.[10]

• Detection: UV detection at a wavelength where the analyte exhibits sufficient absorbance (e.g., 210 nm).[10]

• Analysis: The racemic standard is first injected to determine the retention times of the (R) and (S) enantiomers. The sample is then injected, and the peak areas of the two enantiomers are integrated to calculate the enantiomeric excess.[10]

Caption: Workflow for determining enantiomeric excess via Chiral HPLC.

Safety and Handling

According to the Safety Data Sheet provided by Combi-Blocks for 1-Acetyl-3-(BOC-Amino)pyrrolidine, the compound does not have a GHS classification and presents no known hazards.[4] However, as with all laboratory chemicals, it is prudent to handle it with care in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[4] Avoid contact with skin and eyes and inhalation of any vapor or mist.[4]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[4]

Conclusion

1-Acetyl-3-(BOC-Amino)pyrrolidine is a commercially accessible and synthetically versatile building block with significant utility in drug discovery and medicinal chemistry. Its application as a key intermediate in the synthesis of Spleen Tyrosine Kinase inhibitors underscores its importance in the development of novel therapeutics for inflammatory and autoimmune diseases. This guide provides a foundational understanding of its properties, commercial landscape, and applications to aid researchers in its effective utilization.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using (S)-3-Acetyl-1-Boc-pyrrolidine. BenchChem.
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• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Spleen Tyrosine Kinase (Syk) Inhibitors Utilizing (S)-3-Acetyl-1-Boc-pyrrolidine. BenchChem.
• BenchChem. (2025). In-Depth Technical Guide to (S)-3-Acetyl-1-Boc-pyrrolidine: A Key Chiral Building Block. BenchChem.
• BenchChem. (2025). (S)-3-Acetyl-1-Boc-pyrrolidine as a chiral building block in organic synthesis. BenchChem.
• BenchChem. (2025). A Technical Guide to the Chiral Purity and Enantiomeric Excess of (S)-3-Acetyl-1-Boc-pyrrolidine. BenchChem.
• PubChem. (n.d.). (R)-tert-butyl 1-acetylpyrrolidin-3-ylcarbamate.
• Mykhailiuk, P., et al. (n.d.). Synthesis of unique pyrrolidines for drug discovery. Enamine.

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A Comprehensive Guide to the Storage and Stability of Boc-Protected Pyrrolidine Derivatives

For researchers, medicinal chemists, and professionals in drug development, Boc-protected pyrrolidine derivatives are invaluable chiral building blocks. Their structural integrity is paramount to ensure the desired stereochemistry, purity, and biological activity of target molecules.[1][2] However, the very feature that makes the tert-butyloxycarbonyl (Boc) group so useful—its controlled lability—also presents challenges for storage and handling. This in-depth technical guide provides a comprehensive overview of the factors governing the stability of Boc-protected pyrrolidine derivatives, offering field-proven insights and detailed protocols to maintain their quality and ensure experimental success.

The Chemical Nature of the Boc-Pyrrolidine Linkage: A Duality of Stability and Lability

The Boc protecting group forms a carbamate linkage with the pyrrolidine nitrogen.[3] This linkage exhibits a crucial duality: it is robust enough to withstand a variety of synthetic conditions, yet can be cleaved under specific, controlled circumstances.[3][4] Understanding this balance is the cornerstone of proper handling and storage.

Generally, the Boc group is stable under basic, nucleophilic, and catalytic hydrogenation conditions.[3][5] This stability is attributed to the steric hindrance of the tert-butyl group and the delocalization of the nitrogen lone pair into the carbonyl group, which reduces its nucleophilicity.[6] However, the carbamate is susceptible to degradation under acidic and, to a lesser extent, harsh thermal conditions.[7][8]

Degradation Pathways: Mechanisms to Anticipate and Mitigate

The primary pathway for the degradation of Boc-protected pyrrolidine derivatives is acid-catalyzed hydrolysis.[5][9] This process is intentionally exploited for deprotection in synthetic chemistry but can occur unintentionally during storage or in certain reaction media.

Acid-Catalyzed Deprotection

The mechanism of acid-catalyzed deprotection proceeds through a series of well-understood steps:[5][10]

• Protonation: The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by an acid (e.g., trifluoroacetic acid (TFA) or hydrochloric acid (HCl)).[5]

• Fragmentation: This is followed by the cleavage of the tert-butyl-oxygen bond, resulting in the formation of a stable tert-butyl cation and an unstable carbamic acid intermediate.[5][10]

• Decarboxylation: The carbamic acid readily decomposes, releasing carbon dioxide gas and the free pyrrolidine amine.[10]

• Final State: Under acidic conditions, the liberated amine is protonated, typically forming an ammonium salt.[5]

It is critical to note that the generated tert-butyl cation is a reactive electrophile that can lead to side reactions, such as the alkylation of nucleophilic sites on the substrate or other molecules in the mixture.[11] The formation of carbon dioxide also necessitates that deprotection reactions are not performed in closed systems to avoid pressure build-up.[10]

Caption: Mechanism of acid-catalyzed Boc deprotection.

Thermal Degradation

While generally more stable to heat than to acid, the Boc group can be cleaved at elevated temperatures without the need for an acid catalyst.[7][12] Thermal deprotection typically requires temperatures well above ambient, often in the range of 150-300°C, depending on the solvent and substrate.[8] The mechanism is thought to involve fragmentation into the free amine, isobutylene, and carbon dioxide via a carbamic acid intermediate.[12] Although not a primary concern for standard storage, this pathway is relevant for reactions conducted at high temperatures or for analytical techniques like gas chromatography where high inlet temperatures are used.

Basic Hydrolysis

The carbamate linkage is generally resistant to basic hydrolysis.[3] Compared to esters, carbamates are significantly more stable in alkaline conditions due to the reduced electrophilicity of the carbonyl carbon.[6] However, prolonged exposure to strong bases at elevated temperatures can potentially lead to degradation or other unforeseen side reactions.[9]

Recommended Storage and Handling Protocols

To ensure the long-term stability and purity of Boc-protected pyrrolidine derivatives, adherence to proper storage and handling protocols is essential. These recommendations are designed to mitigate the risks of acid-catalyzed and other potential degradation pathways.

Optimal Storage Conditions

The following table summarizes the recommended storage conditions for Boc-protected pyrrolidine derivatives based on manufacturer safety data sheets and best practices.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)[13]	Minimizes the rate of potential degradation reactions. Some derivatives may require storage at -20°C.
Atmosphere	Inert Gas (Argon or Nitrogen)[14]	Protects against atmospheric moisture and potential oxidation.
Light	Store in a dark place[14]	Protects from potential photolytic degradation.
Container	Tightly-closed, appropriate material	Prevents contamination and exposure to atmospheric components.[13][14]

Handling Procedures

• Inert Atmosphere: When handling, especially for long-term storage or for highly sensitive derivatives, it is advisable to work under an inert atmosphere to prevent the introduction of moisture and air.[14]

• Avoid Acidic Contaminants: Ensure that all glassware and equipment are free from acidic residues. Avoid storing near strong acids or in environments where acidic vapors may be present.

• Use Appropriate Solvents: For preparing stock solutions, use high-purity, anhydrous solvents. Be mindful that some solvents can contain acidic impurities.

• Minimize Heat Exposure: Avoid unnecessary exposure to high temperatures. When concentrating solutions, use a rotary evaporator at the lowest practical temperature.

Stability Assessment: A Protocol for Quality Control

Regularly assessing the purity and stability of Boc-protected pyrrolidine derivatives, especially for long-term projects or cGMP applications, is crucial. A stability-indicating analytical method is one that can separate the intact compound from its potential degradation products.[15]

Experimental Protocol: Stability Assessment by HPLC

This protocol outlines a general method for assessing the stability of a Boc-protected pyrrolidine derivative under forced degradation conditions.

Objective: To determine the stability of the compound under acidic, basic, oxidative, and thermal stress.

Materials:

• Boc-protected pyrrolidine derivative

• HPLC-grade acetonitrile and water

• Trifluoroacetic acid (TFA) or formic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV or PDA detector

• C18 reversed-phase HPLC column

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the Boc-protected pyrrolidine derivative in acetonitrile or a suitable solvent at a concentration of approximately 1 mg/mL.

• Forced Degradation Studies:

  • Acidic Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1 M HCl. Incubate at 60°C for 24 hours.

  • Basic Hydrolysis: To another aliquot, add an equal volume of 1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: To a third aliquot, add an equal volume of 3% H₂O₂. Store at room temperature for 24 hours.

  • Thermal Degradation: Keep an aliquot of the stock solution at 60°C for 24 hours.

  • Control Sample: Keep an aliquot of the stock solution at the recommended storage temperature (e.g., 4°C).

• Sample Preparation for Analysis: Before injection, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration (e.g., 0.1 mg/mL) with the mobile phase.

• HPLC Analysis:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm (or a wavelength appropriate for the derivative).[16]

  • Injection Volume: 10 µL

• Data Analysis: Compare the chromatograms of the stressed samples to the control sample. Look for a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products. A stability-indicating method should show baseline separation of the parent peak from any degradant peaks.[17]

Caption: Workflow for forced degradation stability testing.

Conclusion: Ensuring Quality Through Scientific Diligence

The stability of Boc-protected pyrrolidine derivatives is a critical factor that can significantly impact the outcome of research and development projects. By understanding the chemical principles that govern their stability and the primary degradation pathways, researchers can implement robust storage and handling protocols. Adherence to recommended conditions—refrigeration, inert atmosphere, and protection from light—is the first line of defense against degradation. Furthermore, the implementation of routine stability testing provides an empirical basis for ensuring the quality and integrity of these vital chemical building blocks, ultimately contributing to the reliability and reproducibility of scientific endeavors.

References

• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System.
• Benchchem. (n.d.). Application Note: A Step-by-Step Guide to t-Boc Deprotection Under Acidic Conditions.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• AK Scientific, Inc. (n.d.). (S)-3-(Boc-amino)pyrrolidine Safety Data Sheet.
• TCI AMERICA. (2018). (3S)-(-)-3-(Boc-amino)pyrrolidine Safety Data Sheet.
• ResearchGate. (2016). Which one is stronger in alkaline hydrolysis? Carbamate or Ester?.
• Bielen, A., et al. (2020). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC - PubMed Central.
• Vacondio, F., et al. (2010).
• Organic Chemistry. (2022). Boc Deprotection Mechanism. YouTube.
• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.
• Benchchem. (n.d.). An In-depth Technical Guide to the Physical and Chemical Properties of Boc-Protected Amines.
• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Wordpress.
• Benchchem. (n.d.). Stability issues of (R)-3-(Boc-amino)pyrrolidine under acidic or basic conditions.
• ResearchGate. (n.d.). Key parameters for carbamate stability in dilute aqueous–organic solution.
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• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection.
• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection.
• ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C?.
• Benchchem. (n.d.). A Comparative Guide to the Analytical Characterization of (S)-1-Boc-2-(aminomethyl)pyrrolidine.
• ResearchGate. (2023). The Reactivity of the N-Boc Protecting Group: An Underrated Feature.
• Sigma-Aldrich. (n.d.). N-Boc-3-pyrrolidinone 97 101385-93-7.
• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development.
• Sigma-Aldrich. (n.d.). BOC-ON.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Thermal Methods. Wordpress.
• Chemical Communications (RSC Publishing). (n.d.). Ambient temperature zincation of N-Boc pyrrolidine and its solvent dependency.
• (2018). MSDS of (S)-3-n-boc-aminomethyl pyrrolidine.
• ACS Publications. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution | Organic Letters.
• ACS Publications. (n.d.). Complex Induced Proximity Effects: Enantioselective Syntheses Based on Asymmetric Deprotonations of N-Boc-pyrrolidines | Journal of the American Chemical Society.
• Google Patents. (n.d.).
• Apollo Scientific. (n.d.). Pyrrolidine.
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• Sigma-Aldrich. (n.d.). N-Boc-pyrrolidine 97 86953-79-9.
• ChemicalBook. (2025).
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Introduction: The Strategic Value of the Pyrrolidine Scaffold

An In-Depth Technical Guide to the Physicochemical Properties of 3-Acetyl-1-Boc-pyrrolidine

In the landscape of modern drug discovery, the pyrrolidine ring stands out as a "privileged scaffold."[1] Its five-membered saturated structure offers a unique combination of conformational rigidity and three-dimensional complexity, which is highly advantageous for optimizing interactions with biological targets.[2][3] Pyrrolidine derivatives are integral to numerous natural products and FDA-approved drugs, where they can enhance aqueous solubility, improve pharmacokinetic profiles, and serve as key components of the pharmacophore.[4]

This guide focuses on a particularly valuable derivative: 3-acetyl-1-Boc-pyrrolidine (tert-butyl 3-acetylpyrrolidine-1-carboxylate). This molecule is a chiral building block of significant interest, serving as a critical intermediate in the synthesis of complex pharmaceutical agents.[5] Notably, the (S)-enantiomer is a key precursor for potent and selective inhibitors of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase that is a crucial mediator in the signaling pathways of various immune cells.[6] Dysregulation of Syk signaling is implicated in various inflammatory diseases and cancers, making it a high-value therapeutic target.

As a Senior Application Scientist, my objective here is not merely to list data but to provide a comprehensive, field-tested perspective on this molecule. We will delve into its core properties, the causality behind its analytical characterization, and the self-validating protocols required to ensure its quality and integrity in a research and development setting.

Section 1: Core Physicochemical & Computed Properties

A foundational understanding of a molecule's physical and computed chemical properties is paramount for its effective use, from reaction setup and purification to formulation and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

Physical Properties

The macroscopic properties of 3-acetyl-1-Boc-pyrrolidine dictate its handling, storage, and use in solvent systems. The data presented below is consolidated from leading chemical suppliers and databases.

Property	Value	Reference(s)
Molecular Formula	C₁₁H₁₉NO₃	[5][6]
Molecular Weight	213.27 g/mol	[5][6]
CAS Number	858643-95-5 (for racemic mixture)	[7]
Appearance	Clear Orangish-Yellow Oil	[5]
Solubility	Soluble in Chloroform, Ethyl Acetate	[5][7]
Boiling Point	293.8 ± 33.0 °C (Predicted)	[8]
Storage	Refrigerator (-20°C for long-term)	[1][5]

Computed Properties for Drug Discovery

Computational models provide invaluable predictions of a molecule's behavior in a biological context. These parameters are essential for early-stage drug development to forecast properties like membrane permeability and oral bioavailability, aligning with frameworks such as Lipinski's Rule of Five.

Property	Value	Significance in Drug Development	Reference(s)
XLogP3-AA	0.9	Predicts lipophilicity; a value < 5 is favorable for oral absorption.	[6][9]
Topological Polar Surface Area (TPSA)	46.6 Ų	Estimates transport properties; a value < 140 Ų correlates with good cell permeability.	[6][9]
Hydrogen Bond Donor Count	0	The Boc-group protects the amine, removing its hydrogen bond donating ability.	[6][9]
Hydrogen Bond Acceptor Count	3	The two carbonyl oxygens and the pyrrolidine nitrogen can act as H-bond acceptors.	[6][9]
Rotatable Bond Count	2	Indicates molecular flexibility; fewer rotatable bonds (< 10) generally improve bioavailability.	[6][9]
Exact Mass	213.136493 g/mol	Crucial for high-resolution mass spectrometry analysis.	[6][9]

Section 2: Spectroscopic Characterization – The Molecular Fingerprint

Spectroscopic analysis is the cornerstone of chemical synthesis, providing an unambiguous confirmation of molecular structure and purity. For a chiral intermediate like 3-acetyl-1-Boc-pyrrolidine, a multi-technique approach is non-negotiable for quality control. The following data is based on structural analysis and comparison with analogous compounds, providing a robust baseline for characterization.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed structural map of a molecule by probing the chemical environment of each proton and carbon atom.

• ¹H NMR (Proton NMR): The proton spectrum is expected to show distinct signals for the pyrrolidine ring, the acetyl group, and the bulky Boc-protecting group. The presence of a chiral center at the C3 position renders the adjacent ring protons (at C2 and C4) diastereotopic, leading to more complex splitting patterns than would be seen in an achiral analogue.[6] This complexity is a key signature of the molecule's structure.

Predicted Chemical Shift (δ) ppm (400 MHz, CDCl₃)	Multiplicity	Integration	Assignment
~3.5 - 3.2	m (complex)	4H	CH₂ (Pyrrolidine)
~2.9 - 2.7	m (complex)	1H	CH (at position 3)
~2.1	s	3H	CH₃ (Acetyl)
~2.0 - 1.8	m (complex)	2H	CH₂ (Pyrrolidine)
1.46	s	9H	C(CH₃)₃ (Boc)

• ¹³C NMR (Carbon NMR): The carbon spectrum complements the ¹H NMR by providing a count of unique carbon environments. Key resonances include the two distinct carbonyl carbons from the acetyl and Boc groups.

Predicted Chemical Shift (δ) ppm (100 MHz, CDCl₃)	Assignment
~209	C=O (Acetyl ketone)
~154	C=O (Boc carbamate)
~80	C (CH₃)₃ (Boc quaternary)
~55 - 45	CH, CH₂ (Pyrrolidine ring)
~28.5	C(C H₃)₃ (Boc methyls)
~28	C H₃ (Acetyl methyl)

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.

• Objective: To confirm the presence of the key carbonyl (C=O) and alkane (C-H) functionalities.

• Expected Absorption Bands: The IR spectrum will be dominated by two strong absorption bands in the carbonyl region, corresponding to the ketone of the acetyl group and the carbamate of the Boc group.[6]

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
~2975, ~2870	Medium	C-H stretch (alkane)
~1715	Strong	C=O stretch (acetyl ketone)
~1700	Strong	C=O stretch (Boc carbamate)

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and offers structural clues through the analysis of fragmentation patterns.

• Objective: To confirm the molecular weight and identify characteristic fragmentation patterns.[10]

• Expected Fragmentation: The tert-butoxycarbonyl (Boc) group is notoriously labile in mass spectrometry and its fragmentation provides a clear diagnostic signature.[6]

m/z (mass-to-charge ratio)	Interpretation
214.1	[M+H]⁺ (Protonated molecular ion)
158.1	[M - C₄H₈ + H]⁺ (Loss of isobutylene)
114.1	[M - C₅H₉O₂ + H]⁺ (Loss of the entire Boc group)

Section 3: Self-Validating Experimental Protocols

Trustworthiness in research stems from robust, reproducible methodologies. The following protocols represent standard operating procedures for the acquisition of the spectroscopic data described above. They are designed to be self-validating systems, ensuring data integrity.

Workflow for Spectroscopic Characterization

The logical flow from sample preparation to final data analysis is a critical, self-validating process. Each step builds upon the last to create a comprehensive and reliable structural profile of the compound.

Caption: General workflow for spectroscopic characterization.

Protocol for NMR Spectroscopy[6][10]

• Sample Preparation: Accurately weigh 5-10 mg of 3-acetyl-1-Boc-pyrrolidine and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry vial. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer (e.g., 400 MHz).

• ¹H NMR Acquisition: Acquire a ¹H NMR spectrum using standard parameters (e.g., 16 scans, 1-second relaxation delay).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum (e.g., 1024 scans, 2-second relaxation delay).

• Data Processing: Process both spectra using appropriate software (Fourier transformation, phase correction, baseline correction).

• Analysis: Calibrate the spectra using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C). Integrate peaks in the ¹H spectrum and assign all signals to their corresponding atoms.

Protocol for Infrared (IR) Spectroscopy[10]

• Sample Preparation (Thin Film): Dissolve a few milligrams of the compound in a volatile solvent like dichloromethane.

• Film Deposition: Apply one drop of the solution onto a salt plate (e.g., NaCl or KBr). Allow the solvent to evaporate completely, leaving a thin, oily film.

• Data Acquisition: Place the salt plate in the sample holder of an FT-IR spectrometer.

• Spectrum Collection: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Protocol for Mass Spectrometry (ESI-MS)[6][10]

• Sample Preparation: Prepare a stock solution of the compound (~1 mg/mL) in methanol or acetonitrile. Perform a serial dilution to a final concentration of approximately 10 µg/mL.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI) source.

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum in positive ion mode, scanning a relevant m/z range (e.g., 50-500 amu).

• Analysis: Identify the protonated molecular ion ([M+H]⁺) and characteristic fragment ions. Compare the observed exact mass with the calculated value.

Section 4: Synthetic Context & Quality Control

Understanding the synthetic origin of an intermediate is crucial for anticipating potential impurities. A common and efficient route to (S)-3-acetyl-1-Boc-pyrrolidine is the oxidation of the commercially available secondary alcohol, (S)-1-Boc-3-hydroxypyrrolidine.[12]

Caption: Common synthetic workflow for 3-acetyl-1-Boc-pyrrolidine.

The primary concern with this route is incomplete oxidation, which would leave residual starting material. The spectroscopic methods detailed in Section 3 are essential for quality control to:

• Confirm Reaction Completion: The disappearance of the broad alcohol (-OH) stretch in the IR spectrum and the absence of the alcohol-bearing proton signal in the ¹H NMR spectrum indicate complete oxidation.

• Verify Purity: Chromatographic methods (TLC, HPLC, GC) coupled with spectroscopy can quantify the purity of the final product. When sourcing this reagent, it is imperative to request a Certificate of Analysis (CoA) from the supplier to verify its identity, purity, and, for chiral applications, its enantiomeric excess.[1]

Section 5: Safety & Handling

As with any chemical reagent, proper handling is essential for laboratory safety.

• Hazards: 3-acetyl-1-Boc-pyrrolidine is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation.[9][13]

• Handling: Use only in a well-ventilated area, such as a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid breathing vapors. Wash hands thoroughly after handling.[13][14]

• Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability, refrigeration (2-8°C) or freezing (-20°C) is recommended.[1][5]

Conclusion

3-Acetyl-1-Boc-pyrrolidine is more than just a catalog chemical; it is a strategic tool for the medicinal chemist. Its well-defined physicochemical properties, combined with its versatile acetyl functional group and protected amine, make it an ideal chiral building block for constructing complex, high-value molecules.[5] The robust analytical protocols outlined in this guide provide the necessary framework for researchers, scientists, and drug development professionals to confidently verify the quality and structure of this key intermediate, ensuring the integrity and reproducibility of their synthetic campaigns.

References

• Autecha. The Role of Pyrrolidine Derivatives in Modern Drug Discovery. Autecha. Available at: [Link]

• MDPI. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available at: [Link]

• ChemBK. 3-Acetyl-1-Boc-pyrrolidine. ChemBK. Available at: [Link]

• ResearchGate. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. ResearchGate. Available at: [Link]

• PubChem. tert-Butyl 3-acetylpyrrolidine-1-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• Autecha. The Role of Pyrrolidines in Modern Drug Discovery. Autecha. Available at: [Link]

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• 14. spectrumchemical.com [spectrumchemical.com]

Protocols & Analytical Methods

Application Note: A Practical Guide to the Swern Oxidation of (S)-1-Boc-3-hydroxypyrrolidine

Introduction

The oxidation of alcohols to carbonyl compounds is a cornerstone transformation in modern organic synthesis. Among the plethora of available methods, the Swern oxidation stands out for its mild reaction conditions, broad functional group tolerance, and high efficiency in converting primary and secondary alcohols to aldehydes and ketones, respectively.[1][2][3] This application note provides a comprehensive and field-proven protocol for the Swern oxidation of the chiral building block (S)-1-Boc-3-hydroxypyrrolidine to the corresponding ketone, (S)-1-Boc-3-pyrrolidinone. This ketone is a valuable intermediate in the synthesis of various pharmaceutical agents and complex molecules.[4][5] We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step experimental procedure, provide critical safety information, and present a troubleshooting guide to ensure successful execution.

Mechanistic Overview: The "Why" Behind the Steps

The Swern oxidation is a two-stage process that relies on the activation of dimethyl sulfoxide (DMSO) with an electrophilic agent, typically oxalyl chloride, to form the highly reactive chloro(dimethyl)sulfonium chloride intermediate.[1][6][7] This is followed by the addition of the alcohol and a hindered base, such as triethylamine (TEA), to facilitate the oxidation.[1]

Stage 1: Activation of DMSO

The reaction is initiated by the nucleophilic attack of the oxygen atom of DMSO on one of the carbonyl carbons of oxalyl chloride. This initial adduct rapidly decomposes, releasing carbon monoxide and carbon dioxide, to generate the electrophilic chloro(dimethyl)sulfonium chloride.[1][7] This activation step is highly exothermic and must be performed at very low temperatures (typically -78 °C) to prevent side reactions and ensure the stability of the reactive intermediate.[8]

Stage 2: Oxidation of the Alcohol and Elimination

The alcohol, (S)-1-Boc-3-hydroxypyrrolidine, then acts as a nucleophile, attacking the electrophilic sulfur atom of the chloro(dimethyl)sulfonium chloride to form an alkoxysulfonium salt.[1][3] The subsequent addition of a hindered base, triethylamine, is crucial. It deprotonates the carbon adjacent to the oxygen-bearing carbon, leading to the formation of a sulfur ylide.[1] This ylide then undergoes an intramolecular E2-type elimination via a five-membered ring transition state to yield the desired ketone, dimethyl sulfide (DMS), and triethylammonium chloride.[1][9]

Reagent and Safety Information

A thorough understanding of the properties and hazards of all reagents is paramount for the safe and successful execution of this protocol.

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Density (g/mL)	Hazards
(S)-1-Boc-3-hydroxypyrrolidine	C₉H₁₇NO₃	187.24	60-65	N/A	N/A	Irritant
Oxalyl Chloride	(COCl)₂	126.93	-12	63-64	1.48	Toxic, Corrosive, Water-reactive[10]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	18.5	189	1.10	Irritant, Combustible
Triethylamine (TEA)	C₆H₁₅N	101.19	-114.7	89.5	0.726	Flammable, Corrosive, Toxic
Dichloromethane (DCM)	CH₂Cl₂	84.93	-96.7	39.6	1.33	Carcinogen, Irritant

Critical Safety Considerations:

• The reaction of oxalyl chloride with DMSO is highly exothermic and produces toxic gases (CO and CO₂). It must be performed in a well-ventilated fume hood at or below -60 °C.[1][8]

• Oxalyl chloride reacts violently with water.[10] Ensure all glassware is scrupulously dried before use.

• Dimethyl sulfide (DMS), a byproduct of the reaction, is a volatile and malodorous compound.[1] All manipulations should be carried out in a fume hood, and glassware should be quenched with bleach or hydrogen peroxide to oxidize the DMS and eliminate the odor.[11][12]

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Experimental Workflow Diagram

Caption: Experimental workflow for the Swern oxidation.

Detailed Experimental Protocol

Materials:

• (S)-1-Boc-3-hydroxypyrrolidine (1.0 eq)

• Oxalyl chloride (1.2 - 1.5 eq)

• Anhydrous Dimethyl sulfoxide (DMSO) (2.2 - 3.0 eq)

• Anhydrous Triethylamine (TEA) (4.0 - 5.0 eq)

• Anhydrous Dichloromethane (DCM)

• Water (for quenching) or saturated aqueous ammonium chloride solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Round-bottom flasks, dropping funnel, magnetic stirrer, and stir bar

• Dry ice/acetone bath

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and an inert gas inlet, add anhydrous dichloromethane (DCM, approximately 0.2 M relative to the alcohol).

  • Add anhydrous dimethyl sulfoxide (DMSO, 2.5 eq) to the DCM and stir to dissolve.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Activation of DMSO:

  • In a separate dry flask, prepare a solution of oxalyl chloride (1.3 eq) in a small amount of anhydrous DCM.

  • Slowly add the oxalyl chloride solution dropwise to the stirred DMSO/DCM mixture via the dropping funnel, ensuring the internal temperature does not rise above -60 °C.[1][8] Vigorous gas evolution (CO and CO₂) will be observed.

  • After the addition is complete, stir the resulting white suspension at -78 °C for 20-30 minutes.

• Addition of the Alcohol:

  • Dissolve (S)-1-Boc-3-hydroxypyrrolidine (1.0 eq) in a minimal amount of anhydrous DCM.

  • Slowly add the alcohol solution dropwise to the reaction mixture at -78 °C.

  • Rinse the flask that contained the alcohol with a small amount of DCM and add it to the reaction mixture.

  • Stir the reaction mixture at -78 °C for 45-60 minutes.

• Elimination and Quenching:

  • Slowly add anhydrous triethylamine (TEA, 5.0 eq) to the reaction mixture at -78 °C. A thick white precipitate of triethylammonium chloride will form.

  • Stir the mixture at -78 °C for an additional 15 minutes.

  • Remove the dry ice/acetone bath and allow the reaction to warm to room temperature over approximately 1 hour.

  • Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.[13]

• Workup and Purification:

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2 x).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (S)-1-Boc-3-pyrrolidinone.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	Incomplete activation of DMSO	Ensure anhydrous conditions and that the oxalyl chloride is of good quality.
Decomposition of the activated DMSO species	Maintain the reaction temperature strictly at or below -60 °C during the activation and alcohol addition steps.[14]
Insufficient reaction time	Increase the stirring time after the addition of the alcohol and triethylamine.
Formation of methylthiomethyl (MTM) ether byproduct	Warming the reaction mixture before the addition of triethylamine	Ensure that triethylamine is added at -78 °C and that the alcohol has fully reacted with the activated DMSO.[2]
Epimerization at the alpha-carbon	Use of a non-bulky base	If epimerization is a concern, consider using a bulkier base such as diisopropylethylamine (DIPEA).[1][15]
Difficult workup due to emulsions	Presence of triethylammonium salts	A dilute acid wash (e.g., 1 M HCl or saturated NH₄Cl) can help to protonate the amine and break up emulsions.[13][16]

Conclusion

The Swern oxidation is a reliable and high-yielding method for the preparation of (S)-1-Boc-3-pyrrolidinone from its corresponding alcohol. By carefully controlling the reaction temperature, ensuring anhydrous conditions, and following the detailed protocol outlined in this application note, researchers can consistently achieve excellent results. The mechanistic insights and troubleshooting guide provided herein are intended to empower scientists to confidently apply this powerful synthetic tool in their research and development endeavors.

References

• Chemistry Hall. (2021, March 31). The Swern Oxidation: Mechanism and Features. Retrieved from [Link]

• Wikipedia. (n.d.). Swern oxidation. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Swern Oxidation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Swern Oxidation Mechanism. Retrieved from [Link]

• Singleton, D. A., & Szymanski, M. J. (2012). Mechanism of the Swern Oxidation: Significant Deviations from Transition State Theory. Journal of the American Chemical Society, 134(36), 15025–15028. Retrieved from [Link]

• Organic Syntheses. (n.d.). Oxalyl Chloride. Retrieved from [Link]

• Reddit. (2023, July 26). Tips to remove dimethylsulfide from Swern oxidation? Retrieved from [Link]

• Wordpress. (2026, January 4). DMSO –Oxalyl Chloride, Swern Oxidation. Retrieved from [Link]

• Science of Synthesis. (n.d.). Activated Dimethyl Sulfoxide. Retrieved from [Link]

• ResearchGate. (2016, April 26). How to quech the DMS (dimethyl sulfide) in swern oxidation because it smell very bad while doing cloumn ? Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Oxalyl Chloride. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Alcohol to Aldehyde - Swern Oxidation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Swern oxidation. Retrieved from [Link]

• NROChemistry. (n.d.). Swern Oxidation: Reaction Mechanism. Retrieved from [Link]

• PMC - NIH. (n.d.). Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. Retrieved from [Link]

• YouTube. (2020, May 8). Swern oxidation of primary and secondary alcohols. Retrieved from [Link]

• PMC - PubMed Central. (n.d.). Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. Retrieved from [Link]

• MSU chemistry. (n.d.). Swern Oxidation Proceedure. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. Retrieved from [Link]

• Der Pharma Chemica. (2016). Enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine using enzymes and whole cell biocatalysts. Retrieved from [Link]

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Application Notes and Protocols: Dess-Martin Periodinane Oxidation for the Synthesis of 3-Acetyl-pyrrolidine

Abstract

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals.[1] Specifically, 3-acetyl-pyrrolidine serves as a critical building block for a variety of bioactive molecules. This document provides a comprehensive guide to the synthesis of 3-acetyl-pyrrolidine from the corresponding secondary alcohol, 3-(1-hydroxyethyl)pyrrolidine, utilizing the Dess-Martin periodinane (DMP) oxidation. We will delve into the mechanistic underpinnings of this transformation, present a detailed experimental protocol, and discuss the significant advantages of this method, such as its mild reaction conditions and high functional group tolerance.[2][3] This guide is intended for researchers, scientists, and professionals in drug development who require a reliable and efficient method for the preparation of this key synthetic intermediate.

Introduction: The Significance of 3-Acetyl-pyrrolidine in Drug Discovery

The pyrrolidine ring system is a cornerstone in the design of modern therapeutics, appearing in a wide array of drugs targeting diverse biological pathways.[1] The introduction of an acetyl group at the 3-position of the pyrrolidine ring creates a versatile intermediate, 3-acetyl-pyrrolidine. This ketone functionality allows for a multitude of subsequent chemical transformations, including reductive aminations, aldol condensations, and the formation of various heterocyclic systems, making it an invaluable precursor in the synthesis of complex drug candidates.

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. While numerous reagents can effect this change, many suffer from drawbacks such as harsh reaction conditions, the use of toxic heavy metals (e.g., chromium-based reagents), or a lack of selectivity.[4][5] The Dess-Martin periodinane oxidation offers a superior alternative, providing a mild, selective, and high-yielding method for the synthesis of ketones like 3-acetyl-pyrrolidine.[2][6]

The Dess-Martin Periodinane Oxidation: A Superior Method

The Dess-Martin periodinane (DMP) is a hypervalent iodine reagent that has gained widespread use for the oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.[2][4]

Mechanism of Action

The accepted mechanism for the Dess-Martin oxidation involves an initial ligand exchange between the alcohol and an acetate group on the iodine center. This is followed by a deprotonation step, which then undergoes an intramolecular elimination to yield the ketone, acetic acid, and the reduced iodinane byproduct.[7][8]

Key Advantages of the DMP Oxidation

The Dess-Martin oxidation presents several distinct advantages over other oxidation methods:

• Mild Reaction Conditions: The reaction is typically carried out at room temperature and neutral pH, which preserves sensitive functional groups that might not be stable under harsher oxidative or acidic/basic conditions.[2][3][9]

• High Chemoselectivity: DMP exhibits excellent chemoselectivity, oxidizing alcohols in the presence of other sensitive moieties such as vinyl groups, amino groups, furan rings, sulfides, and secondary amides.[2][8]

• Short Reaction Times and High Yields: The oxidation is generally rapid, often completing within a few hours, and typically affords high yields of the desired product.[2][6][9]

• Simplified Workup: The workup procedure is straightforward, often involving a simple filtration or an aqueous wash to remove the iodinane byproduct.[4][10]

• Avoidance of Toxic Metals: DMP provides a less toxic alternative to chromium-based oxidants like pyridinium chlorochromate (PCC) and pyridinium dichromate (PDC).[4][5]

Experimental Protocol: Synthesis of 3-Acetyl-pyrrolidine

This section provides a detailed, step-by-step protocol for the oxidation of 3-(1-hydroxyethyl)pyrrolidine to 3-acetyl-pyrrolidine using Dess-Martin periodinane.

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.
N-Boc-3-(1-hydroxyethyl)pyrrolidine	C11H21NO3	215.29	1.0 g	4.64	1.0
Dess-Martin Periodinane (DMP)	C13H13IO8	424.14	2.36 g	5.57	1.2
Dichloromethane (DCM), anhydrous	CH2Cl2	84.93	20 mL	-	-
Saturated aq. NaHCO3	NaHCO3	84.01	As needed	-	-
Sodium thiosulfate (Na2S2O3)	Na2S2O3	158.11	As needed	-	-
Anhydrous Magnesium Sulfate (MgSO4)	MgSO4	120.37	As needed	-	-

Note: It is common to use the N-protected form of the starting material, such as the N-Boc derivative, to prevent potential side reactions with the pyrrolidine nitrogen.

Reaction Workflow Diagram

Caption: Workflow for the Dess-Martin oxidation of N-Boc-3-(1-hydroxyethyl)pyrrolidine.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-3-(1-hydroxyethyl)pyrrolidine (1.0 g, 4.64 mmol).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (20 mL).

• Addition of DMP: Cool the solution to 0 °C using an ice bath. To the stirred solution, add Dess-Martin periodinane (2.36 g, 5.57 mmol) portion-wise over 5-10 minutes.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, dilute the reaction mixture with dichloromethane (20 mL). Quench the reaction by slowly adding a 1:1 mixture of saturated aqueous sodium bicarbonate solution and 10% aqueous sodium thiosulfate solution (30 mL). Stir vigorously until the two layers are clear.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (20 mL) and then with brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure N-Boc-3-acetyl-pyrrolidine.

• Deprotection (Optional): If the unprotected 3-acetyl-pyrrolidine is desired, the Boc-protecting group can be removed under standard acidic conditions (e.g., trifluoroacetic acid in dichloromethane or HCl in dioxane).

Safety and Handling Precautions

• Dess-Martin Periodinane: DMP is a potentially explosive and shock-sensitive compound, especially when impure or heated under confinement.[2][9][11][12] It should be handled with care in a well-ventilated fume hood. Avoid grinding the solid. Store in a cool, dry place.[11][12][13]

• Dichloromethane: DCM is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[11][12][13]

Troubleshooting

Issue	Possible Cause	Solution
Incomplete Reaction	Insufficient DMP, wet solvent/reagent	Add more DMP (0.2-0.3 eq.). Ensure all glassware is flame-dried and solvents are anhydrous.
Low Yield	Product loss during workup, incomplete reaction	Ensure complete extraction. Check reaction completion by TLC before quenching.
Difficult Purification	Incomplete removal of iodinane byproduct	Ensure vigorous stirring during the quenching step and adequate washing with sodium thiosulfate solution.

Conclusion

The Dess-Martin periodinane oxidation is a highly effective and reliable method for the synthesis of 3-acetyl-pyrrolidine from its corresponding secondary alcohol. Its mild conditions, high selectivity, and straightforward protocol make it an invaluable tool for medicinal chemists and researchers in drug development. By following the detailed protocol and safety guidelines presented in these application notes, scientists can confidently and efficiently prepare this important synthetic intermediate for their research endeavors.

References

• Chemistry Steps. Dess–Martin periodinane (DMP) oxidation. Available from: [Link]

• Organic Synthesis. Alcohol to Aldehyde/Ketone using Dess-Martin Periodinane (DMP). Available from: [Link]

• Wikipedia. Dess–Martin oxidation. Available from: [Link]

• Wikipedia. Dess–Martin periodinane. Available from: [Link]

• Organic Syntheses. 1,2-Benziodoxol-3(1H). Available from: [Link]

• Organic Chemistry Portal. Dess-Martin Oxidation. Available from: [Link]

• Ketzs. Dess-Martin-Periodinane oxidation. YouTube. Available from: [Link]

• ResearchGate. How to work up Dess-Martin periodinane or hypervalent iodine reactions?. Available from: [Link]

• National Institutes of Health. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available from: [Link]

• ElectronicsAndBooks. Synthesis and Reactions of 3-Pyrrolidinones. Available from: [Link]

• Google Patents. US7652152B2 - Synthetic method of optically pure (S)-3-hydroxypyrrolidine.
• Google Patents. EP1926709A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.

• Organic Syntheses. Organic Syntheses Procedure. Available from: [Link]

• Organic Chemistry Portal. Pyrrolidine synthesis. Available from: [Link]

• PubMed. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Available from: [Link]

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available from: [Link]

• Google Patents. CN105646321A - Preparation method of (S)-3-hydroxypyrrolidine hydrochloride.

• ResearchGate. Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones. Available from: [Link]

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Application Note: Step-by-Step Boc Deprotection of 1-Acetyl-3-(BOC-Amino)pyrrolidine using TFA

Abstract

The tert-butyloxycarbonyl (Boc) group is a cornerstone amine protecting group in modern organic synthesis, prized for its stability across a range of chemical conditions and its facile removal under acidic treatment.[1][2][3][4][5] This application note provides a comprehensive, step-by-step protocol for the efficient deprotection of 1-Acetyl-3-(BOC-Amino)pyrrolidine using trifluoroacetic acid (TFA). Designed for researchers, scientists, and drug development professionals, this guide explains the underlying chemical principles, furnishes a detailed experimental procedure, and offers expert insights into process optimization and troubleshooting.

Introduction: The Significance of Boc Deprotection

In multi-step organic synthesis, particularly in the construction of complex molecules like active pharmaceutical ingredients (APIs), the selective protection and deprotection of functional groups is paramount. The Boc group serves as a robust shield for primary and secondary amines, preventing unwanted side reactions.[4][6][7] Its removal, or deprotection, is a critical unlocking step, revealing the amine for subsequent transformations. The choice of trifluoroacetic acid (TFA) as the deprotecting agent is widespread due to its high efficiency, volatility (which simplifies removal), and its ability to effect cleavage under relatively mild, room-temperature conditions.[2][4][5][8] This protocol focuses on the deprotection of 1-Acetyl-3-(BOC-Amino)pyrrolidine, a chiral building block, to yield the corresponding primary amine, 1-Acetyl-3-aminopyrrolidine, as its trifluoroacetate salt.

Mechanistic Rationale: An Acid-Catalyzed Elimination

The TFA-mediated cleavage of the Boc group is a classic example of an acid-catalyzed elimination reaction (E1).[2][9] Understanding this mechanism is crucial for controlling the reaction and troubleshooting potential issues.

The process unfolds in three primary steps:

• Protonation: The strong acidity of TFA facilitates the protonation of the carbonyl oxygen on the Boc group.[1][6][9][10] This initial step activates the protecting group, rendering it susceptible to cleavage.

• Carbocation Formation: The protonated intermediate is unstable and fragments.[1][3] The C-O bond cleaves, leading to the formation of a stable tertiary carbocation (the tert-butyl cation) and an unstable carbamic acid intermediate.[9][10]

• Decarboxylation & Amine Salt Formation: The carbamic acid rapidly decomposes, releasing gaseous carbon dioxide (CO₂) and the free primary amine.[6][9][10] In the highly acidic environment, the newly liberated and nucleophilic amine is immediately protonated by the excess TFA to form the stable trifluoroacetate salt.[9][10]

The generation of CO₂ gas is a key indicator of reaction progress and necessitates that the reaction is not conducted in a sealed system to avoid pressure buildup.[1][4][5][10][11]

Expert Insight: The formation of the reactive tert-butyl cation is a critical consideration. This electrophile can potentially alkylate electron-rich moieties within the substrate or solvent, leading to impurities.[12] While less of a concern for the specific substrate in this protocol, for more complex molecules, particularly peptides with sensitive residues like tryptophan or methionine, the addition of "scavengers" such as triisopropylsilane (TIS) or water is recommended to trap the cation.[2][9]

Visualizing the Deprotection Workflow

The following diagram outlines the complete workflow, from initial setup to final product isolation.

Caption: Workflow for TFA-mediated Boc deprotection.

Detailed Experimental Protocol

4.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Acetyl-3-(BOC-Amino)pyrrolidine	≥98%	Commercially Available	Starting Material (SM)
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Commercially Available	Corrosive and hygroscopic. Handle with care.[13][14]
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially Available	Traditional solvent, though greener alternatives exist.[15]
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous Solution	Prepared in-house	For neutralization during work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercially Available	Drying agent.
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available	For extraction.
Methanol (MeOH)	ACS Grade	Commercially Available	For TLC mobile phase.
Silica Gel TLC Plates	F₂₅₄	Commercially Available	For reaction monitoring.
Ninhydrin Stain	Reagent Grade	Commercially Available	For visualization of amines on TLC.

4.2. Equipment

• Round-bottom flask with magnetic stir bar

• Ice bath

• Magnetic stirrer

• Dropping funnel or syringe for TFA addition

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

• Chemical fume hood[16][17]

4.3. Safety Precautions

• Trifluoroacetic acid (TFA) is highly corrosive and can cause severe skin burns and eye damage. [13][14][17][18] Always handle TFA inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, splash goggles, and chemical-resistant gloves (nitrile for low volumes, butyl rubber or Viton for larger quantities).[16][17][18]

• Ensure an eyewash station and safety shower are immediately accessible.[13][18]

• The reaction generates CO₂ gas; do not perform the reaction in a sealed vessel.[1][10]

• Dichloromethane is a suspected carcinogen; handle it with appropriate care and ventilation.[15]

4.4. Step-by-Step Procedure

• Dissolution: In a round-bottom flask, dissolve 1-Acetyl-3-(BOC-Amino)pyrrolidine (1.0 eq) in anhydrous dichloromethane (DCM). A typical concentration is between 0.1 M and 0.5 M.[2]

• Cooling: Cool the solution to 0 °C using an ice bath. This helps to control any potential exotherm upon the addition of the strong acid.[1][19]

• TFA Addition: While stirring vigorously, add trifluoroacetic acid (TFA) (e.g., a 1:1 volume ratio with DCM for a 50% solution) dropwise to the cooled solution.[1][9] For substrates sensitive to strong acid, a lower concentration (20-25% TFA in DCM) can be used, though this may require a longer reaction time.[2][9]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 1 to 4 hours.[1][3]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[9][20]

  • TLC: Spot the starting material, a co-spot, and the reaction mixture on a silica plate. Elute with a mobile phase such as 10% Methanol in DCM. The product, being a polar amine salt, will have a significantly lower Rf value than the starting material. Visualize under UV light and then stain with ninhydrin, which will develop a colored spot for the product amine.[9]

  • LC-MS: This technique provides definitive confirmation by showing the disappearance of the starting material's mass peak and the appearance of the product's mass peak.[20][]

• Initial Work-up (Solvent Removal): Once the reaction is complete (i.e., no starting material is visible by TLC/LC-MS), remove the DCM and excess TFA under reduced pressure using a rotary evaporator.[1][22] To ensure the removal of residual TFA, co-evaporate the residue with a solvent like DCM or toluene two to three times.[2][22][23]

• Product Isolation: At this stage, you have the crude product as its trifluoroacetate salt.

  • Option A (Use as TFA salt): For many subsequent reactions, the TFA salt can be used directly without further purification. The crude solid or oil can be triturated with cold diethyl ether to induce precipitation and wash away non-polar impurities.[2]

  • Option B (Isolation of Free Amine): To obtain the neutral "free base," dissolve the residue in an organic solvent like ethyl acetate. Transfer to a separatory funnel and carefully wash with a saturated aqueous solution of sodium bicarbonate until the effervescence (CO₂ evolution) ceases.[1][24] This neutralizes the TFA. Wash the organic layer subsequently with water and then brine.

• Drying and Final Concentration: Dry the organic layer from Option B over anhydrous magnesium sulfate or sodium sulfate.[1] Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 1-Acetyl-3-aminopyrrolidine as a free base.

Data Interpretation & Characterization

The identity and purity of the final product, 1-Acetyl-3-aminopyrrolidine, should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Disappearance of the characteristic singlet at ~1.4 ppm corresponding to the nine tert-butyl protons of the Boc group. The signals corresponding to the pyrrolidine ring and acetyl group protons will remain, though their chemical shifts may change due to the deprotection.
¹³C NMR	Disappearance of the signals corresponding to the quaternary and methyl carbons of the Boc group (~80 ppm and ~28 ppm, respectively).
Mass Spec (ESI+)	The mass spectrum will show a peak corresponding to the protonated product [M+H]⁺. For 1-Acetyl-3-aminopyrrolidine (M.W. 128.17), this peak will appear at m/z 129.18.
IR Spectroscopy	Disappearance of the strong C=O stretch of the carbamate (~1680-1700 cm⁻¹). Appearance of N-H stretching bands for the primary amine (~3300-3500 cm⁻¹).

Troubleshooting and Expert Recommendations

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete or Slow Reaction	- Insufficient TFA concentration or stoichiometry.- Low reaction temperature.- Steric hindrance around the Boc group.	- Increase the concentration of TFA (e.g., from 25% to 50% or neat TFA).[9]- Ensure the reaction is running at room temperature. Gentle warming (30-40°C) can be attempted if the substrate is stable.- Increase the reaction time and continue monitoring.
Formation of Side Products	- Alkylation of the substrate by the tert-butyl cation.	- While unlikely for this substrate, if side products are observed, consider adding a scavenger like water (2.5-5%) or triisopropylsilane (TIS, 1-2.5%) to the reaction mixture.[2]
Difficulty Removing Residual TFA	- TFA forms a stable salt with the amine product and can form an azeotrope with water.[25]	- Perform multiple co-evaporations with DCM or toluene after the initial concentration.[2][22]- For complete removal, perform a basic work-up (as described in 4.4, Step 7B) to convert the salt to the free amine.[24][26]
Product is an Oil/Gummy Solid	- TFA salts are often hygroscopic and may not be crystalline.	- Triturate the crude product with a non-polar solvent like cold diethyl ether or MTBE to induce solidification and wash away impurities.[2]- If isolating the free base, ensure all water is removed during the work-up and drying steps.

Conclusion

The deprotection of 1-Acetyl-3-(BOC-Amino)pyrrolidine using trifluoroacetic acid is a reliable and highly efficient transformation. By understanding the underlying mechanism and adhering to the detailed protocol and safety measures outlined in this note, researchers can confidently execute this crucial synthetic step. Careful monitoring and appropriate work-up procedures are key to isolating the desired 1-Acetyl-3-aminopyrrolidine in high purity, ready for subsequent applications in research and development.

References

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• University of Washington. (n.d.). Trifluoroacetic Acid SOP. EH&S.
• Amherst College. (2024, April 2). STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid AT AMHERST COLLEGE.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
• BenchChem. (2025, December). Technical Support Center: Boc Deprotection with Trifluoroacetic Acid (TFA).
• Thermo Fisher Scientific. (2025, December 18). Trifluoroacetic acid - SAFETY DATA SHEET.
• ACS Green Chemistry Institute. (n.d.). Specific solvent issues with BOC deprotection.
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: TRIFLUOROACETIC ACID.
• J&K Scientific. (n.d.). BOC Protection and Deprotection.
• BenchChem. (n.d.). Experimental protocol for Boc deprotection of (S)-3-Acetyl-1-Boc-pyrrolidine.
• Carl ROTH. (n.d.). Safety Data Sheet: Trifluoroacetic acid (TFA).
• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA?.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• BenchChem. (n.d.). Application Notes: Trifluoroacetic Acid (TFA) for Boc Removal in Boc-D-4-aminomethylphe(Boc) Synthesis.
• Scribd. (n.d.). TFA Deprotection.
• BenchChem. (n.d.). Application Notes and Protocols: Step-by-Step Boc Deprotection Using Trifluoroacetic Acid (TFA).
• Royal Society of Chemistry. (2010). SUPPORTING INFORMATION.
• Reddit. (2023, October 18). Boc De-protection. r/Chempros.
• BenchChem. (n.d.). Application Notes and Protocols for t-Boc Deprotection of N-methyl-N-(t-Boc)-PEG4-acid.
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• Organic Chemistry Portal. (n.d.). Boc Deprotection - TFA Examples.
• PubMed. (n.d.). Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS.
• BenchChem. (n.d.). Application Notes and Protocols for Amine Protection Strategies in Chemical Synthesis.
• National Institutes of Health. (n.d.). Pyrrolidine, 1-acetyl-. PubChem.
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• National Institutes of Health. (2018, July 13). An amine protecting group deprotectable under nearly neutral oxidative conditions.
• Organic Syntheses. (n.d.). trifloroacetyl triflate.
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• ChemicalBook. (n.d.). 1-ACETYL-3-PYRROLIDINOL(23123-19-5) 1H NMR spectrum.
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Application Notes & Protocols: A Strategic Guide to the Synthesis of Pyridopyrazine Syk Inhibitors Utilizing (S)-3-Acetyl-1-Boc-pyrrolidine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Spleen Tyrosine Kinase (Syk) has emerged as a pivotal therapeutic target for a spectrum of inflammatory and autoimmune disorders due to its critical role in mediating immune cell signaling.[1][2][3] This guide provides a comprehensive, in-depth exploration of a robust synthetic strategy for a novel class of potent pyridopyrazine-based Syk inhibitors. Central to this methodology is the strategic utilization of the chiral building block, (S)-3-Acetyl-1-Boc-pyrrolidine.[4][5] We will dissect the underlying scientific rationale, from the intricacies of the Syk signaling pathway to the mechanistic basis for key reaction steps. This document furnishes detailed, field-tested protocols, data interpretation guidelines, and troubleshooting advice to empower researchers in the synthesis and optimization of these promising therapeutic agents.

The Scientific Imperative: Targeting Spleen Tyrosine Kinase (Syk)

Syk is a non-receptor tyrosine kinase that functions as a master regulator in the signaling pathways of numerous immune cells, including B cells, mast cells, and neutrophils.[1][2][6] It is indispensable for coupling immune cell receptors, such as B-cell receptors (BCR) and Fc receptors (FcR), to downstream intracellular events that orchestrate cellular responses to antigens and immune complexes.[1][2][7]

Dysregulation of Syk activity is a hallmark of various pathological conditions, including rheumatoid arthritis, systemic lupus erythematosus, and certain hematological malignancies.[1][2] Consequently, inhibiting Syk's enzymatic activity presents a compelling therapeutic strategy to dampen overactive or misdirected immune responses.[2] The mechanism of action for Syk inhibitors typically involves competitive binding to the ATP-binding site of the kinase, which prevents the phosphorylation and subsequent activation of downstream substrates, effectively disrupting the inflammatory cascade.[2][8]

The Syk Signaling Cascade: A Point of Intervention

Upon receptor clustering by an antigen-antibody complex, associated kinases like Lyn phosphorylate immunoreceptor tyrosine-based activation motifs (ITAMs). Syk is then recruited to these phosphorylated ITAMs via its tandem Src homology 2 (SH2) domains, leading to its activation and autophosphorylation.[9][10] Activated Syk then propagates the signal by phosphorylating a host of downstream adaptor proteins and enzymes, initiating a cascade that culminates in calcium mobilization, cytokine production, and immune cell proliferation and activation.[1][2] Our synthetic target, the pyridopyrazine inhibitor, is designed to interrupt this cascade at its source.

Figure 1: Simplified Syk signaling pathway and the point of therapeutic intervention.

The Keystone Component: (S)-3-Acetyl-1-Boc-pyrrolidine

The selection of a starting material is a critical decision point that dictates the efficiency and ultimate success of a synthetic campaign. (S)-3-Acetyl-1-Boc-pyrrolidine is a premier chiral building block for the construction of pyridopyrazine Syk inhibitors for several compelling reasons.[4][5][6]

• Chiral Scaffold: The stereochemically defined pyrrolidine ring is a privileged structure in medicinal chemistry, present in numerous FDA-approved drugs.[4][6] Its sp3-hybridized, non-planar nature allows for precise three-dimensional interactions within the kinase binding pocket, which is crucial for achieving high potency and selectivity.[6][11]

• Reactive Handle: The acetyl group at the C3 position serves as a versatile electrophilic handle for constructing the pyridopyrazine core, typically through condensation and cyclization reactions.[4][8]

• Orthogonal Protection: The tert-butyloxycarbonyl (Boc) protecting group on the pyrrolidine nitrogen is stable under a wide range of reaction conditions used for core construction but can be readily removed under acidic conditions. This allows for late-stage diversification of the molecule to build structure-activity relationship (SAR) libraries.[4][6]

Property	Value
CAS Number	1374673-89-8
Molecular Formula	C₁₁H₁₉NO₃
Molecular Weight	213.27 g/mol
Appearance	Clear Orangish Yellow Oil
Storage	Refrigerator (+4°C)

Table 1: Key physicochemical properties of (S)-3-Acetyl-1-Boc-pyrrolidine.[8]

General Synthetic Strategy & Workflow

The synthesis of pyridopyrazine Syk inhibitors from (S)-3-Acetyl-1-Boc-pyrrolidine is a multi-step process designed for modularity and efficiency. The general workflow involves the initial formation of an enaminone intermediate, which possesses the requisite functionality to undergo a subsequent cyclization to forge the core heterocyclic scaffold.[4] This core can then be further elaborated to yield the final target compounds.

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Application Note: Synthesis and Characterization of Novel Pyrazinyl-Pyrrolidine Scaffolds via Condensation Reaction

Introduction: The Convergence of Privileged Scaffolds in Drug Discovery

In the landscape of medicinal chemistry, the pyrazine and pyrrolidine rings stand out as "privileged scaffolds" due to their frequent appearance in a multitude of biologically active compounds.[1][2][3] The pyrazine moiety, a nitrogen-containing heterocycle, is a cornerstone in numerous pharmaceuticals, contributing to their therapeutic efficacy through its unique electronic properties and ability to participate in hydrogen bonding.[1] Similarly, the pyrrolidine ring, a five-membered saturated heterocycle, offers three-dimensional diversity and is a key component of many natural products and FDA-approved drugs.[2][3]

The strategic combination of these two pharmacophores through a robust chemical linkage can lead to novel molecular architectures with significant potential in drug development. This application note provides a detailed technical guide for the condensation reaction of 3-acetyl-pyrrolidine with aminopyrazine derivatives, a key step in the synthesis of a novel class of pyrazinyl-pyrrolidine compounds. We will delve into the mechanistic underpinnings of this transformation, provide a detailed experimental protocol, and discuss the characterization of the resulting imine products. This guide is intended for researchers and scientists in the field of drug discovery and organic synthesis.

Reaction Mechanism: The Acid-Catalyzed Formation of an Imine Bridge

The core of this synthetic strategy lies in the acid-catalyzed condensation reaction between the ketone functionality of 3-acetyl-pyrrolidine and the primary amino group of an aminopyrazine derivative to form a C=N double bond, characteristic of an imine or Schiff base.[4][5] This reaction is a reversible process, and understanding its mechanism is crucial for optimizing reaction conditions to favor product formation.[4][6]

The reaction proceeds through a series of equilibrium steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of 3-acetyl-pyrrolidine by an acid catalyst. This step increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[4]

• Nucleophilic Attack by the Amine: The lone pair of electrons on the nitrogen atom of the aminopyrazine derivative attacks the activated carbonyl carbon, forming a tetrahedral intermediate known as a carbinolamine.[2][3]

• Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom of the carbinolamine, a step that is often facilitated by the solvent or other species in the reaction mixture.

• Elimination of Water: The hydroxyl group of the protonated carbinolamine is a good leaving group (water). Elimination of a water molecule results in the formation of a resonance-stabilized iminium ion.[4]

• Deprotonation: A base (such as the solvent or the amine reactant itself) removes a proton from the nitrogen atom of the iminium ion, yielding the final neutral imine product and regenerating the acid catalyst.[2][3]

To drive the equilibrium towards the imine product, it is essential to remove the water formed during the reaction. This is commonly achieved by azeotropic distillation using a Dean-Stark apparatus or by the addition of a dehydrating agent.[6]

Caption: Acid-catalyzed imine formation mechanism.

Experimental Protocol: Synthesis of N-(1-(pyrrolidin-3-yl)ethylidene)pyrazin-2-amine

This protocol provides a representative procedure for the condensation of 3-acetyl-pyrrolidine with 2-aminopyrazine. Researchers should note that optimization of reaction time, temperature, and catalyst loading may be necessary for different aminopyrazine derivatives.

Materials:

• 3-Acetyl-pyrrolidine hydrochloride

• 2-Aminopyrazine

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene, anhydrous

• Sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reactant Preparation:

  • To a solution of 3-acetyl-pyrrolidine hydrochloride (1.0 eq) in a minimal amount of water, add an excess of solid sodium bicarbonate until the solution is basic (pH > 8).

  • Extract the free-base 3-acetyl-pyrrolidine with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the free-base as an oil. Use immediately in the next step.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark trap, and reflux condenser, add the freshly prepared 3-acetyl-pyrrolidine (1.0 eq), 2-aminopyrazine (1.0 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 - 0.1 eq).

  • Add anhydrous toluene to the flask to a suitable concentration (e.g., 0.2-0.5 M).

• Condensation Reaction:

  • Heat the reaction mixture to reflux with vigorous stirring.

  • Monitor the progress of the reaction by observing the collection of water in the Dean-Stark trap and by thin-layer chromatography (TLC).

  • Continue refluxing until no more water is collected or TLC analysis indicates complete consumption of the limiting reagent (typically 4-18 hours).

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification:

  • The crude product can be purified by crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography.

  • Note on Chromatography: Imines can be sensitive to hydrolysis on acidic silica gel. It is advisable to use neutral alumina or to deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a non-nucleophilic base like triethylamine (e.g., 1% triethylamine in the eluent).[7][8]

Caption: Experimental workflow for the synthesis of pyrazinyl-pyrrolidine imines.

Data Presentation: Key Reaction Parameters

The following table summarizes typical reaction parameters for the condensation of 3-acetyl-pyrrolidine with various hypothetical aminopyrazine derivatives. Yields are illustrative and will depend on the specific substrate and optimization of reaction conditions.

Entry	Aminopyrazine Derivative	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	2-Aminopyrazine	p-TsOH (10)	Toluene	110 (Reflux)	12	75-85
2	5-Methyl-2-aminopyrazine	Acetic Acid (20)	Xylene	140 (Reflux)	8	70-80
3	5-Chloro-2-aminopyrazine	p-TsOH (10)	Toluene	110 (Reflux)	16	65-75
4	2-Aminopyrazine	None (Microwave)	Neat	120	0.5	80-90

Characterization of Products

The synthesized pyrazinyl-pyrrolidine imines should be thoroughly characterized using standard analytical techniques to confirm their structure and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for both the pyrrolidine and pyrazine rings. The methyl group adjacent to the imine carbon will appear as a singlet, typically in the range of δ 2.2-2.5 ppm. The protons of the pyrazine ring will resonate in the aromatic region (δ 8.0-9.0 ppm). The pyrrolidine ring protons will appear as a series of multiplets in the upfield region.

  • ¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the imine carbon (C=N) in the downfield region, typically between δ 160-170 ppm. The carbons of the pyrazine ring will also appear in the downfield region, while the pyrrolidine carbons will be found in the upfield region.

• Mass Spectrometry (MS): Mass spectrometry will be used to confirm the molecular weight of the product. Electrospray ionization (ESI) is a suitable technique for these compounds, and the molecular ion peak ([M+H]⁺) should be observed.

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic C=N stretching vibration in the range of 1640-1690 cm⁻¹, which confirms the formation of the imine bond. The disappearance of the C=O stretching band of the starting ketone (around 1710 cm⁻¹) will also be indicative of a successful reaction.

Conclusion and Future Perspectives

The condensation reaction between 3-acetyl-pyrrolidine and aminopyrazine derivatives provides a straightforward and efficient route to a novel class of hybrid molecules with significant potential in drug discovery. The protocols and characterization data presented in this application note serve as a valuable resource for researchers aiming to synthesize and explore the biological activities of these promising scaffolds. Further work in this area could involve the synthesis of a diverse library of these compounds by varying the substituents on both the pyrrolidine and pyrazine rings, followed by comprehensive screening for a range of therapeutic targets. The development of enantioselective synthetic routes to access specific stereoisomers of these compounds would also be a valuable future direction.

References

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• ResearchGate. (2016, July 20). How to separate imine from reaction mixture?[Link][7]

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• Master Organic Chemistry. (2022, March 7). Imines – Properties, Formation, Reactions, and Mechanisms. [Link][5]

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• Frontiers in Chemistry. (2023, September 5). Recent insights about pyrrolidine core skeletons in pharmacology. [Link]

• Molecules. (2021, August 10). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. [Link]

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Application Notes and Protocols for the Synthesis of GSK-3β and ERK Inhibitors Using (S)-3-Acetyl-1-Boc-pyrrolidine

Abstract

This comprehensive technical guide details the strategic application of (S)-3-Acetyl-1-Boc-pyrrolidine , a versatile chiral building block, in the synthesis of potent and selective inhibitors targeting two critical kinases in cellular signaling: Glycogen Synthase Kinase 3β (GSK-3β) and Extracellular Signal-regulated Kinase (ERK). This document provides researchers, medicinal chemists, and drug development professionals with an in-depth understanding of the synthetic rationale, step-by-step experimental protocols, and the biological context for targeting these pathways. The protocols are designed to be self-validating, with explanations for key experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction: The Strategic Value of (S)-3-Acetyl-1-Boc-pyrrolidine in Kinase Inhibitor Design

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, present in numerous FDA-approved drugs due to its favorable physicochemical properties and its utility as a versatile synthetic handle.[1][2][3] The sp³-rich nature of the pyrrolidine ring allows for the creation of molecules with well-defined three-dimensional geometries, which is essential for achieving high-affinity and selective interactions with the complex ATP-binding sites of protein kinases.[4][5]

(S)-3-Acetyl-1-Boc-pyrrolidine emerges as a particularly valuable starting material for several reasons[1][6]:

• Defined Stereochemistry: The (S)-configuration at the C3 position provides a fixed anchor point for building stereospecific ligands, which is often crucial for biological activity.[7]

• Reactive Handle: The acetyl group serves as a versatile electrophilic site, enabling a variety of carbon-carbon and carbon-nitrogen bond-forming reactions to construct more complex heterocyclic systems.[8]

• Orthogonal Protection: The tert-butyloxycarbonyl (Boc) protecting group on the pyrrolidine nitrogen is stable under a range of reaction conditions used to modify the acetyl group, yet it can be readily removed under acidic conditions for subsequent functionalization.[4]

This guide will focus on the application of this building block in the synthesis of inhibitors for GSK-3β and ERK, two kinases implicated in a multitude of human diseases.

Biological Context: Targeting the GSK-3β and ERK Signaling Pathways

The GSK-3β Signaling Pathway

Glycogen Synthase Kinase 3β (GSK-3β) is a constitutively active serine/threonine kinase that acts as a key regulator in a multitude of cellular processes, including glycogen metabolism, cell proliferation, and apoptosis.[9][10][11] Its dysregulation is linked to severe pathologies such as Alzheimer's disease, bipolar disorder, type 2 diabetes, and certain cancers.[9][12][13] GSK-3β is a central node in several signaling cascades, most notably the Wnt/β-catenin and PI3K/Akt pathways.[14] Inhibition of GSK-3β can stabilize β-catenin, promoting its translocation to the nucleus to regulate gene expression, a process vital for cell fate determination.[11]

Caption: Simplified GSK-3β signaling pathway within the Wnt/β-catenin cascade.

The MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, also known as the Ras-Raf-MEK-ERK pathway, is a critical signaling cascade that transduces extracellular signals from growth factors to the nucleus, regulating fundamental cellular processes like proliferation, differentiation, and survival.[4][15] The pathway culminates in the activation of ERK (ERK1/2).[8] Hyperactivation of the ERK pathway, often due to mutations in Ras or Raf genes, is a hallmark of many human cancers, including melanoma and colorectal cancer. Therefore, inhibiting ERK is a key therapeutic strategy. Targeting ERK directly can be advantageous, potentially overcoming resistance mechanisms that arise from upstream inhibitors (e.g., RAF or MEK inhibitors).[10]

Caption: The canonical MAPK/ERK signaling cascade.

Synthesis of a Potent GSK-3β Inhibitor

This section details a plausible synthetic route to a heterocyclic GSK-3β inhibitor, leveraging a Horner-Wadsworth-Emmons (HWE) reaction to transform the acetyl group of the starting material into a reactive α,β-unsaturated ester.[4] This intermediate can then undergo a sequence of Michael addition and cyclization to form the final inhibitor core.

Caption: General workflow for synthesizing a GSK-3β inhibitor.

Protocol 3.1: Synthesis of a GSK-3β Inhibitor

Step 1: Horner-Wadsworth-Emmons Reaction to form (S,E)-tert-butyl 3-(3-ethoxy-3-oxoprop-1-en-2-yl)pyrrolidine-1-carboxylate

• Rationale: The HWE reaction is a reliable method for forming E-alkenes from ketones.[13] Using triethyl phosphonoacetate and a strong base like sodium hydride (NaH) generates a phosphonate carbanion that reacts with the acetyl group of the starting material. This step efficiently converts the ketone into a key α,β-unsaturated ester intermediate.[4]

• Materials:

  • (S)-3-Acetyl-1-Boc-pyrrolidine (1.0 eq, e.g., 2.13 g, 10.0 mmol)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq, 0.48 g, 12.0 mmol)

  • Triethyl phosphonoacetate (1.2 eq, 2.38 mL, 12.0 mmol)

  • Anhydrous Tetrahydrofuran (THF), 50 mL

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add NaH (1.2 eq).

  • Add anhydrous THF (30 mL) and cool the suspension to 0 °C using an ice bath.

  • Add triethyl phosphonoacetate (1.2 eq) dropwise via syringe. Stir the mixture at 0 °C for 30 minutes.

  • Add a solution of (S)-3-Acetyl-1-Boc-pyrrolidine (1.0 eq) in anhydrous THF (20 mL) dropwise to the reaction mixture.

  • Allow the reaction to slowly warm to room temperature and stir overnight (approx. 16 hours). Monitor reaction completion by TLC.

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

  • Extract the mixture with EtOAc (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, gradient elution with hexanes/EtOAc) to yield the α,β-unsaturated ester.

Step 2 & 3: Michael Addition, Cyclization, and Deprotection

• Rationale: The α,β-unsaturated ester is an excellent Michael acceptor. Reaction with a suitable binucleophilic aromatic amine (e.g., 4-amino-N-(pyridin-2-yl)benzamide) followed by an intramolecular cyclization and Boc-deprotection under acidic conditions can generate complex heterocyclic cores common in kinase inhibitors.[4]

• Materials:

  • (S,E)-tert-butyl 3-(3-ethoxy-3-oxoprop-1-en-2-yl)pyrrolidine-1-carboxylate (1.0 eq)

  • 4-amino-N-(pyridin-2-yl)benzamide (1.1 eq)

  • Suitable solvent (e.g., DMF or DMSO)

  • Base (e.g., K₂CO₃ or DBU)

  • Trifluoroacetic acid (TFA, 10 eq)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve the α,β-unsaturated ester (1.0 eq) and the aromatic amine (1.1 eq) in DMF.

  • Add a base such as K₂CO₃ (2.0 eq) and heat the reaction mixture (e.g., 80-100 °C) until the Michael addition and subsequent cyclization are complete (monitor by LC-MS).

  • Cool the reaction, dilute with water, and extract with EtOAc.

  • Wash the combined organic layers, dry, and concentrate. Purify the cyclized intermediate by column chromatography.

  • Dissolve the purified intermediate in DCM and add TFA (10 eq).

  • Stir at room temperature for 2-4 hours until Boc deprotection is complete.

  • Concentrate the reaction mixture under reduced pressure to yield the final GSK-3β inhibitor as its TFA salt.

Compound ID	Target Kinase	IC₅₀ (nM)	Purity (%)	Yield (%)
GSK-3β Inhibitor-01	GSK-3β	85	>95	35 (overall)
Reference: Tideglusib	GSK-3β	~60	N/A	N/A
Table 1: Representative data for a synthesized GSK-3β inhibitor. Data are illustrative.

Synthesis of a Potent ERK Inhibitor

This synthesis employs a reductive amination of the acetyl group to install a primary amine, which is a key pharmacophoric element.[4] This amine can then be coupled with a suitable heterocyclic electrophile to construct the final inhibitor.

Caption: General workflow for synthesizing an ERK inhibitor.

Protocol 4.1: Synthesis of an ERK Inhibitor

Step 1: Reductive Amination to form (S)-tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate

• Rationale: Reductive amination is a classic and highly effective method for converting ketones into amines. In this one-pot procedure, the ketone first forms an imine or enamine in situ with ammonium acetate, which is then immediately reduced by a mild reducing agent, sodium cyanoborohydride (NaBH₃CN), to yield the primary amine.[4]

• Materials:

  • (S)-3-Acetyl-1-Boc-pyrrolidine (1.0 eq, e.g., 2.13 g, 10.0 mmol)

  • Ammonium acetate (10 eq, 7.71 g, 100 mmol)

  • Sodium cyanoborohydride (NaBH₃CN, 1.5 eq, 0.94 g, 15.0 mmol)

  • Methanol (MeOH), 50 mL

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of (S)-3-Acetyl-1-Boc-pyrrolidine (1.0 eq) in methanol, add ammonium acetate (10 eq).

  • Stir the mixture at room temperature for 30-60 minutes.

  • Add NaBH₃CN (1.5 eq) portion-wise over 15 minutes. Caution: Cyanide gas may be evolved. Perform in a well-ventilated fume hood.

  • Stir the reaction mixture at room temperature overnight (approx. 16 hours).

  • Remove the methanol under reduced pressure.

  • Partition the residue between DCM and saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the crude amine intermediate, which can often be used in the next step without further purification.

Step 2 & 3: Coupling and Deprotection

• Rationale: The newly formed amine is a potent nucleophile for SₙAr reactions with electron-deficient aromatic systems, such as a substituted chloropyrimidine or chloropyrazine, which are common cores in kinase inhibitors. The final step is the removal of the Boc group to reveal the pyrrolidine nitrogen, which may be important for solubility or for forming a key salt bridge interaction in the kinase active site.[4]

• Materials:

  • (S)-tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate (1.0 eq)

  • Substituted chloro-heterocycle (e.g., 2-chloro-4-(trifluoromethyl)pyrimidine) (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA, 3.0 eq)

  • N,N-Dimethylformamide (DMF)

  • Trifluoroacetic acid (TFA, 10 eq)

  • Dichloromethane (DCM)

• Procedure:

  • To a solution of the amine intermediate (1.0 eq) and the chloro-heterocycle (1.1 eq) in DMF, add DIPEA (3.0 eq).

  • Heat the reaction mixture to 80 °C and stir for 12 hours, or until the reaction is complete by LC-MS.

  • Cool the reaction to room temperature and partition between EtOAc and water.

  • Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude Boc-protected inhibitor by flash column chromatography.

  • Dissolve the purified intermediate in DCM and add TFA (10 eq).

  • Stir at room temperature for 2 hours.[4]

  • Concentrate the reaction mixture to dryness to yield the final ERK inhibitor as its TFA salt.[4]

Compound ID	Target Kinase	IC₅₀ (nM)	Purity (%)	Yield (%)
ERK Inhibitor-01	ERK1/2	95	>95	40 (overall)
Reference: SCH772984	ERK1/2	~1-4	N/A	N/A
Table 2: Representative data for a synthesized ERK inhibitor. Data are illustrative.

Conclusion

(S)-3-Acetyl-1-Boc-pyrrolidine stands as a powerful and versatile chiral starting material for the efficient synthesis of a diverse range of kinase inhibitors.[1] The protocols detailed herein for the construction of novel GSK-3β and ERK inhibitors provide a clear and actionable foundation for researchers. By leveraging well-established synthetic transformations like the Horner-Wadsworth-Emmons reaction and reductive amination, the acetyl group can be strategically elaborated into complex heterocyclic systems. The modular nature of these synthetic routes allows for the facile generation of compound libraries for comprehensive structure-activity relationship (SAR) studies, which is fundamental to the modern drug discovery process. Ultimately, the intelligent application of such chiral building blocks will continue to fuel the development of more selective and effective therapeutics for a host of human diseases.

References

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• Patsnap Synapse. (2024). What are ERK inhibitors and how do they work?. [Link]

• MDPI. (2022). Discovery of GSK3β Inhibitors through In Silico Prediction-and-Experiment Cycling Strategy, and Biological Evaluation. [Link]

• Morris, E. J., et al. (2020). Extracellular Signal-Regulated Kinase (ERK) Inhibitors in Oncology Clinical Trials. [Link]

• University of Texas. UT technology: Covalent ERK inhibitors for suppressing cancer. [Link]

• Hardt, S. E., & Sadoshima, J. (2002). Glycogen Synthase Kinase-3β. Circulation Research. [Link]

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• ACS Publications. (2019). Machine Learning for Discovery of GSK3β Inhibitors. [Link]

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• Kumar, A., et al. (2019). Role of GSK-3β Inhibitors: New Promises and Opportunities for Alzheimer's Disease. PubMed Central. [Link]

• PubMed. (2022). Development of inhibitors targeting glycogen synthase kinase-3β for human diseases: Strategies to improve selectivity. [Link]

• Luo, J. (2009). The role of GSK3beta in the development of the central nervous system. PubMed Central. [Link]

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• PubMed. (2011). Synthesis and biological evaluation of glycogen synthase kinase 3 (GSK-3) inhibitors: an fast and atom efficient access to 1-aryl-3-benzylureas. [Link]

• PubMed Central. (2020). Synthesis and inhibitory activity of N-acetylpyrrolidine derivatives on α-glucosidase and α-amylase. [Link]

• MDPI. (2021). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• NIH Public Access. Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. [Link]

• Frontiers. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. [Link]

• PubMed Central. (2012). Chiral Kinase Inhibitors. [Link]

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Application Note & Protocol: Selective Reductive Amination of the Acetyl Group in 1-Acetyl-3-(BOC-Amino)pyrrolidine

Introduction

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs and biologically active compounds.[1][2][3] Functionalization of this core allows for the exploration of chemical space to optimize pharmacological properties. A common and powerful transformation is reductive amination, which converts a carbonyl group into an amine.[4][5] This application note provides a detailed protocol for the selective reductive amination of the acetyl group in 1-Acetyl-3-(BOC-Amino)pyrrolidine to generate a primary amine, a versatile intermediate for further derivatization.

This protocol focuses on the use of sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent that is particularly well-suited for the reductive amination of ketones.[6][7][8] Its selectivity allows for the reduction of the intermediate iminium ion in the presence of the starting ketone, minimizing side reactions such as the reduction of the acetyl group to an alcohol.[9] Furthermore, the reaction conditions are compatible with the acid-sensitive tert-butyloxycarbonyl (BOC) protecting group present on the 3-amino substituent.[10]

Scientific Rationale and Mechanism

Reductive amination is a two-step process that occurs in a single pot.[4][5] The first step is the formation of an imine or iminium ion from the reaction of a carbonyl compound (in this case, the acetyl group) and an amine (ammonia or an ammonia surrogate).[11][12] This reaction is an equilibrium process and is often catalyzed by mild acid.[9] The second step is the reduction of the C=N double bond of the imine/iminium ion by a hydride-based reducing agent.

The choice of sodium triacetoxyborohydride is critical for the success of this transformation. Unlike more powerful reducing agents like sodium borohydride (NaBH₄), which can readily reduce the starting ketone, NaBH(OAc)₃ is sterically hindered and less reactive. It selectively reduces the protonated iminium ion intermediate, which is more electrophilic than the ketone carbonyl.[9][13] This selectivity ensures a high yield of the desired amine product.[6][7] The reaction is typically performed in a non-protic solvent like 1,2-dichloroethane (DCE) or dichloromethane (DCM) to avoid quenching the reducing agent.[7][8]

The BOC protecting group on the 3-amino substituent is stable under the mildly acidic to neutral conditions of this reaction, preventing its cleavage.[10][14]

Reaction Mechanism

Caption: General mechanism of reductive amination.

Experimental Protocol

This protocol describes the reductive amination of 1-Acetyl-3-(BOC-Amino)pyrrolidine using ammonium acetate as the ammonia source and sodium triacetoxyborohydride as the reducing agent.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equivalents
1-Acetyl-3-(BOC-Amino)pyrrolidine	228.29	1.0 g	4.38	1.0
Ammonium Acetate (NH₄OAc)	77.08	3.38 g	43.8	10
Sodium Triacetoxyborohydride (STAB)	211.94	1.4 g	6.57	1.5
1,2-Dichloroethane (DCE)	-	20 mL	-	-
Saturated aq. Sodium Bicarbonate (NaHCO₃)	-	20 mL	-	-
Dichloromethane (DCM)	-	3 x 20 mL	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	As needed	-	-

Procedure

Caption: Experimental workflow for the reductive amination.

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-Acetyl-3-(BOC-Amino)pyrrolidine (1.0 g, 4.38 mmol) and ammonium acetate (3.38 g, 43.8 mmol).

• Add 1,2-dichloroethane (20 mL) to the flask.

• Stir the resulting suspension at room temperature for 1 hour to facilitate the initial formation of the imine intermediate.

• Carefully add sodium triacetoxyborohydride (1.4 g, 6.57 mmol) to the reaction mixture in portions over approximately 10 minutes. Note: The addition may cause some gas evolution.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (20 mL). Caution: Gas evolution (hydrogen) may occur.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (a gradient of methanol in dichloromethane is typically effective) to afford the desired 1-(1-aminoethyl)-3-(BOC-amino)pyrrolidine.

Troubleshooting and Key Considerations

• Low Conversion: If the reaction stalls, a small amount of acetic acid (0.1-0.2 equivalents) can be added to catalyze imine formation.[6][7] However, use with caution as excess acid can potentially affect the BOC group.

• Side Product Formation: The primary side product is often the alcohol resulting from the reduction of the acetyl group. Using a less reactive hydride source like NaBH(OAc)₃ minimizes this.[6][8] Ensuring the portion-wise addition of the reducing agent can also help.

• Ammonia Source: Ammonium acetate is a convenient source of ammonia in situ.[9] Other sources like ammonium chloride or a solution of ammonia in an organic solvent can also be used.

• Solvent Choice: 1,2-dichloroethane (DCE) is a preferred solvent for this reaction.[7][8] Dichloromethane (DCM) or tetrahydrofuran (THF) can also be used, though reaction times may vary.[6][8]

• Moisture: While not strictly an anhydrous reaction, it is good practice to use dry solvents and reagents to prevent the slow hydrolysis of the reducing agent.

Conclusion

This application note provides a robust and reliable protocol for the selective reductive amination of the acetyl group in 1-Acetyl-3-(BOC-Amino)pyrrolidine. The use of sodium triacetoxyborohydride offers excellent selectivity and functional group tolerance, making it an ideal choice for this transformation. The resulting primary amine is a valuable intermediate for the synthesis of diverse libraries of pyrrolidine-based compounds for drug discovery and development.

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Application Note: Carbon Chain Extension of 3-Acetyl-pyrrolidine via the Wittig Reaction

Abstract

This document provides a detailed technical guide for the carbon chain extension of 3-acetyl-pyrrolidine using the Wittig reaction, a cornerstone of modern organic synthesis for alkene formation. The pyrrolidine scaffold is a privileged structure in medicinal chemistry, and the ability to predictably modify its substituents is crucial for the development of novel therapeutics. This application note outlines the underlying mechanism, provides a robust, step-by-step protocol for the synthesis of 3-isopropenyl-pyrrolidine, discusses critical experimental parameters, and offers troubleshooting guidance. The intended audience includes researchers, scientists, and drug development professionals engaged in synthetic organic chemistry.

Introduction and Strategic Importance

The Wittig reaction, developed by Georg Wittig for which he was awarded the Nobel Prize in Chemistry in 1979, is an invaluable method for converting aldehydes and ketones into alkenes.[1][2][3] The reaction's reliability and broad functional group tolerance make it a favored strategy in complex molecule synthesis.[4]

The pyrrolidine ring is a core structural motif in a vast number of natural products, pharmaceuticals, and catalysts.[5] Consequently, methods to functionalize this heterocycle are of paramount importance. The conversion of the acetyl group in 3-acetyl-pyrrolidine to a longer carbon chain, such as an isopropenyl group, introduces a versatile alkene handle. This new functional group can be used for subsequent chemical transformations (e.g., hydrogenation, epoxidation, metathesis), enabling the generation of diverse molecular libraries for drug discovery and development programs. This protocol focuses on the reaction of 3-acetyl-pyrrolidine with methylenetriphenylphosphorane (Ph₃P=CH₂), an unstabilized ylide, to yield 3-isopropenyl-pyrrolidine.

Mechanism of the Wittig Reaction

The Wittig reaction proceeds through a well-studied mechanism involving a phosphorus ylide (also known as a Wittig reagent) and a carbonyl compound. The overall transformation is driven by the formation of the highly stable phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[6][7]

The currently accepted mechanism for reactions involving unstabilized ylides under lithium-salt-free conditions involves a concerted [2+2] cycloaddition.[1][4][8][9]

• Ylide Formation: The process begins with the deprotonation of a phosphonium salt by a strong base. For unstabilized ylides like the one used in this protocol, a very strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) is required to deprotonate the α-carbon.[2][7][10] This generates the highly reactive phosphorus ylide, a species with adjacent positive and negative charges.[2][3][7]

• Oxaphosphetane Formation: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of 3-acetyl-pyrrolidine. Simultaneously, the carbonyl oxygen attacks the positively charged phosphorus atom. This occurs via a concerted, puckered four-membered transition state to directly form a cyclic intermediate called an oxaphosphetane.[1][6][9][11]

• Alkene and Byproduct Formation: The oxaphosphetane intermediate is unstable and rapidly collapses in a retro-[2+2] cycloreversion. This concerted step breaks the C-P and C-O bonds, forming a new C=C double bond (the desired alkene) and a very stable P=O double bond in the byproduct, triphenylphosphine oxide.[2]

With unstabilized ylides, the formation of the oxaphosphetane is typically irreversible and kinetically controlled, leading predominantly to the (Z)-alkene with aldehydes.[4][7][11][12] However, for the methylenation of a ketone as described here, stereoselectivity is not a concern as only one product isomer is possible.

Figure 1. High-level overview of the Wittig reaction mechanism.

Detailed Experimental Protocol

This protocol details the in situ generation of methylenetriphenylphosphorane followed by its reaction with N-Boc-3-acetyl-pyrrolidine. An N-Boc protecting group is recommended to prevent potential side reactions involving the pyrrolidine nitrogen.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
Methyltriphenylphosphonium bromide	98%	Sigma-Aldrich	Dry thoroughly under vacuum before use.
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Sigma-Aldrich	Handle under inert atmosphere. Titrate before use.
N-Boc-3-acetyl-pyrrolidine	≥95%	Commercially available	---
Anhydrous Tetrahydrofuran (THF)	DriSolv®	EMD Millipore	Required for ylide formation.
Diethyl ether (Et₂O)	Anhydrous	Fisher Scientific	For work-up.
Saturated aq. NH₄Cl	---	Lab-prepared	For quenching.
Saturated aq. NaCl (Brine)	---	Lab-prepared	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	VWR	For drying.
Silica Gel	230-400 mesh	Sorbent Technologies	For column chromatography.
Standard Glassware	---	---	Oven-dried and cooled under inert gas.
Magnetic Stirrer, Syringes, Needles	---	---	---
Inert Atmosphere System	Nitrogen or Argon	---	---

Step-by-Step Procedure

A. Ylide Generation

• Setup: Assemble a flame- or oven-dried three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: Suspend methyltriphenylphosphonium bromide (1.2 eq.) in anhydrous THF (approx. 0.2 M concentration relative to the phosphonium salt).

• Cooling: Cool the suspension to 0 °C using an ice-water bath.

• Deprotonation: Slowly add n-butyllithium (1.1 eq., 2.5 M solution in hexanes) dropwise via syringe over 15-20 minutes.

  • Causality Insight: Slow addition is critical to control the exothermic reaction. A deep orange or yellow color indicates the formation of the ylide.[13] Unstabilized ylides are sensitive to air and moisture, hence the strict requirement for anhydrous and inert conditions.[7]

• Stirring: Stir the resulting mixture at 0 °C for 1 hour to ensure complete ylide formation.

B. Olefination Reaction

• Substrate Addition: In a separate dry flask, dissolve N-Boc-3-acetyl-pyrrolidine (1.0 eq.) in a minimal amount of anhydrous THF.

• Reaction: Add the ketone solution dropwise to the cold (0 °C) ylide suspension via syringe.

• Warming and Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a mixture of ethyl acetate and hexanes. The disappearance of the starting ketone spot indicates reaction completion.

C. Work-up and Purification

• Quenching: Cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and water. Separate the layers. Extract the aqueous layer two more times with diethyl ether.[13]

• Washing: Combine the organic layers and wash sequentially with water and then saturated aqueous NaCl (brine) to remove residual water-soluble impurities.

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo using a rotary evaporator.[13] The crude product will be a mixture of the desired alkene and triphenylphosphine oxide.

• Purification: The crude material can be purified by flash column chromatography on silica gel.

  • Purification Strategy: Triphenylphosphine oxide is a common byproduct that can be challenging to remove. A non-polar eluent system (e.g., starting with 100% hexanes and gradually increasing the polarity with ethyl acetate or diethyl ether) is typically effective.[14] Alternatively, some methods precipitate the oxide by adding a non-polar solvent like hexanes and filtering before chromatography.[14][15]

Figure 2. Experimental workflow for the Wittig olefination of 3-acetyl-pyrrolidine.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete ylide formation due to wet reagents/solvents or poor base quality.	Ensure all glassware is rigorously dried. Use freshly opened anhydrous solvents. Titrate n-BuLi solution before use to confirm its molarity.
Steric hindrance of the ketone.[3]	While less of an issue for 3-acetyl-pyrrolidine, for more hindered ketones, consider increasing reaction time, temperature, or using a more reactive phosphine (e.g., tri-n-butylphosphine).
Incomplete Reaction	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer period at room temperature or gently heat to 35-40 °C, monitoring carefully by TLC.
Difficult Purification	Co-elution of product and triphenylphosphine oxide.	Try precipitating the oxide from a non-polar solvent (hexanes/ether mixture) before chromatography.[15] If this fails, alternative workups that convert the oxide to a water-soluble salt have been reported.[15][16]

Characterization of N-Boc-3-isopropenyl-pyrrolidine

The successful synthesis of the target compound should be confirmed using standard analytical techniques.

• ¹H NMR: Expect to see the disappearance of the acetyl methyl singlet (around 2.1 ppm) from the starting material. New signals corresponding to the vinyl protons (typically 4.7-5.0 ppm) and the new methyl group on the double bond (around 1.7 ppm) should appear.

• ¹³C NMR: The carbonyl carbon signal ( > 200 ppm) will be absent. New signals in the alkene region (approx. 110-145 ppm) will be present.

• IR Spectroscopy: The characteristic C=O stretch of the ketone (around 1710 cm⁻¹) will disappear, and a C=C stretch (around 1640 cm⁻¹) should appear.

• Mass Spectrometry: The molecular ion peak should correspond to the calculated mass of the product (C₁₂H₂₁NO₂).

Conclusion

The Wittig reaction provides an efficient and high-yielding route for the carbon chain extension of 3-acetyl-pyrrolidine. By following this detailed protocol and adhering to strict anhydrous and inert conditions, researchers can reliably synthesize 3-isopropenyl-pyrrolidine derivatives. This transformation opens the door to a wide array of subsequent modifications, making it a powerful tool for generating novel chemical entities in drug discovery and development.

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Application Note & Protocol Guide: Nucleophilic Addition to the Acetyl Group of (S)-3-Acetyl-1-Boc-pyrrolidine

Preamble: The Strategic Importance of a Chiral Building Block

(S)-3-Acetyl-1-Boc-pyrrolidine has emerged as a cornerstone chiral building block in modern medicinal chemistry.[1][2] Its structure is a masterful convergence of desirable traits for drug development: a privileged pyrrolidine scaffold, which imparts favorable physicochemical properties, and a strategically placed acetyl group.[1][3] This ketone functionality is not merely a structural feature; it is a versatile chemical handle, an active site for forging new carbon-carbon and carbon-heteroatom bonds with precise stereochemical control. The tert-butoxycarbonyl (Boc) group ensures the pyrrolidine nitrogen remains unreactive during these transformations, allowing for selective chemistry at the acetyl moiety.[3][4][5]

This guide provides an in-depth exploration of nucleophilic addition reactions at the acetyl group, moving beyond simple procedural lists to explain the underlying principles that govern reactivity and stereoselectivity. The protocols described herein are designed for researchers, scientists, and drug development professionals aiming to leverage this key intermediate in the synthesis of complex, high-value molecules such as Spleen Tyrosine Kinase (Syk) inhibitors.[1][6]

Theoretical Framework: Controlling Reactivity and Stereochemistry

The Electrophilic Nature of the Acetyl Carbonyl

The reactivity of the acetyl group is dominated by the polarization of the carbon-oxygen double bond. Oxygen's high electronegativity draws electron density away from the carbonyl carbon, rendering it electrophilic and susceptible to attack by electron-rich species (nucleophiles).[7][8] Upon nucleophilic attack, the carbon's hybridization shifts from sp² (trigonal planar) to sp³ (tetrahedral), forming an alkoxide intermediate which is typically protonated during workup to yield the final alcohol product.[8][9]

The Role of the N-Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is indispensable for the successful application of this building block.[10] Its primary function is to render the pyrrolidine nitrogen nucleophilicity inert, thereby preventing self-condensation or other undesired side reactions.[5] Furthermore, its steric bulk influences the conformational preferences of the pyrrolidine ring, which in turn plays a crucial role in directing the stereochemical outcome of additions to the adjacent acetyl group.[11] The Boc group is stable under the basic and nucleophilic conditions of many addition reactions (e.g., Grignard, organolithium) but can be readily removed under acidic conditions (e.g., with trifluoroacetic acid), allowing for subsequent functionalization at the nitrogen atom.[4][10][12]

The Core Challenge: Diastereoselective Addition

The most critical aspect of nucleophilic addition to (S)-3-Acetyl-1-Boc-pyrrolidine is controlling the formation of a new stereocenter at the carbonyl carbon. Since the starting material possesses a pre-existing stereocenter at the C3 position, the addition of a nucleophile generates one of two possible diastereomers.[9][11] Achieving a high diastereomeric ratio (d.r.) is paramount for the synthesis of enantiomerically pure pharmaceuticals.

The stereochemical outcome is governed by the selective approach of the nucleophile to one of the two diastereotopic faces of the planar carbonyl group. This facial selectivity is dictated by the steric and electronic environment created by the adjacent chiral center. The Felkin-Anh model is a powerful predictive tool for rationalizing this outcome.[13][14]

Felkin-Anh Model Principles:

• The largest substituent (RL) on the α-carbon orients itself perpendicular to the plane of the carbonyl group to minimize steric clash.

• The incoming nucleophile (Nu⁻) then attacks the carbonyl carbon along the Bürgi-Dunitz trajectory (approx. 107°), approaching from the face opposite the largest group (RL) and past the smallest group (RS).[14]

This preferential trajectory leads to the formation of the major diastereomer. Factors such as the steric bulk of the nucleophile and the reaction temperature can significantly influence the degree of selectivity.[11]

Caption: Felkin-Anh model predicting the major diastereomer.

Application Protocol: Diastereoselective Grignard Addition to form a Tertiary Alcohol

This protocol details the addition of a Grignard reagent (e.g., methylmagnesium bromide) to (S)-3-Acetyl-1-Boc-pyrrolidine. This reaction is fundamental for creating a new C-C bond and a tertiary alcohol, introducing a new stereocenter whose configuration is dictated by the principles discussed above.[6][15][16]

Experimental Principle & Causality

Organometallic reagents like Grignard and organolithium compounds are potent nucleophiles and strong bases.[16][17] The reaction must be conducted under strictly anhydrous conditions in an ethereal solvent (like THF) to prevent quenching of the reagent by acidic protons (e.g., from water) and to stabilize the reagent.[4] The reaction is performed at low temperatures (typically -78 °C to 0 °C) to enhance diastereoselectivity by amplifying the small energy differences between the competing diastereomeric transition states.[11] The reaction is terminated by a careful quench with a saturated aqueous solution of ammonium chloride, which protonates the intermediate alkoxide and neutralizes any remaining Grignard reagent.[6]

Detailed Step-by-Step Methodology

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum. Maintain a positive pressure of inert gas throughout the procedure.

• Reagent Preparation: Dissolve (S)-3-Acetyl-1-Boc-pyrrolidine (1.0 eq, e.g., 2.13 g, 10 mmol) in anhydrous tetrahydrofuran (THF, ~0.2 M, 50 mL) in the reaction flask.

• Reaction Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibrium.

• Nucleophile Addition: Slowly add the Grignard reagent (e.g., Methylmagnesium Bromide, 3.0 M solution in diethyl ether, 1.2 eq, 4.0 mL, 12 mmol) dropwise via syringe over 20-30 minutes. Causality Check: A slow addition rate is critical to maintain the low temperature and prevent side reactions. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at -78 °C for 1-2 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by quenching a small aliquot with NH₄Cl(aq) and extracting with ethyl acetate. The disappearance of the starting ketone spot indicates completion.

• Quenching: While maintaining the temperature at -78 °C, slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL) dropwise. A vigorous reaction may occur initially.

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude tertiary alcohol can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.[4]

• Characterization: Analyze the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure. Determine the diastereomeric ratio (d.r.) using chiral HPLC or by integration of characteristic signals in the ¹H NMR spectrum.

Experimental Workflow Diagram

Caption: Workflow for Grignard addition to the chiral ketone.

Data Presentation & Analysis

The success of the nucleophilic addition is quantified by the chemical yield and the diastereomeric ratio. Below is a table of representative data for the addition of different organometallic reagents.

Nucleophile (R-M)	R Group	Conditions	Typical Yield (%)	Typical d.r. (syn:anti)*
MeMgBr	Methyl	THF, -78 °C	85-95%	>90:10
PhLi	Phenyl	THF, -78 °C	80-90%	>95:5
EtMgBr	Ethyl	THF, -78 °C	82-92%	>85:15
VinylMgBr	Vinyl	THF, -78 °C	75-85%	>90:10

*Diastereomeric ratio is highly dependent on precise reaction conditions and the specific substrate. The major diastereomer is predicted by the Felkin-Anh model.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive Grignard/organolithium reagent. 2. Presence of moisture or acidic impurities in solvent or glassware. 3. Reagent added too quickly, causing decomposition.	1. Titrate the organometallic reagent before use. Use a fresh, high-quality source. 2. Ensure all glassware is rigorously flame-dried and the solvent is anhydrous. 3. Maintain slow, dropwise addition at the specified low temperature.
Low Diastereoselectivity	1. Reaction temperature was too high. 2. Use of a less sterically demanding nucleophile. 3. Solvent effects.	1. Ensure the reaction is maintained at -78 °C or lower. 2. Consider using a bulkier reagent if possible. 3. Ensure THF is used; other coordinating solvents may alter selectivity.
Formation of Side Products	1. Enolization of the ketone by the basic reagent. 2. Reduction of the ketone (if the Grignard reagent has β-hydrides).	1. Use a more reactive organolithium reagent or add a Lewis acid like CeCl₃ (Luche reduction conditions) to enhance carbonyl reactivity over enolization. 2. Use a freshly prepared Grignard reagent and maintain low temperatures.

Conclusion

(S)-3-Acetyl-1-Boc-pyrrolidine is a powerful synthetic intermediate whose utility is unlocked through the precise and stereocontrolled manipulation of its acetyl group. Nucleophilic addition reactions provide a direct and efficient pathway to introduce molecular complexity, creating new stereocenters with a high degree of predictability based on established stereochemical models. The protocols and insights provided in this guide serve as a robust foundation for chemists to confidently employ this building block in the pursuit of novel therapeutic agents and complex molecular architectures.

References

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Technical Notes & Optimization

Troubleshooting incomplete Grignard reactions with 1-Boc-3-cyanopyrrolidine

Welcome to the technical support center for troubleshooting Grignard reactions involving 1-Boc-3-cyanopyrrolidine. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block. Here, we address common challenges and frequently asked questions to help you navigate the complexities of this transformation and achieve optimal results in synthesizing 3-acylpyrrolidine derivatives.

Introduction: The Chemistry at Play

The Grignard reaction of 1-Boc-3-cyanopyrrolidine with an organomagnesium halide (R-MgX) is a powerful method for forming a new carbon-carbon bond, leading to a ketone after acidic hydrolysis of the intermediate imine.[1][2] The reaction hinges on the nucleophilic attack of the Grignard reagent on the electrophilic carbon of the nitrile.[3] However, the success of this reaction is highly sensitive to substrate structure, reaction conditions, and reagent quality. This guide provides a systematic approach to troubleshooting when this reaction does not proceed as expected.

Troubleshooting Guide: Addressing Incomplete Reactions

This section is structured to diagnose and resolve issues ranging from reaction initiation failure to low yields of the desired ketone product.

Problem 1: The reaction fails to initiate (no consumption of starting material).

Possible Cause 1: Inactive Grignard Reagent

The quality of the Grignard reagent is paramount. These reagents are highly sensitive to moisture and air.[4]

• Recommended Solution:

  • Use freshly prepared or recently titrated Grignard reagent. Commercial Grignard solutions should be titrated before use to determine their exact molarity, as their concentration can decrease over time.

  • Ensure rigorous anhydrous conditions. All glassware should be flame-dried or oven-dried immediately before use. Solvents must be anhydrous. The reaction should be conducted under an inert atmosphere (e.g., argon or nitrogen).[4]

  • Check the quality of the magnesium turnings. If preparing the Grignard reagent in-house, ensure the magnesium is fresh and not oxidized. Activation with iodine or 1,2-dibromoethane may be necessary.[4]

Possible Cause 2: Steric Hindrance

The pyrrolidine ring and the Boc protecting group, combined with a bulky Grignard reagent, can create significant steric hindrance, slowing down or preventing the nucleophilic attack on the nitrile carbon.[5]

• Recommended Solution:

  • Increase the reaction temperature. While Grignard reactions are often initiated at 0 °C or room temperature, gently heating the reaction mixture (e.g., to 40-50 °C in THF) can sometimes overcome the activation energy barrier.

  • Prolong the reaction time. Monitor the reaction by TLC or another appropriate analytical technique over an extended period.

  • Consider a less sterically hindered Grignard reagent if possible.

Problem 2: The reaction is sluggish and gives a low yield of the desired product.

Possible Cause 1: Competing α-Deprotonation

Grignard reagents are strong bases and can deprotonate the α-carbon to the nitrile, forming an enolate-like species. This is a common side reaction that leads to the recovery of starting material after workup.

• Recommended Solution:

  • Lower the reaction temperature. Adding the Grignard reagent at a lower temperature (e.g., -78 °C to 0 °C) can favor nucleophilic addition over deprotonation.

  • Use a less basic Grignard reagent. For example, aryl Grignard reagents are generally less basic than alkyl Grignard reagents.

  • Employ a Lewis acid additive. The addition of a Lewis acid, such as cerium(III) chloride (CeCl₃), can enhance the electrophilicity of the nitrile carbon and promote nucleophilic addition over enolization (Luche conditions).[6] Boron trifluoride etherate (BF₃·Et₂O) can also be effective in activating the nitrile group.[6]

Possible Cause 2: Inefficient Hydrolysis of the Imine Intermediate

The intermediate formed after the Grignard addition is a magnesium salt of an imine, which needs to be hydrolyzed to the ketone.[7] Sterically hindered imines can be resistant to hydrolysis.

• Recommended Solution:

  • Ensure adequate acidic conditions during workup. Use a sufficient concentration of a protic acid (e.g., 1-2 M HCl).

  • Increase the hydrolysis time or temperature. Stirring the reaction mixture with the acidic solution for a longer period or gentle heating may be necessary.

  • Monitor the hydrolysis step. Check for the disappearance of the imine intermediate by TLC or LC-MS if possible.

Problem 3: Formation of significant side products.

Possible Cause 1: Double Addition of the Grignard Reagent

While the intermediate imine anion is generally less reactive than the starting nitrile, under certain conditions, a second equivalent of the Grignard reagent can add, leading to a tertiary carbinamine after hydrolysis.[8] This is more likely with highly reactive Grignard reagents and excess equivalents.

• Recommended Solution:

  • Control the stoichiometry. Use a slight excess (1.1-1.5 equivalents) of the Grignard reagent.

  • Maintain a low reaction temperature. This helps to control the reactivity of the Grignard reagent.

  • Slow addition of the Grignard reagent. Adding the Grignard reagent dropwise to the solution of 1-Boc-3-cyanopyrrolidine can help to maintain a low concentration of the Grignard reagent at any given time, disfavoring the second addition.

Possible Cause 2: Cleavage of the Boc Protecting Group

The tert-butyloxycarbonyl (Boc) group is generally stable to the basic conditions of the Grignard reaction but is labile to strong acids.[9][10] Premature deprotection during the acidic workup can lead to a mixture of products.

• Recommended Solution:

  • Use milder acidic conditions for workup. A saturated aqueous solution of ammonium chloride (NH₄Cl) is often sufficient to quench the reaction and hydrolyze the imine without cleaving the Boc group.[4]

  • Careful control of pH. If a stronger acid is required for hydrolysis, maintain a low temperature and minimize the exposure time to the acidic environment.

  • Buffer the workup solution. The use of a buffered solution can help to maintain a pH that is acidic enough for hydrolysis but not so acidic as to cause significant Boc deprotection.

Experimental Protocols & Data

Optimized Grignard Reaction Protocol

This protocol incorporates best practices for minimizing side reactions and maximizing yield.

• Apparatus Setup: Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a reflux condenser, and a nitrogen/argon inlet.

• Reagent Preparation:

  • Dissolve 1-Boc-3-cyanopyrrolidine (1.0 eq) in anhydrous THF (tetrahydrofuran) in the reaction flask.

  • If using a Lewis acid additive like anhydrous CeCl₃, add it to the nitrile solution and stir for 1-2 hours before adding the Grignard reagent.

• Grignard Addition:

  • Cool the nitrile solution to 0 °C (or -78 °C for highly reactive Grignard reagents).

  • Add the Grignard reagent (1.2 eq) dropwise via the dropping funnel over 30-60 minutes.

• Reaction:

  • Allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

  • Monitor the reaction progress by TLC or LC-MS.

• Workup and Hydrolysis:

  • Cool the reaction mixture to 0 °C.

  • Slowly quench the reaction by the dropwise addition of a saturated aqueous solution of NH₄Cl.

  • If hydrolysis is incomplete, add 1 M HCl dropwise while monitoring the pH to keep it mildly acidic.

  • Stir vigorously for 1-4 hours until the imine is fully hydrolyzed.

• Extraction and Purification:

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Parameter	Recommendation	Rationale
Grignard Reagent	1.1 - 1.5 equivalents	Minimizes double addition while ensuring complete reaction.
Temperature	0 °C to room temperature	Balances reaction rate with minimizing side reactions.
Solvent	Anhydrous THF or Diethyl Ether	Essential for stabilizing the Grignard reagent.
Workup	Saturated aq. NH₄Cl	Mildly acidic; minimizes Boc deprotection.

Visualizing the Process

Reaction Pathway and Potential Pitfalls

Caption: Reaction scheme showing the desired pathway and common side reactions.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting incomplete reactions.

Frequently Asked Questions (FAQs)

Q1: Is the Boc protecting group completely stable under Grignard conditions?

A: The Boc group is generally stable to the nucleophilic and basic nature of Grignard reagents.[9] However, prolonged reaction times at elevated temperatures or the presence of certain Lewis acids could potentially compromise its integrity. The primary concern for Boc group stability is during the acidic workup.[4]

Q2: Can I use organolithium reagents instead of Grignard reagents?

A: Yes, organolithium reagents also react with nitriles to form ketones after hydrolysis.[11] They are generally more reactive than Grignard reagents, which can be advantageous for hindered nitriles but may also lead to a higher incidence of side reactions, such as attack on the Boc group's carbonyl or double addition.

Q3: How can I be certain my Grignard reagent is active?

A: Titration is the most reliable method. A common method involves titration against a solution of I₂ in THF until the iodine color persists, or using a known concentration of a protic acid with an indicator like phenolphthalein.

Q4: What is the best way to monitor the progress of the reaction?

A: Thin-Layer Chromatography (TLC) is a convenient method. Use a solvent system that provides good separation between the starting material (1-Boc-3-cyanopyrrolidine) and the product ketone. The intermediate imine may also be visible on the TLC plate. For more quantitative analysis, GC-MS or LC-MS can be employed.

Q5: The hydrolysis of the imine is very slow. What can I do?

A: Besides increasing the acid concentration or reaction time, you can sometimes facilitate hydrolysis by using a biphasic system with vigorous stirring to maximize the interfacial area between the organic and aqueous layers. The use of a co-solvent like THF can also help to solubilize the imine and improve its contact with the aqueous acid.

References

• Pearson-Long, M. S. M., Boeda, F., & Bertus, P. (2016). Double Addition of Organometallics to Nitriles: Toward an Access to Tertiary Carbinamines. Advanced Synthesis & Catalysis, 359(2), 179–201. [Link]

• Chemistry Steps. (n.d.). The Mechanism of Grignard and Organolithium Reactions with Nitriles. Retrieved from [Link]

• Organic Chemistry Tutor. (2024, May 1). Grignard Reaction of Nitriles EXPLAINED! [Video]. YouTube. [Link]

• ResearchGate. (2016). The Influence of Main Group Metallic Lewis Acids on the Formation and Reactivity of Grignard Reagents. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Grignard Reaction of Nitriles. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• OpenStax. (2023). 20.7 Chemistry of Nitriles. Retrieved from [Link]

• Barber, M. et al. (2023). Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis. RSC Advances, 13, 33538-33545. [Link]

• Knochel, P. et al. (2004). New Functionalized Grignard Reagents and their Applications in Amination Reactions. [Link]

• ResearchGate. (2025). Domino Grignard Addition/Cope-House Reaction for the Synthesis of Polyhydroxylated 3-Methylindolizidines Analogous to Castanospermine. Retrieved from [Link]

• Repositório Aberto da Universidade do Porto. (2022). NEW APPROACHES TO AMINO-PYRROLIDINE GUANIDINE COMPOUNDS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. Retrieved from [Link]

• Quora. (2022). What is the protection of BOC in organic synthesis processes?. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Domino Grignard Addition/Cope–House Reaction for the Synthesis of Polyhydroxylated 3‑Methylindolizidines Analogous to Castanospermine. Retrieved from [Link]

• Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

• Master Organic Chemistry. (2015). Protecting Groups In Grignard Reactions. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 20.7 Chemistry of Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Domino Grignard Addition/Cope–House Reaction for the Synthesis of Polyhydroxylated 3‑Methylindolizidines Analogous to Castanospermine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 11. The Mechanism of Grignard and Organolithium Reactions with Nitriles - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of 1-Acetyl-3-(BOC-Amino)pyrrolidine by Flash Column Chromatography

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of 1-Acetyl-3-(BOC-Amino)pyrrolidine by flash column chromatography. This document offers in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol to ensure successful purification.

Section 1: Troubleshooting Guide

This section addresses specific issues that may be encountered during the flash column chromatography of 1-Acetyl-3-(BOC-Amino)pyrrolidine.

Issue 1: The compound is not moving from the baseline on the TLC plate, even with 100% ethyl acetate.

• Underlying Cause: 1-Acetyl-3-(BOC-Amino)pyrrolidine is a polar molecule. The acetyl and BOC-amino groups contribute to its polarity, potentially leading to strong interactions with the acidic silica gel stationary phase. Standard solvent systems like ethyl acetate/hexanes may not be polar enough to elute the compound.

• Solution:

  • Increase Solvent Polarity: A more polar mobile phase is required. A common and effective approach for highly polar compounds is to introduce a small percentage of methanol into the eluent system. Start by testing TLC plates with solvent systems such as 5-10% methanol in dichloromethane or ethyl acetate.[1][2]

  • Utilize a Basic Modifier: The pyrrolidine nitrogen, although acetylated, and the BOC-protected amine can interact with acidic silanol groups on the silica surface, causing streaking and poor mobility. Adding a small amount of a basic modifier like triethylamine (0.5-2%) or a few drops of ammonium hydroxide to the mobile phase can neutralize these acidic sites, improving elution and spot shape.[3][4]

  • Consider Reversed-Phase Chromatography: If the compound remains immobile even with highly polar normal-phase eluents, reversed-phase flash chromatography is a viable alternative. In this technique, a nonpolar stationary phase (like C18-functionalized silica) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[1]

Issue 2: The product is co-eluting with an impurity.

• Underlying Cause: Impurities with similar polarity to the desired product are common. These can include starting materials or byproducts from the synthesis, such as unreacted 3-(BOC-Amino)pyrrolidine or over-acetylated species.[4][5]

• Solution:

  • Optimize the Solvent System: Meticulous TLC analysis is crucial. Test a variety of solvent systems with different selectivities. For instance, compare an ethyl acetate/hexane system with a dichloromethane/methanol system. Sometimes, a ternary mixture (e.g., ethyl acetate/hexane/methanol) can provide the necessary resolution. The goal is to find a solvent system that provides a clear separation between the product and the impurity on the TLC plate.

  • Employ a Shallow Gradient: During the flash column chromatography, use a shallow gradient of the more polar solvent. A gradual increase in polarity will allow for a more effective separation of compounds with close Rf values.

  • Dry Loading: If the crude material has poor solubility in the initial, less polar mobile phase, dry loading is recommended.[6] Dissolve the crude product in a suitable solvent (like dichloromethane or methanol), adsorb it onto a small amount of silica gel, and then evaporate the solvent to obtain a free-flowing powder. This powder is then carefully loaded onto the top of the column. This technique prevents the sample from precipitating at the top of the column and ensures a narrow starting band, leading to better separation.[6]

Issue 3: The product appears to be decomposing on the column.

• Underlying Cause: While the BOC protecting group is generally stable to silica gel, prolonged exposure to the acidic environment of standard silica can lead to partial deprotection, especially if the silica is of high acidity or if the chromatography run is lengthy.[7][8]

• Solution:

  • Deactivate the Silica Gel: Before packing the column, or after packing, flush the silica gel with the initial mobile phase containing 1-2% triethylamine.[3] This will neutralize the acidic silanol groups. After this deactivation step, equilibrate the column with the starting mobile phase (without the triethylamine) before loading the sample.

  • Use an Alternative Stationary Phase: If decomposition persists, consider using a less acidic stationary phase such as neutral alumina or Florisil.[1] However, be aware that the selectivity will be different, so the mobile phase will need to be re-optimized using TLC.

  • Minimize Residence Time: Run the column at a slightly higher pressure to increase the flow rate and reduce the time the compound spends on the stationary phase.[6] However, be careful not to increase the flow rate so much that it compromises the separation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the TLC analysis of 1-Acetyl-3-(BOC-Amino)pyrrolidine?

A1: A good starting point for TLC analysis is a 50:50 mixture of ethyl acetate and hexanes. Depending on the observed Rf value, the polarity can be adjusted. If the compound remains at the baseline, increase the polarity by using a system like 95:5 dichloromethane:methanol.[2] An ideal Rf value for column chromatography is typically between 0.2 and 0.4.

Q2: How can I visualize 1-Acetyl-3-(BOC-Amino)pyrrolidine on a TLC plate?

A2: 1-Acetyl-3-(BOC-Amino)pyrrolidine does not have a strong UV chromophore. Therefore, visualization can be achieved using a potassium permanganate stain or a ninhydrin stain. The BOC-protected amine will not react with ninhydrin, but any primary or secondary amine impurities will show up as colored spots. Potassium permanganate is a general stain that will visualize most organic compounds.

Q3: Is the BOC protecting group stable during flash chromatography?

A3: The tert-butoxycarbonyl (BOC) protecting group is generally stable under the neutral to slightly acidic conditions of standard silica gel chromatography.[8] However, it is sensitive to strong acids.[][10] If highly acidic conditions are required for elution, or if the compound is left on the column for an extended period, some cleavage of the BOC group may occur.[7] Adding a small amount of a base like triethylamine to the eluent can help ensure the stability of the BOC group.[3]

Q4: What are the common impurities I might see during the purification?

A4: Common impurities can include unreacted starting materials such as 3-(BOC-Amino)pyrrolidine, any reagents used in the acetylation step, and potential byproducts like di-Boc protected species if the starting material was not mono-protected.[4][11]

Section 3: Experimental Protocol and Data

Detailed Step-by-Step Methodology for Flash Column Chromatography

• TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of the crude 1-Acetyl-3-(BOC-Amino)pyrrolidine in dichloromethane.

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a TLC chamber with a starting solvent system of 70:30 ethyl acetate:hexanes.

  • Visualize the plate using a potassium permanganate stain.

  • Adjust the solvent system to achieve an Rf value of approximately 0.2-0.3 for the desired product. A common final eluent system is a gradient of 50-100% ethyl acetate in hexanes, potentially with the addition of 1-5% methanol for more polar impurities.

• Column Preparation:

  • Select a flash chromatography column of an appropriate size for the amount of crude material to be purified (a general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude material by weight).

  • Pack the column with silica gel using the chosen initial, less polar mobile phase (e.g., 70:30 ethyl acetate:hexanes). Ensure the silica bed is well-compacted and free of air bubbles.

  • Equilibrate the column by passing 2-3 column volumes of the initial mobile phase through the packed silica gel.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the initial mobile phase. Carefully load the solution onto the top of the silica bed using a pipette.[6]

  • Dry Loading (Recommended): Dissolve the crude material in a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel (approximately 2-3 times the weight of the crude material) and evaporate the solvent under reduced pressure until a free-flowing powder is obtained. Carefully add this powder to the top of the packed column.[6]

• Elution and Fraction Collection:

  • Begin eluting with the initial, less polar mobile phase.

  • If a gradient elution is required, gradually increase the polarity of the mobile phase according to the TLC analysis.

  • Collect fractions of a suitable volume (e.g., 10-20 mL for a medium-sized column).

  • Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation of the Purified Product:

  • Combine the fractions containing the pure 1-Acetyl-3-(BOC-Amino)pyrrolidine.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

  • Determine the yield and characterize the product for purity using appropriate analytical techniques (e.g., NMR, LC-MS).

Data Presentation

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (60 Å, 40-63 µm)	Standard choice for normal-phase flash chromatography.
Mobile Phase (Gradient)	Start: 70:30 Ethyl Acetate:HexanesEnd: 100% Ethyl Acetate, or 95:5 Ethyl Acetate:Methanol	Provides good separation for moderately polar compounds. The gradient allows for the elution of the product while leaving more polar impurities on the column.
Rf of Target Compound	0.2 - 0.4	Optimal range for good separation in column chromatography.
Silica Gel to Crude Ratio	40:1 to 100:1 (w/w)	Ensures sufficient separation capacity of the column.
Loading Method	Dry Loading	Recommended for ensuring a narrow band at the start of the chromatography, leading to better resolution.[6]

Section 4: Visualizations

Experimental Workflow

Caption: Workflow for the purification of 1-Acetyl-3-(BOC-Amino)pyrrolidine.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common flash chromatography issues.

References

• Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. [Link]

• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? ResearchGate. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. [Link]

• Material Safety Data Sheet - 1-Boc-3-acetyl-pyrrolidine. Capot Chemical. [Link]

• Dual protection of amino functions involving Boc. Royal Society of Chemistry. [Link]

• Synthesis, Characterization and antimicrobial activity of some novel dipeptide analogs. Der Pharma Chemica. [Link]

Sources

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• 2. derpharmachemica.com [derpharmachemica.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 7. researchgate.net [researchgate.net]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. Amine Protection / Deprotection [fishersci.co.uk]
• 11. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]

Technical Support Center: Managing Exothermic Reactions in Large-Scale Kinase Inhibitor Synthesis

Welcome to the technical support center for managing exothermic reactions during the large-scale synthesis of active pharmaceutical ingredients (APIs), with a focus on kinase inhibitors. This guide is designed for researchers, process chemists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just procedures, but the underlying principles to empower you to make informed, safety-conscious decisions during process development and scale-up.

Frequently Asked Questions (FAQs)

Section 1: Hazard Identification & Thermal Characterization

Q1: How can I determine if my kinase inhibitor synthesis is exothermic at an early, small-scale stage?

A1: Identifying exothermic potential early is a cornerstone of safe process development.[1][2] At the lab scale (1-10g), even seemingly minor heat generation can become a significant hazard at the kilogram scale.[3]

Initial screening should begin with a thorough literature review of the reaction class and reagents used.[4] Certain chemical transformations, common in kinase inhibitor synthesis such as nitrations, hydrogenations, Grignard reactions, and Friedel-Crafts acylations, are notoriously exothermic.[5][6]

The primary experimental tool for early-stage screening is Differential Scanning Calorimetry (DSC) .[7][8] DSC provides crucial data on the onset temperature of decomposition for reactants, intermediates, and final products, which is vital for establishing a safe operating temperature window.[7][9] However, DSC has limitations; it doesn't typically measure pressure changes and may not be representative of the reaction mixture itself.[9]

For a more comprehensive understanding, Reaction Calorimetry (RC) is the preferred method.[8][10] An RC study on a small scale can directly measure the heat evolved during the desired reaction, providing quantitative data that is essential for safe scale-up.[11][12]

Q2: What are the key parameters to measure during reaction calorimetry, and what do they tell me?

A2: Reaction calorimetry is not just about identifying an exotherm; it's about quantifying it to enable safe reactor design and process control. The data gathered is fundamental to understanding the thermal risk of your process.[10][13]

Key parameters include:

• Heat of Reaction (ΔHr): This is the total amount of energy released or absorbed by the desired chemical reaction.[8] A large negative value indicates a highly exothermic process.

• Heat Flow (Q): This measures the rate at which heat is being generated by the reaction and removed by the reactor's cooling system. It provides a real-time profile of the reaction's progress.

• Adiabatic Temperature Rise (ΔTad): This is a critical safety parameter calculated from the heat of reaction and the heat capacity of the reaction mass.[8][12] It represents the theoretical temperature increase if all cooling were to fail. A high ΔTad signifies a significant runaway hazard.

• Maximum Temperature of the Synthesis Reaction (MTSR): This is the highest temperature the reaction mass could reach in the event of a cooling failure, considering the accumulation of unreacted reagents.[8][12] The MTSR should always be significantly lower than the decomposition temperature of any component in the mixture.[7]

• Heat and Gas Evolution: Calorimetry can also track the rate of heat release and any off-gassing, which is crucial for designing appropriate cooling and ventilation systems at scale.[2][10]

Section 2: Scale-Up Considerations & Control Strategies

Q3: Why do exothermic reactions become more dangerous during scale-up?

A3: The primary reason lies in the changing ratio of surface area to volume.[14] Heat generated is a function of the reaction volume (a cubic relationship), while the ability to remove heat is dependent on the reactor's surface area (a square relationship). As you increase the scale, the volume increases much more rapidly than the surface area available for heat transfer.[14]

This disparity means that a reaction easily controlled in a 1L flask, which has a high surface-area-to-volume ratio and dissipates heat readily, can quickly become uncontrollable in a 1000L reactor where heat removal is far less efficient.[9][15] This can lead to a thermal runaway, where the reaction rate increases with temperature, generating even more heat in a dangerous positive feedback loop.[16][17]

Diagram: The Scale-Up Heat Transfer Problem

This diagram illustrates the fundamental challenge of scaling up exothermic reactions.

Caption: Relationship between heat generation and removal at different scales.

Q4: What are the primary methods for controlling heat generation in a large-scale reactor?

A4: Control is achieved by managing the rate of heat generation to ensure it never exceeds the reactor's heat removal capacity.[6] The most robust strategies involve:

• Semi-Batch or Metered Addition: Instead of charging all reactants at once (batch mode), one key reagent is added slowly over time.[1] This makes the reaction rate dependent on the addition rate, not the temperature. This is the most common and effective method for controlling highly exothermic reactions.[11]

• Dilution: Performing the reaction in a larger volume of an appropriate solvent increases the overall heat capacity of the system. This means more energy is required to raise the temperature of the reaction mass, providing a larger thermal buffer.

• Lowering Reaction Temperature: While not always feasible due to kinetics, running the reaction at a lower temperature will decrease the reaction rate and subsequent heat evolution. However, be cautious of reagent accumulation if the temperature is too low to initiate the reaction.[14]

• Reactor Engineering: Utilizing reactors with high-efficiency cooling jackets, internal cooling coils, or external heat exchangers is critical for large-scale operations.[13][18] The choice of reactor and cooling system must be based on the quantitative data obtained from reaction calorimetry.

Table 1: Comparison of Thermal Control Strategies

Strategy	Principle	Advantages	Disadvantages
Semi-Batch Addition	Controls reaction rate via reagent feed.	Excellent control over heat release; minimizes reactant accumulation.	Can lead to longer batch cycle times.
Dilution	Increases thermal mass of the system.	Simple to implement; provides a safety buffer.	Reduces reactor throughput; increases solvent cost and waste.
Lower Temperature	Reduces intrinsic reaction rate (kinetics).	Can improve selectivity; reduces cooling demand.	May lead to slow or incomplete reactions; risk of reagent accumulation.[14]
Flow Chemistry	Uses reactors with very high surface-to-volume ratios.	Superior heat transfer; inherently safer for highly energetic reactions.[2][19]	Requires specialized equipment; may not be suitable for all reaction types (e.g., solids).

Section 3: Troubleshooting Real-Time Events

Q5: The reactor temperature is rising above the setpoint, and the cooling system is at 100%. What are the immediate actions?

A5: This is a critical situation indicating that heat generation is outpacing heat removal. A rapid and systematic response is required.

Diagram: Decision Workflow for Temperature Excursion

Caption: Immediate response plan for a reactor temperature excursion.

Q6: How can Process Analytical Technology (PAT) help in monitoring and controlling exothermic reactions?

A6: PAT provides real-time insight into Critical Process Parameters (CPPs), moving beyond simple temperature and pressure monitoring.[20] For exothermic reactions, this is invaluable for detecting and preventing hazardous conditions.

• In-situ Spectroscopy (FTIR, Raman): These tools can monitor the concentration of reactants and products in real-time.[21] This is the most direct way to detect reagent accumulation. If the concentration of the added reagent increases without a corresponding increase in product, it signals that the reaction has stalled, and a dangerous amount of potential energy is building up.[21]

• Online Chromatography (HPLC, GC): Automated sampling systems can provide detailed analysis of the reaction mixture, offering a more comprehensive picture of reaction progress and impurity formation.[22]

• Calorimetry as a PAT Tool: Modern reaction calorimeters can be used in-situ to monitor heat flow continuously, providing a direct measure of the reaction rate and allowing for immediate adjustments to addition rates to maintain a safe thermal profile.[20]

By integrating PAT, you can build a process that is understood, monitored, and controlled in real-time, which is the essence of Quality by Design (QbD) and a cornerstone of modern process safety.[22]

Section 4: Emergency Preparedness & Quenching

Q7: What is a reaction quench, and how do I develop a safe and effective quenching protocol?

A7: A quench is a procedure to rapidly and safely terminate a chemical reaction, either as a planned final step or as an emergency measure to prevent a thermal runaway.[23][24] A poorly designed quench can be as hazardous as the runaway it's meant to prevent, potentially causing violent gas evolution, over-pressurization, or a secondary exotherm.[23]

Protocol: Developing an Emergency Quenching Procedure

Objective: To design a validated method to rapidly stop the chemical reaction and neutralize energetic reagents, preventing a thermal runaway.

Materials:

• Reaction Calorimeter (RC1) or similar instrument.

• Proposed quenching agent (e.g., isopropanol for organometallics, acetic acid for bases, sodium bisulfite for oxidizers).

• Reaction mixture at the proposed operating conditions.

Methodology:

• Hazard Analysis of the Quench:

  • The first step is a theoretical assessment.[4] Will the quenching agent react exothermically with any component in the reactor (unreacted starting material, reagents, intermediates, or product)?

  • Consider potential gas evolution. Neutralizing a strong base with an acid, for example, can be highly exothermic and release gas.

• Small-Scale Calorimetric Testing:

  • Simulate a "worst-case" scenario in the reaction calorimeter. This typically involves the point of maximum reagent accumulation.

  • Run the desired synthesis reaction up to the point of highest potential energy (e.g., just after the addition phase is complete but before significant conversion).

  • Slowly add the proposed quenching agent to the reaction mass while monitoring the heat flow.

  • Crucial Test: The heat generated by the quench reaction itself must be significantly less than the heat removal capacity of the lab equipment and, by extension, the plant reactor. The quench should not create its own thermal hazard.

• Determine Quench Stoichiometry and Addition Rate:

  • Based on the calorimetry data, determine the optimal amount of quenching agent needed. A slight excess is often used to ensure complete neutralization.

  • Establish a controlled, slow addition rate for the quench. Never dump the quenching agent in all at once, as this could overwhelm the system's ability to dissipate heat.[23]

• Validate Under Non-Ideal Conditions:

  • Perform the quench test at a slightly elevated temperature to simulate the beginning of a temperature excursion. This ensures the quench procedure remains effective and controllable under upset conditions.

• Documentation and Training:

  • Document the validated quenching procedure in detail within the standard operating procedure (SOP).

  • Ensure all operators are thoroughly trained on when and how to execute the emergency quench. The procedure should be clear, concise, and unambiguous.[25]

By following this protocol, you create a self-validating system where the safety of the emergency procedure is proven with quantitative data before it is ever needed at scale.[26]

References

• Chemical Scale-Up Safety Guide. Scribd. [Link]

• Scale-up Challenges and Considerations In the Process Development of An Exothermic Reaction Step In Active Pharmaceutical Ingredient (API) Synthesis. ResearchGate. [Link]

• Scale Up Safety_FINAL. Stanford Environmental Health & Safety. (2023-03-15). [Link]

• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023-10-05). [Link]

• Understanding Runaway Reactions and Their Safety Implications. (2024-09-18). [Link]

• How do you Safely Scale up a Given Chemical Reaction? Scientific Update. (2024-01-08). [Link]

• Scale up reactions Guideline. KAUST Health & Safety. [Link]

• Review on loss prevention of chemical reaction thermal runaway: Principle and application. (2025-12-09). [Link]

• Creating Process Safety Data Sheets for Safe Scale-Up in Pharma/API Production. (2025-02-28). [Link]

• Unlocking Efficiency: Overcoming Heat Transfer Challenges in Tubular Reactors. Medium. (2024-01-01). [Link]

• From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz. (2025-08-28). [Link]

• Challenges of scaling up production from grams to kilos. Chemtek Scientific. [Link]

• Practical approach to prediction and prevention of runaway reactions. [Link]

• Using Process Analytical Technologies for Real Time Monitoring and Quality Assurance in Chemical Development. American Pharmaceutical Review. (2010-05-01). [Link]

• Critical Considerations in Process Safety. H.E.L Group. [Link]

• Mass and Heat Transfer Limitations and Other Aspects of the Use of Large-Scale Catalytic Reactors. ResearchGate. [Link]

• Process Safety in the Pharmaceutical Industry—Part I: Thermal and Reaction Hazard Evaluation Processes and Techniques. ACS Publications. (2020-10-24). [Link]

• Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications. (2014-11-20). [Link]

• Runaway reactions, case studies, lessons learned. ARIA. [Link]

• Operational Challenges in Chemical Reactors. Jinzong Machinery. (2024-07-01). [Link]

• Overcoming Challenges in Chemical Engineering during Pharmaceutical Scale-Up. (2024-10-15). [Link]

• Process Safety Management (PSM) in Pharma API. (2020-04-18). [Link]

• How To Run A Reaction: The Quench. University of Rochester, Department of Chemistry. [Link]

• Quench Systems. HSE. (2025-08-19). [Link]

• Heat Transfer and Process Scale-up. Mettler Toledo. [Link]

• PROCESS SAFETY. Setaram. [Link]

• Process Analytical Technology (PAT) - Enhance Quality and Efficiency. Mettler Toledo. [Link]

• Case Studies of Incidents in Runaway Reactions and Emergency Relief. [Link]

• Control Strategies For Managing Exothermic Reactions In Flow. Patsnap Eureka. (2025-09-03). [Link]

• The protection of reactors containing exothermic reactions: an HSE view. IChemE. [Link]

• Process Analytical Technology: tools and applications in pharmaceutical manufacturing. (2025-08-10). [Link]

• The role of PAT in the development of telescoped continuous flow processes. Reaction Chemistry & Engineering (RSC Publishing). (2024-03-14). [Link]

• Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE. [Link]

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Dess-Martin Periodinane Oxidation: A Technical Support Guide to Preventing Reagent Decomposition

Welcome to the Technical Support Center for Dess-Martin Periodinane (DMP) applications. This guide is designed for researchers, scientists, and professionals in drug development who utilize DMP for the selective and mild oxidation of alcohols. As a reagent of choice for its high chemoselectivity and gentle reaction conditions, ensuring the stability and reactivity of Dess-Martin periodinane is paramount to achieving reproducible and high-yielding results.[1][2] This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to prevent the decomposition of DMP during your oxidation reactions.

Frequently Asked Questions (FAQs)

Q1: My DMP oxidation is sluggish or incomplete. Is my reagent viable?

A sluggish or incomplete reaction is often the first sign of degraded Dess-Martin periodinane. While DMP is known for its relatively long shelf life, improper storage or handling can lead to hydrolysis and a reduction in oxidizing power.[1] Interestingly, partially hydrolyzed DMP can, in some cases, be a more effective oxidant.[3][4] However, extensive decomposition will lead to diminished reactivity. It is recommended to verify the purity of your DMP via ¹H NMR if you suspect degradation.[5]

Q2: I've observed an induction period in my reaction, after which it proceeds rapidly. What causes this?

An induction period may be attributed to the presence of small amounts of water in the reaction mixture. While excess water can lead to significant decomposition, a stoichiometric amount can actually accelerate the oxidation.[1][6] This is because the hydrolysis of DMP can generate a more reactive oxidizing species. To ensure reproducibility, it is best to use anhydrous conditions and high-purity DMP, or to controllably add a specific amount of water if rate enhancement is desired.

Q3: My reaction is producing acidic byproducts that are decomposing my acid-sensitive substrate. How can I prevent this?

The Dess-Martin oxidation produces two equivalents of acetic acid as a byproduct, which can be detrimental to acid-labile functional groups.[6] To mitigate this, the reaction can be buffered. The addition of a mild base such as pyridine or sodium bicarbonate is a common and effective strategy to neutralize the acetic acid as it is formed.[6]

Q4: How should I properly store Dess-Martin periodinane to ensure its longevity?

To maintain its integrity, DMP should be stored in a cool, dry environment. For long-term storage, a temperature of 0-6 °C is recommended. It is also crucial to protect it from moisture and light. Storing the reagent under an inert atmosphere (e.g., argon or nitrogen) can further prevent hydrolysis.

Troubleshooting Guide: Preventing DMP Decomposition

This section provides a detailed breakdown of common issues related to DMP decomposition and actionable protocols to address them.

Issue 1: Inconsistent Reaction Rates and Yields

Cause: The primary culprit for inconsistent results is often the variable purity and water content of the Dess-Martin periodinane and the reaction solvents. Aged DMP can undergo hydrolysis, altering its reactivity.

Solution: Reagent and Solvent Preparation

• DMP Purity Check: Before use, especially with older batches, assess the purity of your DMP. The ¹H NMR spectrum of pure DMP in CDCl₃ should show characteristic peaks at approximately 1.99 ppm (s, 6H), 2.32 ppm (s, 3H), and aromatic protons between 7.91-8.29 ppm.[5] The presence of additional peaks may indicate impurities or degradation products.[5]

• Anhydrous Solvents: Ensure that the solvent for the reaction (commonly dichloromethane) is anhydrous. The use of freshly dried solvents over a suitable drying agent is recommended.

Protocol 1: Purification of Dess-Martin Periodinane by Washing

For instances where DMP purity is questionable, a simple washing procedure can be employed to remove hydrophilic impurities.

• Place the Dess-Martin periodinane in a flask under an inert atmosphere.

• Add anhydrous diethyl ether and stir the suspension.

• Filter the solid DMP, washing with additional anhydrous diethyl ether.

• Dry the purified DMP under high vacuum to remove all traces of solvent.

Note: This procedure should be performed in a dry environment to prevent hydrolysis during purification.[5]

Issue 2: Decomposition of Acid-Sensitive Substrates

Cause: The generation of acetic acid during the oxidation can lead to the decomposition of substrates containing acid-labile protecting groups or functionalities.

Solution: Buffered Reaction Conditions

The addition of a mild, non-nucleophilic base can effectively scavenge the acetic acid produced.

Table 1: Common Buffers for Dess-Martin Oxidation

Buffer	Molar Equivalents (relative to substrate)	Notes
Pyridine	2-4	Can also act as a solvent. Ensure it is dry.
Sodium Bicarbonate (NaHCO₃)	2-5	Used as a solid suspension in the reaction mixture.
Poly(4-vinylpyridine)	Excess	A solid-supported base that can be easily filtered off during workup.[1]

Protocol 2: Buffered Dess-Martin Oxidation with Pyridine

• To a solution of the alcohol in anhydrous dichloromethane, add 2-4 equivalents of dry pyridine.

• Stir the mixture for 5-10 minutes at room temperature.

• Add 1.1-1.5 equivalents of Dess-Martin periodinane in one portion.

• Monitor the reaction by TLC.

• Upon completion, proceed with the standard workup procedure.

Issue 3: Thermal Decomposition and Safety Concerns

Cause: Dess-Martin periodinane is known to be heat- and shock-sensitive, and can undergo exothermic decomposition at temperatures above 130 °C.[3] Its precursor, 2-iodoxybenzoic acid (IBX), is also potentially explosive.[4]

Solution: Strict Temperature Control and Safe Handling

• Reaction Temperature: Perform DMP oxidations at or below room temperature. For highly reactive substrates, cooling the reaction to 0 °C may be beneficial.

• Scale-Up Precautions: Avoid large-scale reactions unless appropriate safety measures are in place. For industrial applications, alternative oxidation methods are often considered due to the explosive nature of DMP.[1]

• Handling: Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle DMP in a well-ventilated fume hood. Avoid grinding or subjecting the solid to mechanical shock.

Visualizing the Process

To better understand the factors influencing DMP stability, the following diagrams illustrate the key concepts.

Diagram 1: DMP Decomposition and Stabilization Pathway

Caption: The influence of water and buffers on DMP reactivity and stability.

Diagram 2: Experimental Workflow for a Buffered DMP Oxidation

Caption: A typical experimental workflow for a buffered Dess-Martin oxidation.

By understanding the factors that contribute to the decomposition of Dess-Martin periodinane and implementing the appropriate preventative measures, researchers can ensure the reliability and success of their oxidation reactions, particularly when working with complex and sensitive molecules.

References

• Organic Syntheses Procedure, Coll. Vol. 10, p.703 (2004); Vol. 77, p.141 (2000). [Link]

• Dess–Martin periodinane-mediated oxidation of the primary alcohol of cytidine into a carboxylic acid. Organic & Biomolecular Chemistry, 2024. [Link]

• Dess–Martin periodinane - Wikipedia. [Link]

• Dess–Martin oxidation - Wikipedia. [Link]

• Dess-Martin periodinane, Triacetoxyperiodinane, DMP - Organic Chemistry Portal. [Link]

• How to work up dess-martin periodinane or hypervalent iodine reactions? - ResearchGate. [Link]

• Alcohol Oxidations - Wipf Group, University of Pittsburgh. [Link]

• The crystal structure of the Dess–Martin periodinane - Beilstein Journals. [Link]

• Dess-Martin periodinane - Optional[1H NMR] - Spectrum - SpectraBase. [Link]

• Dess–Martin oxidation work up - Chemistry Stack Exchange. [Link]

• The crystal structure of the Dess–Martin periodinane - Beilstein Journals. [Link]

• Dess-Martin Oxidation - Organic Chemistry Portal. [Link]

• (PDF) Application of Dess-Martin oxidation in total synthesis of natural products. [Link]

• Dess-Martin Periodinane-mediated oxidation of the primary alcohol of cytidine into a carboxylic acid - ResearchGate. [Link]

• A Practical Method for the Synthesis of 2-Alkynylpropenals - PMC - NIH. [Link]

• Circular Dichroism Investigation of Dess–Martin Periodinane Oxidation in the Organic Chemistry Laboratory - ResearchGate. [Link]

• Dess-Martin-Periodinane oxidation - YouTube. [Link]

• Dess–Martin periodinane (DMP) oxidation - Chemistry Steps. [Link]

• Reaction of Dess-Martin periodinane with 2- (alkylselenyl)pyridines. Dehydration of primary alcohols under extraordinarily mild. [Link]

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• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

Weinreb Amide Synthesis: A Technical Support Guide to Minimizing Impurities

Welcome to the Technical Support Center for Weinreb Amide Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this powerful synthetic tool. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to help you minimize impurities and maximize success in your Weinreb amide preparations.

The Weinreb amide, an N-methoxy-N-methylamide, is a cornerstone of modern organic synthesis due to its unique ability to react with organometallic reagents to form a stable tetrahedral intermediate, thus preventing the common problem of over-addition.[1] However, like any chemical transformation, the path to a pure Weinreb amide is not without its potential pitfalls. This guide will serve as your comprehensive resource for troubleshooting and optimizing your synthetic route.

Frequently Asked Questions (FAQs)

Here, we address the most common questions and concerns that arise during the synthesis of Weinreb amides.

1. What are the most common sources of impurities in a Weinreb amide synthesis?

Impurities can arise from several sources:

• Unreacted Starting Materials: Incomplete conversion of the carboxylic acid, acid chloride, or ester will lead to their presence in the final product mixture.

• Coupling Reagent Byproducts: The choice of coupling reagent is a primary determinant of the byproduct profile. For example, using dicyclohexylcarbodiimide (DCC) will generate dicyclohexylurea (DCU), which can be challenging to remove.

• Side Reactions of the Activated Carboxylic Acid: The activated intermediate can undergo undesired reactions, such as rearrangement or reaction with other nucleophiles present in the reaction mixture.

• Degradation of the Weinreb Amide: Although generally stable, the Weinreb amide can undergo hydrolysis back to the carboxylic acid under certain workup conditions.[2][3]

• Racemization: For chiral carboxylic acids, the activation and coupling process can sometimes lead to a loss of stereochemical integrity.[4]

2. My reaction yield is low. What are the likely causes and how can I improve it?

Low yields in Weinreb amide synthesis can often be traced back to a few key factors:

• Inefficient Carboxylic Acid Activation: The carboxylic acid must be effectively activated to react with N,O-dimethylhydroxylamine. Ensure your coupling reagent is fresh and used in the correct stoichiometry.

• Steric Hindrance: Highly substituted or sterically bulky carboxylic acids can be challenging substrates. In these cases, more powerful coupling reagents or higher reaction temperatures may be necessary.[5]

• Moisture in the Reaction: Water can hydrolyze the activated carboxylic acid intermediate, leading to the starting carboxylic acid and reducing the yield of the desired amide. It is crucial to use anhydrous solvents and reagents.

• Inadequate Temperature Control: Some coupling reactions are exothermic. Maintaining the recommended temperature is critical to prevent side reactions and decomposition of reagents or products.

3. I'm observing a significant amount of the starting carboxylic acid in my product. What went wrong?

The presence of the starting carboxylic acid is a common issue and can be attributed to:

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress by TLC or LC-MS to ensure all the starting material has been consumed.

• Hydrolysis during Workup: Weinreb amides can be susceptible to hydrolysis, especially under harsh acidic or basic conditions during the aqueous workup.[2][3] It is advisable to perform the workup at lower temperatures and with milder aqueous solutions (e.g., saturated sodium bicarbonate) to minimize this degradation.

• Insufficient Coupling Reagent: An inadequate amount of coupling reagent will result in incomplete activation of the carboxylic acid, leaving it unreacted.

4. How do I choose the right coupling reagent for my specific substrate?

The selection of a coupling reagent is critical and depends on factors such as the steric hindrance of the carboxylic acid, the presence of sensitive functional groups, and the desired ease of byproduct removal.

Coupling Reagent Class	Examples	Advantages	Disadvantages
Carbodiimides	DCC, EDCI	Readily available, cost-effective.	Can cause racemization; byproducts (e.g., DCU) can be difficult to remove.
Phosphonium Salts	BOP, PyBOP	High reactivity, low racemization.	Can be expensive; byproducts can be challenging to remove.
Uronium/Aminium Salts	HATU, HBTU	High reactivity, fast reaction times, low racemization.	Can be sensitive to moisture; byproducts are generally water-soluble.
Other	CDI, T3P, POCl₃	Varies by reagent; can offer mild conditions and easy byproduct removal.	May have limited substrate scope or require specific reaction conditions.

Troubleshooting Guide: From Symptoms to Solutions

This section provides a more in-depth look at specific problems you might encounter and offers targeted solutions.

Symptom 1: Presence of a White Precipitate That is Insoluble in Common Organic Solvents.

• Probable Cause: If you used DCC as your coupling reagent, this precipitate is almost certainly dicyclohexylurea (DCU).

• Solution:

  • Filtration: A significant portion of the DCU can be removed by filtering the reaction mixture before workup.

  • Purification: If DCU persists after workup, it can often be removed by column chromatography. In some cases, recrystallization from a suitable solvent can also be effective.

Symptom 2: Formation of an Emulsion During Aqueous Workup.

• Probable Cause: Emulsions are common when using certain solvents like dichloromethane (DCM) and can be exacerbated by the presence of salts or polar byproducts.

• Solution:

  • Add Brine: Addition of a saturated aqueous solution of sodium chloride can help to break the emulsion by increasing the ionic strength and density of the aqueous phase.

  • Change Solvent: If emulsions are a persistent problem, consider using a different extraction solvent, such as ethyl acetate or diethyl ether.[6]

  • Filtration through Celite: Filtering the entire mixture through a pad of Celite can sometimes help to break up the emulsion.

Symptom 3: Loss of Optical Purity in Chiral Weinreb Amides.

• Probable Cause: The activation of the carboxylic acid can lead to the formation of a symmetric intermediate (e.g., an oxazolone) that is prone to racemization. This is particularly a concern with some coupling reagents, especially when a tertiary amine base is used in excess.

• Solution:

  • Use Additives: The addition of racemization-suppressing agents like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) is highly recommended.

  • Choose the Right Coupling Reagent: Uronium or phosphonium-based reagents like HATU or PyBOP are generally preferred for chiral substrates as they are known to minimize racemization.

  • Control Stoichiometry and Temperature: Use the minimum necessary amount of base and run the reaction at a lower temperature to reduce the rate of racemization.

Impurity Formation Pathways

Understanding how impurities are formed is key to preventing them. Below are diagrams illustrating common impurity formation pathways.

Figure 1. Formation of the N-acylurea byproduct from the O-acylisourea intermediate in carbodiimide-mediated couplings.

Figure 2. Hydrolysis of the Weinreb amide back to the carboxylic acid during acidic or basic workup.

Experimental Protocols

Here are detailed, step-by-step methodologies for the synthesis and purification of Weinreb amides.

Protocol 1: General Procedure for Weinreb Amide Synthesis from a Carboxylic Acid using HATU

• Dissolve the Carboxylic Acid: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equiv) in an anhydrous solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM).

• Add Reagents: To the stirred solution, add N,O-dimethylhydroxylamine hydrochloride (1.1 equiv), HATU (1.1 equiv), and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.2 equiv).

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Workup:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with a mild aqueous acid (e.g., 1 M HCl), saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Purification of a Weinreb Amide by Flash Column Chromatography

• Select the Eluent System: Determine a suitable eluent system by TLC. A good starting point for many Weinreb amides is a mixture of hexanes and ethyl acetate. Adjust the ratio to achieve an Rf value of approximately 0.2-0.3 for the desired product.

• Prepare the Column: Pack a glass column with silica gel using the chosen eluent system.

• Load the Sample: Dissolve the crude Weinreb amide in a minimal amount of the eluent or a stronger solvent (e.g., DCM) and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry silica onto the top of the column.

• Elute the Column: Elute the column with the predetermined solvent system, collecting fractions.

• Analyze Fractions: Monitor the fractions by TLC to identify those containing the pure Weinreb amide.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Weinreb amide.

Protocol 3: Recrystallization of a Weinreb Amide

• Solvent Selection: Choose a solvent or solvent system in which the Weinreb amide is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common choices include ethyl acetate/hexanes, diethyl ether, or acetone/water.[7][8]

• Dissolution: In a flask, add the crude Weinreb amide and a minimal amount of the hot solvent until the solid just dissolves.

• Cooling: Allow the solution to cool slowly to room temperature, and then further cool it in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

References

• Martinelli, J. R., Freckmann, D. M. M., & Buchwald, S. L. (2006). A Convenient Method for the Preparation of Weinreb Amides via Pd-Catalyzed Aminocarbonylation of Aryl Bromides at Atmospheric Pressure. Organic Letters, 8(21), 4843–4846. [Link]

• Wikipedia. (n.d.). Weinreb ketone synthesis. Retrieved January 10, 2026, from [Link]

• ResearchGate. (2020). What is the best technique for amide purification? Retrieved January 10, 2026, from [Link]

• Chemistry Steps. (n.d.). Converting Amides to Aldehydes and Ketones. Retrieved January 10, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved January 10, 2026, from [Link]

• Raines, R. T. (2016). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PMC PubMed Central. [Link]

• Pace, V. (2018). Sustainable Asymmetric Organolithium Chemistry: Enantio‐ and Chemoselective Acylations through Recycling of Solvent, Sparteine. Angewandte Chemie. [Link]

• Khalid, M., Mohammed, S., & Kalo, A. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 206-219. [Link]

• Jang, D. O. (2010). Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry, 35(6), 1611-1626. [Link]

• Reddit. (2025). Weinreb amide workup extraction issues. Retrieved January 10, 2026, from [Link]

• MIT OpenCourseWare. (2010). Recrystallization | MIT Digital Lab Techniques Manual. Retrieved January 10, 2026, from [Link]

• ResearchGate. (2025). 15N, 13C, and 1H NMR spectra of acylated ureas and thioureas. Retrieved January 10, 2026, from [Link]

• The Royal Society of Chemistry. (2012). A new route of CO2 catalytic activation: syntheses of N-substituted carbamates from dialkyl carbonates and polyureas. Retrieved January 10, 2026, from [Link]

• Khalid, M., Mohammed, S., & Kalo, A. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2). [Link]

• Wikipedia. (n.d.). Weinreb ketone synthesis. Retrieved January 10, 2026, from [Link]

• Niu, T., Zhang, W., Huang, D., Xu, C., Wang, H., & Hu, Y. (2009). A Powerful Reagent for Synthesis of Weinreb Amides Directly from Carboxylic Acids. Organic Letters, 11(19), 4474–4477. [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved January 10, 2026, from [Link]

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. Retrieved January 10, 2026, from [Link]

• ResearchGate. (n.d.). Acidic and Basic Amide Hydrolysis. Retrieved January 10, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Retrieved January 10, 2026, from [Link]

• Chemistry LibreTexts. (2021). 24.4: Hydrolysis of Amides. Retrieved January 10, 2026, from [Link]

• Wikipedia. (n.d.). N,O-Dimethylhydroxylamine. Retrieved January 10, 2026, from [Link]

• University of Regina. (2018). On the hydrolysis mechanisms of amides and peptides. Retrieved January 10, 2026, from [Link]

• Chemistry Steps. (n.d.). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved January 10, 2026, from [Link]

• Arkivoc. (2002). An efficient conversion of carboxylic acids into Weinreb amides. Retrieved January 10, 2026, from [Link]

• ResearchGate. (2020). What is the best technique for amide purification? Retrieved January 10, 2026, from [Link]

• Reddit. (2020). [Problem] Weinreb-Ketone synthesis / Isoxazoles. Retrieved January 10, 2026, from [Link]

• Khalid, M., Mohammed, S., & Kalo, A. (2019). Recent Developments in Weinreb Synthesis and Their Applications. Oriental Journal of Chemistry, 35(6), 1611-1626. [Link]

• ResearchGate. (2014). ChemInform Abstract: Copper-Catalyzed Synthesis of Weinreb Amides by Oxidative Amidation of Alcohols. Retrieved January 10, 2026, from [Link]

• White Rose Research Online. (n.d.). Green solvent selection guides. Retrieved January 10, 2026, from [Link]

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture? Retrieved January 10, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). CHEM21 selection guide of classical- and less classical-solvents. Retrieved January 10, 2026, from [Link]

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Technical Support Center: Scavenging Reagents for Boc Deprotection Side Products

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the acid-catalyzed removal of the tert-butyloxycarbonyl (Boc) protecting group. Specifically, we will delve into the common side reactions that occur during this process and provide detailed troubleshooting strategies and frequently asked questions (FAQs) to ensure the integrity of your final product.

Introduction: The Inevitable Carbocation

The Boc protecting group is a cornerstone of modern organic synthesis, particularly in peptide chemistry, due to its stability under various conditions and its facile removal with acid.[1] The standard method for Boc deprotection involves treatment with a strong acid, most commonly trifluoroacetic acid (TFA).[2][3] The mechanism proceeds through protonation of the Boc group's carbonyl oxygen, followed by the loss of a stable tert-butyl cation (t-Bu+) and an unstable carbamic acid intermediate. This carbamic acid rapidly decomposes, releasing carbon dioxide and the desired free amine.[1][2][4]

While seemingly straightforward, the generation of the highly reactive tert-butyl cation is the primary source of troublesome side reactions.[5][6] This electrophilic species can indiscriminately alkylate any nucleophilic sites within your target molecule, leading to a mixture of undesired by-products.[6][7][8] This guide will equip you with the knowledge to anticipate and mitigate these side reactions through the judicious use of scavenging reagents.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed during Boc deprotection?

The primary culprits are side reactions stemming from the alkylation of nucleophilic amino acid residues by the tert-butyl cation.[5] The most susceptible residues include:

• Tryptophan (Trp): The electron-rich indole ring is highly prone to tert-butylation.[5][9]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt. Additionally, methionine is susceptible to oxidation to methionine sulfoxide.[5][9]

• Cysteine (Cys): The highly nucleophilic free thiol group is a prime target for alkylation.[5][10]

• Tyrosine (Tyr): The activated phenolic ring can also be alkylated by the tert-butyl cation.[5][9]

Beyond these common residues, other nucleophilic functional groups like guanidines and amidines can also be susceptible to tert-butylation.[6][11]

Q2: How do scavengers prevent these side reactions?

Scavengers are nucleophilic compounds added to the deprotection reaction mixture.[5] Their purpose is to "trap" or quench the reactive tert-butyl cation at a rate faster than it can react with the sensitive residues of your product.[5][11] By being more reactive or present in a significant excess, scavengers effectively neutralize the electrophilic threat.[9]

Q3: My Boc deprotection is incomplete. What should I do?

Incomplete deprotection can arise from several factors:

• Insufficient Acid: The concentration or stoichiometry of the acid may be too low. The rate of Boc cleavage can have a second-order dependence on the acid's concentration.[2]

• Inadequate Reaction Time or Temperature: Most deprotections are carried out at room temperature for 1-2 hours.[2][9] For sterically hindered substrates, longer reaction times or gentle warming may be necessary.[9][12]

• Poor Resin Swelling (for Solid-Phase Synthesis): If the resin does not swell adequately in the chosen solvent, the acid cannot efficiently access all the reactive sites. Interestingly, 100% TFA may cause less swelling than a 55% TFA solution in dichloromethane (DCM).[2][9]

To troubleshoot, you can consider increasing the acid concentration, extending the reaction time, or switching to a different solvent system like HCl in dioxane.[12] Monitoring the reaction by Thin Layer Chromatography (TLC) or LC-MS is crucial to determine the point of complete consumption of the starting material.[5][12]

Q4: I have other acid-sensitive groups in my molecule. What are my options?

When dealing with substrates containing other acid-labile functionalities (e.g., t-butyl esters, acetals), standard strong acid conditions can be problematic.[12] In such cases, milder deprotection methods can be employed. One such method is the use of oxalyl chloride in methanol.[12][13]

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause	Recommended Solution & Experimental Protocol
Unexpected peaks in HPLC/LC-MS corresponding to +56 Da.	Alkylation of sensitive residues (Trp, Met, Cys, Tyr) by the tert-butyl cation.[9]	Incorporate a scavenger cocktail into the TFA deprotection reagent. A common general-purpose cocktail is TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v/v) .[5] For peptides with multiple sensitive residues, a more robust mixture like Reagent K (TFA/water/phenol/thioanisole/EDT [82.5:5:5:5:2.5]) may be necessary.
My peptide containing Methionine shows a +16 Da mass shift.	Oxidation of the methionine thioether to methionine sulfoxide (Met(O)).[9]	Add a reducing agent to the cleavage cocktail. Dimethyl sulfide (DMS) is effective in preventing oxidation.[10] For the reduction of pre-existing Met(O), a combination of TFA-NH₄I-Me₂S can be used.[14][15]
My peptide containing Tryptophan shows significant side products, even with scavengers.	Alkylation of the indole ring by cations generated from other protecting groups (e.g., Pbf or Pmc from Arginine) or the resin linker.[16]	The most effective strategy is to protect the indole nitrogen of tryptophan with a Boc group (Fmoc-Trp(Boc)-OH ) during synthesis. This prevents most side reactions at the indole ring.[17][18]
Incomplete deprotection of a sterically hindered Boc group.	The bulky environment around the Boc-protected amine slows down the reaction rate.[2]	Use more forcing conditions. This may involve switching to a stronger acid like 4M HCl in dioxane , increasing the reaction time, and/or gentle warming.[9] It is critical to include an effective scavenger cocktail under these conditions.

Scavenger Selection Guide

The choice of scavenger is dictated by the specific sensitive residues present in your molecule.

Sensitive Residue	Primary Side Reaction	Recommended Scavenger(s)	Mechanism of Action
Tryptophan (Trp)	Indole alkylation	Triisopropylsilane (TIS), Water, 1,2-Ethanedithiol (EDT)[19]	TIS and water are effective at scavenging tert-butyl cations.[10] EDT is a particularly good scavenger for t-butyl trifluoroacetate.[19]
Methionine (Met)	Thioether alkylation, Oxidation	Thioanisole, Dimethyl sulfide (DMS)[10][14]	These sulfur-containing compounds act as "soft" nucleophiles to trap carbocations and can also reduce methionine sulfoxide.
Cysteine (Cys)	Thiol alkylation	1,2-Ethanedithiol (EDT), Dithiothreitol (DTT)[10]	These thiols are highly nucleophilic and readily react with the tert-butyl cation.
Tyrosine (Tyr)	Phenolic ring alkylation	Phenol, Anisole, m-Cresol[10]	These phenolic compounds compete with the tyrosine side chain for reaction with the electrophilic carbocation.

Note: A combination of scavengers, often referred to as a "scavenger cocktail," is typically more effective than a single scavenger, as it can address multiple potential side reactions simultaneously.[5]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with a Scavenger Cocktail

This protocol is suitable for most peptides and other molecules containing sensitive residues.

• Preparation: Dissolve the Boc-protected compound in a minimal amount of a suitable solvent like dichloromethane (DCM).[5]

• Scavenger Addition: Add the appropriate scavenger or scavenger cocktail. For a general-purpose cocktail, use a pre-mixed solution of TFA/TIS/H₂O (95:2.5:2.5 v/v/v). The volume of the scavenger cocktail should be sufficient to fully dissolve the substrate and allow for efficient stirring.

• Deprotection: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed (typically 1-2 hours).[2][5]

• Work-up:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the TFA and DCM.[2]

  • For peptides, precipitate the product by adding the concentrated solution to cold diethyl ether.[2]

  • Collect the precipitate by centrifugation or filtration, wash with cold diethyl ether, and dry under vacuum.

Protocol 2: Monitoring Boc Deprotection by Thin-Layer Chromatography (TLC)

• Prepare the TLC Plate: On a silica gel TLC plate, draw a starting line with a pencil.

• Spotting: Using a capillary tube, apply small spots of:

  • The starting material (SM) dissolved in a suitable solvent.

  • A co-spot (a mixture of the starting material and the reaction mixture).

  • The reaction mixture (RM).

• Elution: Place the TLC plate in a chamber containing an appropriate mobile phase (e.g., 10% Methanol in DCM). Allow the solvent to ascend the plate.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp and/or by staining with a ninhydrin solution, which will stain the newly formed primary amine (typically a purple or yellow color).[12] A complete reaction is indicated by the disappearance of the starting material spot in the RM lane.

Visualizing the Process

To better understand the chemical transformations and decision-making processes involved, the following diagrams are provided.

Mechanism of Boc Deprotection and Scavenging

Caption: Troubleshooting workflow for Boc deprotection.

References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BOC deprotection [ms.bzchemicals.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Improving Diastereoselectivity in Reactions with (R)-3-(Boc-amino)pyrrolidine Derivatives

Welcome to the technical support hub for researchers, scientists, and drug development professionals working with (R)-3-(Boc-amino)pyrrolidine and its derivatives. This versatile chiral building block is instrumental in introducing stereochemistry into target molecules.[1] However, achieving high diastereoselectivity can be a significant challenge. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established principles and field-proven insights to help you optimize your synthetic outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing diagnostic steps and actionable solutions.

Issue 1: Poor Diastereomeric Ratio (d.r.) in Alkylation or Acylation Reactions

Question: "I am performing an N-alkylation/acylation on a derivative of (R)-3-(Boc-amino)pyrrolidine and obtaining a nearly 1:1 mixture of diastereomers. How can I improve the diastereoselectivity?"

Answer: A low diastereomeric ratio signifies that the energy difference between the two transition states leading to the diastereomeric products is minimal. To enhance selectivity, you must amplify this energy difference. The existing stereocenter at the C3 position of the pyrrolidine ring is your primary tool for inducing facial bias, primarily through steric hindrance.[1] The bulky Boc-amino group should block one face of the molecule, directing the incoming electrophile to the less hindered face.[1] If this is not occurring effectively, consider the following systematic approach:

Troubleshooting Workflow for Low Diastereoselectivity

Caption: A logical workflow for troubleshooting low diastereoselectivity.

Detailed Troubleshooting Steps:

• Lower the Reaction Temperature: This is often the most effective initial step. Reducing the temperature (e.g., from room temperature to 0 °C, -20 °C, or even -78 °C) can magnify the small energy differences between diastereomeric transition states, favoring the formation of the thermodynamically more stable product.[1]

• Solvent Screening: The solvent significantly impacts the stereochemical outcome by influencing the substrate's conformation and the transition state's solvation.[1] A change in solvent polarity can alter the effective steric bulk of the directing group.

  • Aprotic Solvents (e.g., THF, Dichloromethane, Toluene): These are generally good starting points as they are less likely to interfere with charged intermediates through hydrogen bonding.

  • Polar Aprotic Solvents (e.g., DMSO, DMF): These can sometimes enhance selectivity but may also affect reaction rates.[2]

  • Protic Solvents (e.g., Alcohols): While less common for these reactions, they can sometimes promote specific hydrogen-bonding interactions that favor one transition state.[3]

• Modify the Reagent/Catalyst: The steric bulk of your reagent or catalyst is a critical factor.[1]

  • Bases: In deprotonation steps, switching from a small base (e.g., NaH) to a bulkier one (e.g., LHMDS, KHMDS) can influence the geometry of the resulting enolate or anion.

  • Lewis Acids: If a Lewis acid is used, its size can impact facial discrimination. A bulkier Lewis acid may create a more rigid and selective transition state.[1]

• Modify the Substrate: While the (R)-3-(Boc-amino)pyrrolidine core is fixed, other parts of the molecule can be altered. Changing the protecting group on the pyrrolidine nitrogen (if not the reaction site) to a bulkier or more conformationally rigid group can enhance diastereoselectivity.[1]

Issue 2: Poor Selectivity in Reductive Amination

Question: "I am performing a reductive amination with the pyrrolidine nitrogen and a prochiral ketone, but the reaction yields a poor diastereomeric ratio. How can I improve this?"

Answer: In reductive amination, a new stereocenter is created upon reduction of the intermediate iminium ion. The stereochemical outcome is determined by the facial bias of the iminium ion and the nature of the reducing agent.

Key Factors and Optimization Strategies:

Factor	Causality & Explanation	Recommended Action
Reducing Agent	The steric bulk of the hydride source is paramount. A bulkier reducing agent will preferentially attack the less sterically hindered face of the iminium intermediate, which is influenced by the C3 Boc-amino group.[1]	Screen Reducing Agents: Start with less bulky reagents (e.g., NaBH₄, NaCNBH₃) and move to progressively bulkier ones (e.g., NaBH(OAc)₃, L-Selectride®, K-Selectride®).
pH Control	The reaction proceeds via an iminium ion intermediate. Maintaining an optimal pH (typically mildly acidic, ~5-6) is crucial for iminium ion formation without causing degradation of the starting materials or the Boc group.	Buffer the Reaction: Use a mild acid catalyst like acetic acid. Avoid strong acids which can cause premature Boc deprotection.[4]
Temperature	As with alkylations, lower temperatures increase the energy difference between the diastereomeric transition states, leading to higher selectivity.	Lower the Temperature: Perform the reduction step at 0 °C or -20 °C after iminium formation.
Solvent	The solvent affects the conformation of the iminium intermediate and the reactivity of the hydride reagent.	Test Different Solvents: Chlorinated solvents (DCE, CH₂Cl₂) or ethers (THF) are common. The choice can influence the aggregation state of the reagents and the transition state geometry.

Experimental Protocol: Diastereoselective Reductive Amination

This protocol provides a general starting point for optimization.

• Iminium Formation: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the ketone (1.0 eq) and (R)-3-(Boc-amino)pyrrolidine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Add acetic acid (2.0 eq). Stir the mixture at room temperature for 1-2 hours to allow for iminium ion formation. Monitor by TLC or LC-MS.

• Reduction: Cool the reaction mixture to 0 °C. In a single portion, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq).

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir overnight. Monitor for the disappearance of the iminium intermediate and formation of the product.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃. Separate the layers and extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography. Determine the diastereomeric ratio by ¹H NMR spectroscopy or chiral HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the Boc-protecting group in controlling stereochemistry?

A1: The tert-butyloxycarbonyl (Boc) group serves two primary functions. First, it acts as a robust protecting group for the amine, preventing it from undergoing undesired reactions.[1] Second, its significant steric bulk is a key element in stereocontrol. It restricts the conformational flexibility of the pyrrolidine ring and presents a significant steric shield, forcing incoming reagents to approach from the opposite, less hindered face of the molecule. This steric directing effect is fundamental to achieving high diastereoselectivity.[1]

Q2: How does the pyrrolidine ring conformation affect diastereoselectivity?

A2: The five-membered pyrrolidine ring is not planar and exists in various "envelope" or "twist" conformations. The substituents on the ring, including the Boc-amino group, will favor certain low-energy conformations. This conformational preference or "lock" positions the substituents in pseudo-axial or pseudo-equatorial orientations, creating a well-defined three-dimensional structure that dictates the facial bias for incoming reagents.

Conformational Influence on Reagent Approach

Caption: Relationship between ring conformation and stereochemical outcome.

Q3: Can I use catalytic hydrogenation for diastereoselective reductions involving these derivatives?

A3: Yes, catalytic hydrogenation can be an excellent method for diastereoselective reductions, particularly for reducing a double bond within a molecule containing the chiral pyrrolidine scaffold.[1] The chiral center directs the adsorption of the molecule onto the catalyst surface (e.g., Pd/C, PtO₂), exposing one face of the double bond preferentially to hydrogen delivery. However, achieving high diastereoselectivity can be challenging and highly substrate-dependent.[5]

Protocol: General Procedure for Diastereoselective Catalytic Hydrogenation

• Setup: In a flask suitable for hydrogenation, dissolve the substituted pyrroline derivative (1.0 eq) in a suitable solvent (e.g., methanol, ethanol, or acetic acid).

• Catalyst Addition: Carefully add the catalyst (e.g., 10% Pd/C, 5-10 mol%) to the solution under an inert atmosphere.

• Hydrogenation: Seal the vessel, purge with hydrogen gas, and then maintain a positive pressure of hydrogen (typically 1 atm, but this can be varied). Stir the reaction mixture vigorously at room temperature.

• Monitoring & Workup: Monitor the reaction by TLC or LC-MS. Upon completion, carefully vent the hydrogen and purge the flask with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, wash the pad with the reaction solvent, and concentrate the filtrate to obtain the crude product.

• Analysis: Determine the diastereomeric ratio of the crude product.

Q4: My reaction is giving a good d.r., but the yield is low. What should I investigate?

A4: Low yield in the presence of good selectivity suggests that the desired reaction pathway is efficient but that material is being lost, either through incomplete conversion or side reactions.

• Stability of the Boc Group: Ensure your reaction conditions are not inadvertently cleaving the Boc group. Strong acids or prolonged heating can cause deprotection.[4][6] Use TLC or LC-MS to check for the presence of the deprotected amine.

• Base/Acid Sensitivity: While the Boc group is generally stable, the overall molecule may have other sensitive functionalities. Prolonged exposure to strong bases or acids, especially at elevated temperatures, could lead to degradation.[4]

• Reaction Time and Temperature: The optimal conditions for selectivity may not be the optimal conditions for conversion. You may need to prolong the reaction time at a low temperature or find a temperature that balances selectivity and rate.

• Purity of Starting Materials: Impurities in your starting materials or reagents can inhibit the reaction or lead to side products. Ensure all reagents are of appropriate purity and solvents are anhydrous if required.

References

• Technical Support Center: Diastereoselectivity in (R)-3-(Boc-amino)pyrrolidine Reactions - Benchchem.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. Available at: [Link]

• Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines - PMC - NIH. Available at: [Link]

• Stereoselective Path to Densely Substituted Pyrrolidines - ChemistryViews. Available at: [Link]

• Diastereoselective Synthesis of Silyl-Substituted Pyrrolidines | Request PDF - ResearchGate. Available at: [Link]

• A Comparative Analysis of Boc-Protected Pyrrolidine Catalysts in Asymmetric Synthesis - Benchchem.

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides - NIH. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at: [Link]

• Stereoselective synthesis of N-protected pyrrolidines via Pd-catalyzed reactions of γ-(N-acylamino) alkenes and γ-(N-Boc-amino) alkenes with aryl bromides - Organic Chemistry Portal. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC - NIH. Available at: [Link]

• Enantio- and Diastereoselective Mannich Reactions of ß-Dicarbonyls by Second Stage Diastereoconvergent Crystallization - PMC - NIH. Available at: [Link]

• Complex Induced Proximity Effects: Enantioselective Syntheses Based on Asymmetric Deprotonations of N-Boc-pyrrolidines | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Improving diastereoselectivity in reactions with (S)-3-Acetyl-1-Boc-pyrrolidine - Benchchem.
• Effect of solvent on (2-Aminoethyl)carbamic acid reaction efficiency - Benchchem.

• A Regio- and Stereoselective ω-Transaminase/Monoamine Oxidase Cascade for the Synthesis of Chiral 2,5-Disubstituted Pyrrolidines - PMC - NIH. Available at: [Link]

• Asymmetric hydrogenation - Wikipedia. Available at: [Link]

• Diastereoselective Synthesis of Pyrrolidines via the Yb(OTf)3 Catalyzed Three-Component Reaction of Aldehydes, Amines, and 1,1-Cyclopropanediesters | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Stability issues of (R)-3-(Boc-amino)pyrrolidine under acidic or basic conditions - Benchchem.

• Solvent-controlled diastereoselectivity in tryptophan-catalyzed Mannich reactions. Available at: [Link]

• Temperature drop triggers chirality twist | Research - Chemistry World. Available at: [Link]

• Enantioselective Synthesis of 2-Substituted Pyrrolidines via Intramolecular Reductive Amination - Semantic Scholar. Available at: [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and catalysis - JOCPR. Available at: [Link]

• Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu 13 Cluster - MDPI. Available at: [Link]

• Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups | Organic Letters - ACS Publications. Available at: [Link]

• Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids - NIH. Available at: [Link]

• Direct asymmetric reductive amination: An efficient, one-pot conversion of ketones to chiral primary amines - Morressier. Available at: [Link]

• Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• A Thiourea Derivative of 2-[(1R)-1-Aminoethyl]phenol as a Chiral Sensor for the Determination of the Absolute Configuration of N-3,5-Dinitrobenzoyl Derivatives of Amino Acids - MDPI. Available at: [Link]

• Enantioselective Radical Addition of Carboxylic Acids to Imines through Cooperative Copper/Acridine Catalysis - American Chemical Society. Available at: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. wuxibiology.com [wuxibiology.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Regio- and Stereoselective ω-Transaminase/Monoamine Oxidase Cascade for the Synthesis of Chiral 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of Chiral 3-Substituted Pyrrolidines

Welcome to the technical support center for the synthesis of chiral 3-substituted pyrrolidines. This valuable structural motif is a cornerstone in modern drug discovery, appearing in numerous natural products and pharmaceuticals.[1][2][3] However, its synthesis is fraught with challenges, particularly concerning stereocontrol. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to navigate common pitfalls and optimize their synthetic routes.

We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Section 1: Stereocontrol – The Core Challenge

Question 1: My reaction is producing a racemic or nearly racemic product. What are the most likely causes for poor enantioselectivity?

Answer: Poor enantioselectivity is a frequent and frustrating issue. The root cause almost always lies in the disruption of the chiral environment during the key stereochemistry-determining step. Consider these factors:

• Catalyst/Ligand Integrity: Is your chiral catalyst or ligand being compromised?

  • Moisture and Air Sensitivity: Many asymmetric catalysts, particularly those involving transition metals like Palladium or Gold, are sensitive to air and moisture.[1][2] Ensure you are using rigorously dried solvents and proper inert atmosphere techniques (e.g., Schlenk line or glovebox).

  • Catalyst Poisoning: Trace impurities in your starting materials (e.g., sulfur-containing compounds) can poison metal catalysts. If you suspect this, try passing your substrate through a short plug of silica or activated carbon.

• Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature. A higher temperature can provide enough energy to overcome the activation barrier for the pathway leading to the undesired enantiomer, thus eroding enantiomeric excess (e.e.). Run small-scale trials at lower temperatures.

• Suboptimal Ligand Choice: The "lock-and-key" fit between the catalyst, ligand, and substrate is paramount. The phosphoramidite ligands used in many palladium-catalyzed cycloadditions, for example, are highly specific.[4] A ligand that works for one substrate may be suboptimal for another. It may be necessary to screen a small library of chiral ligands.

• Background (Uncatalyzed) Reaction: If the uncatalyzed "background" reaction is fast, it will produce a racemic product, diluting your overall e.e. You can test for this by running the reaction without the chiral catalyst. If a significant amount of product forms, you may need to lower the reaction temperature or concentration to favor the catalyzed pathway.

Question 2: I'm struggling with poor diastereoselectivity in my cyclization reaction. How can I improve the diastereomeric ratio (d.r.)?

Answer: Diastereoselectivity is governed by the relative orientation of substituents during ring formation. The key is to maximize steric and electronic differences between the transition states leading to the different diastereomers.

• Choice of Reagents and Catalysts: Some methods are inherently better at controlling diastereoselectivity. For instance, gold-catalyzed cycloadditions of allenenes are known to produce 3,4-substituted pyrrolidines with high diastereoselectivity, constructing three contiguous stereocenters.[1][2] Similarly, [3+2] cycloadditions using azomethine ylides can generate up to four stereocenters with high control.[5][6]

• Substrate Control: The steric bulk of your substituents plays a major role. Increasing the size of a directing group can more effectively block one face of the molecule during the reaction.

• Solvent Effects: The solvent can influence the conformation of the transition state. Less coordinating solvents are often preferred as they are less likely to interfere with the catalyst-substrate complex.

• Lewis Acid Additives: In some cases, particularly in multicomponent reactions, a Lewis acid like Yb(OTf)₃ can help organize the reactants in the transition state, leading to improved diastereoselectivity.[7][8]

Section 2: Reaction Strategies & Side Products

Question 3: What is an orthogonal protection strategy, and why is it critical for substituted pyrrolidines?

Answer: An orthogonal protection strategy uses multiple protecting groups that can be removed under distinct conditions without affecting the others.[9] This is vital when you need to selectively functionalize different parts of the molecule. For a 3-amino-pyrrolidine, you might protect the pyrrolidine nitrogen and the C3-amino group.

• Example Strategy: Protect the pyrrolidine nitrogen with a base-labile Fmoc group and the C3-amino group with an acid-labile Boc group.[9] This allows you to deprotect and modify the C3-amine under acidic conditions while the pyrrolidine nitrogen remains protected. Subsequently, you can remove the Fmoc group with a base (like piperidine) to functionalize the ring nitrogen.

dot

Caption: A decision tree for troubleshooting poor stereoselectivity.

Validated Experimental Protocols

Protocol 1: Organocatalytic Asymmetric Michael Addition-Cyclization

This protocol describes a general procedure for the synthesis of a chiral 3-substituted pyrrolidine from an aldehyde and a nitroalkene, a common and effective strategy. [10] Objective: To synthesize a 2,4-disubstituted-3-nitropyrrolidine with high enantioselectivity.

Materials:

• Propanal (1.0 mmol, 1.0 equiv)

• trans-β-Nitrostyrene (1.2 mmol, 1.2 equiv)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.1 mmol, 10 mol%)

• Benzoic Acid (0.1 mmol, 10 mol%)

• Anhydrous Toluene (5.0 mL)

• Anhydrous Na₂SO₄

• Silica Gel for chromatography

Procedure:

• Reaction Setup: To a flame-dried 25 mL round-bottom flask under an argon atmosphere, add the chiral organocatalyst (10 mol%) and benzoic acid (10 mol%).

• Solvent and Reagents: Add anhydrous toluene (5.0 mL) and stir until all solids are dissolved. Cool the solution to 0 °C in an ice bath.

• Addition of Reactants: Add propanal (1.0 mmol) to the solution. After 5 minutes of stirring, add trans-β-nitrostyrene (1.2 mmol) in one portion.

• Reaction Monitoring (Self-Validation): Allow the reaction to stir at 0 °C. Monitor the consumption of the nitrostyrene by Thin Layer Chromatography (TLC) every 2 hours (Typical mobile phase: 20% Ethyl Acetate in Hexanes). The reaction is typically complete within 24 hours.

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl (10 mL). Extract the mixture with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired nitropyrrolidine.

• Characterization: Determine the diastereomeric ratio (d.r.) by ¹H NMR analysis of the purified product. Determine the enantiomeric excess (e.e.) by chiral HPLC analysis.

Causality: The chiral secondary amine catalyst reacts with the aldehyde to form a transient enamine. The stereodirecting group on the catalyst (diphenyl silyl ether) blocks one face of the enamine, forcing the nitroalkene to attack from the less hindered face, thereby setting the stereochemistry. The benzoic acid acts as a co-catalyst to facilitate proton transfer.

References

• BenchChem. (n.d.). Navigating the Synthesis of 3-Aminopyrrolidine Derivatives: A Technical Guide to Protecting Groups.

• Zhang, J., Schmalz, H.-G. (2011). Phosphoramidite Gold(I)-Catalyzed Diastereo- and Enantioselective Synthesis of 3,4-Substituted Pyrrolidines. Journal of the American Chemical Society. Retrieved from [Link]

• Toste, F. D., et al. (2011). Phosphoramidite Gold(I)-Catalyzed Diastereo- and Enantioselective Synthesis of 3,4-Substituted Pyrrolidines. Journal of the American Chemical Society. Retrieved from [Link]

• Sweeney, J. B., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. iScience. Retrieved from [Link]

• Ma, J., et al. (n.d.). Regio- and Enantioselective Hydromethylation of 3-Pyrrolines and Glycals Enabled by Cobalt Catalysis. PubMed Central. Retrieved from [Link]

• Trost, B. M., Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Organic Chemistry Portal. Retrieved from [Link]

• Sweeney, J. B., et al. (n.d.). Synthesis of 3-substituted pyrrolidines via palladium-catalysed hydroarylation. ChemRxiv. Retrieved from [Link]

• Foubelo, F., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters. Retrieved from [Link]

• Sweeney, J. B., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Semantic Scholar. Retrieved from [Link]

• Kerr, M. A., et al. (2005). Diastereoselective Synthesis of Pyrrolidines via the Yb(OTf)3 Catalyzed Three-Component Reaction of Aldehydes, Amines, and 1,1-Cyclopropanediesters. The Journal of Organic Chemistry. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Cost-Benefit Analysis of Chiral Pyrrolidine Building Blocks in Drug Discovery

The chiral pyrrolidine scaffold is a cornerstone of modern medicinal chemistry.[1][2] This five-membered saturated nitrogen heterocycle is a privileged structure, found in numerous natural products, blockbuster pharmaceuticals, and cutting-edge chiral catalysts.[3][4][5][6] Its conformational rigidity, combined with the stereogenic centers it can host, allows for precise three-dimensional positioning of functional groups, which is critical for potent and selective interactions with biological targets.[7][8] In fact, a significant number of drugs approved by the U.S. FDA contain this valuable motif, highlighting its importance in developing clinically successful agents.[7]

However, the journey from a promising lead compound to a marketable drug is fraught with economic and synthetic challenges. The choice of the starting chiral pyrrolidine building block is a critical decision point that profoundly impacts the cost of goods (COGS), scalability, and overall timeline of a drug development program. This guide, from the perspective of a seasoned application scientist, provides an in-depth cost-benefit analysis of the most common chiral pyrrolidine building blocks, moving beyond simple catalog prices to explore the intricate relationship between synthetic strategy, scalability, and therapeutic application. We will dissect the causality behind experimental choices, offering a framework for selecting the optimal building block for your specific research and development needs.

The Chiral Pool: Nature's Cost-Effective Starting Point

The most straightforward and often most economical route to chiral pyrrolidines is to start with what nature provides. The "chiral pool" refers to the collection of inexpensive, enantiomerically pure compounds, such as amino acids, from which more complex molecules can be built.

L-Proline and trans-4-Hydroxy-L-proline: The Workhorses

L-Proline and its hydroxylated analogue are abundant, non-toxic, and inexpensive amino acids that serve as the preeminent starting materials for a vast number of pyrrolidine-containing drugs.[9][10]

• Cost-Benefit Analysis:

  • Cost (Low): As naturally occurring amino acids, their cost is minimal, making them ideal for large-scale synthesis. The primary cost driver shifts from the starting material to the subsequent synthetic transformations.

  • Benefit (High Versatility & Proven Track Record): These building blocks offer two key points for functionalization: the secondary amine and the carboxylic acid.[11] This bifunctionality is a major advantage. They are the foundation for numerous established drugs, including ACE inhibitors like Captopril and antiviral agents.[4][12] trans-4-Hydroxy-L-proline is particularly valuable, serving as a precursor for neuroexcitatory kainoids, antifungal echinocandins, and various carbapenem antibiotics.[13][14] The synthesis of the hepatitis C drug Grazoprevir, for instance, begins with commercially available Boc-protected trans-4-hydroxy-L-proline.[6]

• Synthetic Considerations:

  • The primary challenge lies not in accessing the core but in functionalizing it stereoselectively. While the inherent chirality at C2 (and C4 for hydroxyproline) is set, controlling the stereochemistry of new substituents requires careful strategic planning.

  • Traditional production of trans-4-hydroxy-L-proline involved acidic hydrolysis of collagen, a process with low productivity and significant environmental drawbacks.[13] Modern metabolic engineering strategies in microorganisms like E. coli are providing a more sustainable and potentially cost-effective alternative.[13]

Workflow: Chiral Pool Synthesis Decision Framework

Synthetically Derived Building Blocks: The Price of Novelty

When the target molecule's substitution pattern cannot be easily accessed from the chiral pool, chemists must turn to asymmetric synthesis to construct the pyrrolidine ring itself. This approach offers unparalleled flexibility but comes at a higher cost.

(S)- and (R)-3-Hydroxypyrrolidine: Versatile Intermediates

These non-natural building blocks are crucial intermediates for a wide range of pharmaceuticals, including calcium channel blockers (Barnidipine), quinolone antibiotics, and neurotransmitter modulators.[15] Their value lies in the C3 hydroxyl group, which serves as a versatile handle for further functionalization.

• Cost-Benefit Analysis:

  • Benefit (High Strategic Value): The 3-hydroxy functionality is a key strategic element. It can be used to introduce a variety of substituents or can be a part of the final pharmacophore itself. Its utility in synthesizing drugs for major therapeutic areas like neurological disorders makes it a high-value intermediate.[17]

• Synthetic Considerations:

  • From Chiral Pool: Syntheses often start from materials like L-glutamic acid or malic acid, involving steps like esterification, lactamization, and reduction.[15][19] The efficiency of each step, particularly the reduction of the lactam, is crucial for the overall cost.

  • Asymmetric Routes: Modern methods like catalytic asymmetric C-H amination are being developed to access these structures more efficiently, but the cost of catalysts (e.g., rhodium, iridium) can be a significant factor.[1][2]

Advanced Scaffolds via Asymmetric Catalysis

For truly novel pyrrolidine structures, particularly those with complex substitution patterns like 2,5-disubstituted pyrrolidines, asymmetric catalysis is the only viable option.[5]

• Key Methodologies:

  • 1,3-Dipolar Cycloaddition: A powerful method for constructing the pyrrolidine ring with high stereocontrol in a single step. It typically involves the reaction of an azomethine ylide with an alkene, guided by a chiral metal catalyst (e.g., Copper or Silver complexes).[1]

  • Organocatalytic Michael Addition: This approach uses small chiral organic molecules (often proline derivatives themselves) to catalyze the conjugate addition of aldehydes or ketones to nitroolefins.[1][20] This is a hallmark transformation that can generate highly functionalized pyrrolidines.

  • Intramolecular C-H Amination: A step-economical strategy where a catalyst (e.g., Rhodium, Copper) generates a reactive nitrene intermediate that cyclizes to form the pyrrolidine ring.[1] Biocatalytic versions of this reaction are also emerging, offering a greener and potentially more selective alternative.[21]

• Cost-Benefit Analysis:

  • Cost (High): The primary cost drivers are the catalysts and ligands, which can be expensive (especially those based on precious metals like Rhodium or Iridium) and may require careful screening and optimization. The starting materials (e.g., custom iminoesters, nitroolefins) also add to the cost.

  • Benefit (Unprecedented Chemical Space & IP): These methods provide access to novel chemical matter that is inaccessible from the chiral pool. This is invaluable in early-stage drug discovery for generating new intellectual property (IP) and overcoming challenges like drug resistance. The ability to fine-tune the catalyst allows for precise control over stereochemistry, leading to potentially more potent and selective drug candidates.

Diagram: Overview of Synthetic Strategies

Comparative Analysis and Data Summary

To aid in the decision-making process, the following table summarizes the key cost-benefit parameters for the discussed building block classes.

Building Block Category	Typical Synthetic Strategy	Relative Cost	Key Advantages	Key Disadvantages/Challenges	Prominent Drug Examples
L-Proline & Derivatives	Chiral Pool	Low	Very low cost, abundant, versatile functional handles (N, COOH), proven scalability.	Limited to natural substitution patterns; subsequent functionalization can be complex.	Captopril, Lisinopril, Grazoprevir, Vildagliptin.[4][6]
3-Hydroxy-pyrrolidines	Chiral Pool (from other sources) or Asymmetric Synthesis	Medium-High	Versatile C3-OH handle for further modification, key intermediate for many drug classes.	Synthesis is multi-step, cost is highly dependent on the chosen route and starting material price.	Barnidipine, various quinolone antibiotics, κ-receptor agonists.[15]
Novel Substituted Pyrrolidines	Asymmetric Catalysis (e.g., Cycloaddition, C-H Amination)	High	Access to novel chemical space and IP, precise control over multiple stereocenters.	High cost of catalysts/ligands, requires significant process optimization for scale-up.	Anisomycin, various developmental candidates.[6]

Experimental Protocols: A Practical Perspective

Trustworthiness in science is built on reproducibility. The following protocols provide detailed, self-validating methodologies for accessing chiral pyrrolidines via two distinct strategies.

Protocol 1: Organocatalytic Asymmetric Michael Addition

This protocol describes the synthesis of a highly functionalized chiral pyrrolidine using a diarylprolinol silyl ether catalyst, a hallmark transformation in organocatalysis.[1]

Objective: To synthesize (2R,3R,4S)-2-(nitromethyl)-4-oxo-3-phenylcyclohexanecarbaldehyde.

Materials:

• Propanal (1.0 mmol, 1.0 equiv.)

• (E)-β-Nitrostyrene (1.2 mmol, 1.2 equiv.)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.1 mmol, 10 mol%)

• Anhydrous Toluene (2.0 mL)

• Hydrochloric Acid (1 M solution)

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether catalyst (10 mol%).

• Add anhydrous toluene (2.0 mL) and cool the mixture to 0 °C in an ice bath.

• Add propanal (1.0 equiv.) to the solution.

• In a separate vial, dissolve (E)-β-nitrostyrene (1.2 equiv.) in a minimal amount of toluene and add it dropwise to the reaction mixture over 10 minutes.

• Stir the reaction at 0 °C and monitor its progress by TLC (thin-layer chromatography).

• Upon completion (typically 12-24 hours), quench the reaction by adding 1 M HCl (2.0 mL).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired functionalized pyrrolidine precursor.

• Validation: Confirm product structure by ¹H NMR and ¹³C NMR. Determine diastereomeric ratio (dr) by ¹H NMR analysis of the crude reaction mixture and enantiomeric excess (ee) by chiral HPLC analysis.

Protocol 2: Chiral Pool Synthesis of (S)-3-Hydroxypyrrolidine from D-Malic Acid

This protocol outlines a multi-step synthesis starting from an inexpensive chiral pool material, illustrating the trade-offs in step count versus starting material cost.[15]

Objective: To prepare (S)-3-Hydroxypyrrolidine.

Overall Workflow: D-Malic Acid → Diester → Diamide → Cyclic Imide → (S)-3-Hydroxypyrrolidin-2-one → (S)-3-Hydroxypyrrolidine.

Step 1: Esterification

• Suspend D-malic acid in methanol. Cool to 0 °C. Bubble HCl gas through the solution for 30 minutes, then reflux for 4 hours. Remove solvent in vacuo to yield dimethyl (R)-2-hydroxysuccinate.

Step 2: Amination/Amidation

• Cool the diester in methanol to 0 °C. Bubble ammonia gas through the solution until saturation. Seal the vessel and let it stand at room temperature for 48 hours. Concentrate to yield (R)-2-hydroxy-succinamide.

Step 3: Cyclization to Imide

• Heat the diamide neat at 180-190 °C under a gentle stream of nitrogen for 1.5 hours. The crude product, (S)-3-hydroxysuccinimide, solidifies on cooling.

Step 4: Selective Reduction of Imide

• Dissolve the crude imide in anhydrous THF. Add Borane-dimethyl sulfide complex (BH₃·SMe₂) dropwise at 0 °C. Allow to warm to room temperature and then reflux for 6 hours. This selectively reduces one carbonyl to form (S)-3-hydroxypyrrolidin-2-one.

Step 5: Reduction of Lactam

• Carefully add the lactam from the previous step to a suspension of Lithium Aluminum Hydride (LiAlH₄) in refluxing anhydrous THF. Reflux for 12 hours.

• Work-up: Cool the reaction to 0 °C and quench sequentially by the slow addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).

• Filter the resulting solids and wash thoroughly with THF. Concentrate the filtrate.

• Purify the crude product by vacuum distillation to yield (S)-3-hydroxypyrrolidine.

• Validation: Confirm identity by NMR and optical rotation.

Diagram: Experimental Workflow for Organocatalysis

Conclusion

The selection of a chiral pyrrolidine building block is a strategic decision that balances cost, synthetic feasibility, and the ultimate goal of the drug discovery program.

• For established targets or late-stage process development where cost is paramount, chiral pool starting materials like L-proline and its derivatives remain the undisputed champions. Their low cost and proven scalability provide a reliable and economical foundation.

• For exploring novel pharmacology where unique substitution patterns are required, the higher cost of synthetically derived building blocks like 3-hydroxypyrrolidine is justified by their strategic value and the access they provide to proprietary chemical matter.

• For cutting-edge discovery programs aiming to create truly innovative scaffolds, the investment in asymmetric catalysis is essential. While the initial costs are high, these methods unlock unparalleled structural diversity and the potential for breakthrough therapies.

Ultimately, a sound cost-benefit analysis requires a holistic view, considering not just the price per gram of a building block, but the entire synthetic route, the stage of the project, and the therapeutic and commercial potential of the final molecule.

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A Comparative Guide to the Synthetic Routes of Chiral 3-Substituted Pyrrolidines

The chiral 3-substituted pyrrolidine motif is a cornerstone in modern medicinal chemistry, forming the core of numerous FDA-approved drugs and biologically active natural products.[1][2][3][4][5] Its rigid, saturated five-membered ring system, combined with a stereocenter at the 3-position, allows for precise three-dimensional orientation of substituents, which is critical for specific molecular interactions with biological targets. Consequently, the development of efficient and stereocontrolled synthetic routes to access these valuable scaffolds is of paramount importance to researchers in drug discovery and development.[6][7]

This guide provides an in-depth, objective comparison of the principal synthetic strategies for preparing chiral 3-substituted pyrrolidines. We will delve into the mechanistic underpinnings of each approach, present supporting experimental data, and offer detailed protocols for key transformations, empowering researchers to select the most suitable method for their specific synthetic challenges.

I. Catalytic Asymmetric Methods: The Modern Workhorse

Catalytic asymmetric synthesis represents the most elegant and atom-economical approach to chiral 3-substituted pyrrolidines. These methods employ a small amount of a chiral catalyst to generate large quantities of enantioenriched product from prochiral starting materials.

Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides

Among the most powerful and widely utilized methods, the asymmetric 1,3-dipolar cycloaddition of azomethine ylides with electron-deficient alkenes stands out for its ability to construct the pyrrolidine ring with high levels of stereocontrol, often creating multiple stereocenters in a single step.[3][8][9] The reaction's efficiency and stereochemical outcome are largely dictated by the choice of metal catalyst and chiral ligand.

The general mechanism involves the in situ generation of an azomethine ylide from an iminoester, which then undergoes a [3+2] cycloaddition with a dipolarophile. Chiral metal complexes, typically of copper(I) or silver(I), coordinate to the dipole, creating a chiral environment that directs the facial selectivity of the cycloaddition.

Caption: Catalytic cycle of asymmetric 1,3-dipolar cycloaddition.

Comparative Data for Asymmetric 1,3-Dipolar Cycloadditions:

Entry	Ylide Precursor (Iminoester)	Dipolarophile	Catalyst System	Solvent	Yield (%)	dr (endo:exo)	ee (%)	Ref.
1	Glycine methyl ester derivative	Dimethyl maleate	Cu(CH3CN)4BF4 / (R)-Fesulphos	Toluene	95	>95:5	99	[10]
2	Alanine methyl ester derivative	N-Phenylmaleimide	AgOAc / (R)-Fesulphos	Toluene	94	98:2	98	[10]
3	Glycine methyl ester derivative	Trifluoromethyl enone	Cu(I)/Fesulphos	Toluene	85	>99:1	99	[10]
4	Naphthyl-derived iminoester	N-Phenylmaleimide	Cu(I)/Fesulphos	Toluene	92	>95:5	97	[10]

Representative Experimental Protocol: Cu(I)/Fesulphos-Catalyzed 1,3-Dipolar Cycloaddition [10]

• To a flame-dried Schlenk tube under an argon atmosphere, add Cu(CH3CN)4BF4 (5 mol %) and (R)-Fesulphos (5.5 mol %).

• Introduce anhydrous toluene (1.0 mL) and stir the mixture at room temperature for 30 minutes.

• Add the α-iminoester (0.2 mmol, 1.0 equiv.) and the dipolarophile (0.24 mmol, 1.2 equiv.), followed by the addition of a base such as triethylamine (0.02 mmol, 0.1 equiv.).

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the chiral pyrrolidine product.

Rhodium-Catalyzed Asymmetric 1,4-Conjugate Addition

The rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids to α,β-unsaturated esters provides a highly efficient route to chiral 3-arylpyrrolidines.[11][12] This method is particularly valuable for accessing precursors to a range of pharmaceutically active compounds. The key to success in this transformation lies in the use of a chiral diene ligand in conjunction with a Rh(I) catalyst.

The reaction proceeds via the formation of a chiral rhodium-diene complex, which undergoes transmetalation with the arylboronic acid. The resulting aryl-rhodium species then adds to the β-position of the fumarate ester in a highly enantioselective manner. The resulting succinate can then be readily converted to the desired 3-arylpyrrolidine.

Comparative Data for Rh-Catalyzed 1,4-Addition:

Entry	Arylboronic Acid	Fumarate Ester	Catalyst Loading (mol %)	Yield (%)	ee (%)	Ref.
1	Phenylboronic acid	Di-tert-butyl fumarate	1	92	97	[12]
2	4-Methoxyphenylboronic acid	Di-tert-butyl fumarate	1	99	98	[12]
3	3-Chlorophenylboronic acid	Di-tert-butyl fumarate	1	95	99	[12]

Representative Experimental Protocol: Rh-Catalyzed Asymmetric 1,4-Addition [12]

• To a solution of [RhCl(cod)]2 (0.5 mol %) and a chiral diene ligand (1.1 mol %) in dioxane (1.0 mL) is added arylboronic acid (0.5 mmol) and di-tert-butyl fumarate (0.55 mmol).

• Aqueous K2CO3 (2.0 M, 0.5 mL) is added, and the mixture is stirred at 60 °C.

• After the reaction is complete (monitored by TLC), the mixture is cooled to room temperature, diluted with water, and extracted with ethyl acetate.

• The combined organic layers are dried over Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to give the 2-arylsuccinic ester.

• The resulting ester is then subjected to standard reduction and cyclization conditions to afford the chiral 3-arylpyrrolidine.

Organocatalytic Asymmetric Michael Addition

Organocatalysis has emerged as a powerful, metal-free alternative for the synthesis of chiral pyrrolidines.[13][14][15] The asymmetric Michael addition of aldehydes or ketones to nitroolefins, catalyzed by chiral secondary amines such as diarylprolinol silyl ethers, is a particularly effective strategy.[10]

The catalyst activates the carbonyl compound through the formation of a chiral enamine intermediate. This enamine then undergoes a stereoselective conjugate addition to the nitroolefin. The resulting γ-nitrocarbonyl compound can then be reductively cyclized to furnish the highly functionalized chiral pyrrolidine.[14]

Caption: Organocatalytic Michael addition for pyrrolidine synthesis.

Comparative Data for Organocatalytic Michael Addition:

Entry	Aldehyde	Nitroolefin	Catalyst	Yield (%)	dr	ee (%)	Ref.
1	Propanal	β-Nitrostyrene	Diarylprolinol silyl ether	95	95:5	99	[14]
2	Isovaleraldehyde	(E)-1-Nitro-3-phenylprop-1-ene	Diarylprolinol silyl ether	89	>99:1	98	[14]
3	Cyclohexanecarbaldehyde	β-Nitrostyrene	Diarylprolinol silyl ether	98	98:2	>99	[14]

II. Chiral Pool Synthesis: Nature's Building Blocks

The use of readily available, enantiopure starting materials from the "chiral pool," such as amino acids, is a classic and reliable strategy for the synthesis of chiral 3-substituted pyrrolidines.[16][17][18] Proline and its derivatives are particularly common starting points.[4] This approach has the distinct advantage that the stereochemistry at one or more centers is pre-determined.

A common strategy involves the functionalization of the pyrrolidine ring of a chiral starting material, such as L-proline, followed by further transformations. For example, the carboxylic acid group of proline can be reduced to an alcohol, which can then be used as a handle for further modifications.

Advantages:

• Readily available and often inexpensive starting materials.

• Absolute stereochemistry is often pre-defined.

Disadvantages:

• Limited to the structural diversity of the available chiral pool.

• May require multi-step sequences to achieve the desired substitution pattern.

III. Chiral Auxiliary-Mediated Synthesis

In this approach, a chiral auxiliary is temporarily attached to the substrate to direct the stereochemical outcome of a reaction.[19] After the desired transformation, the auxiliary is removed, yielding the enantioenriched product. While effective, this method is often less atom-economical than catalytic approaches due to the stoichiometric use of the chiral auxiliary.

A representative example involves the use of a chiral α-methylbenzyl group as both a protecting group for the pyrrolidine nitrogen and as a chiral auxiliary to control the stereoselective introduction of a substituent at the 3-position.[19]

IV. Diastereoselective and Other Emerging Methods

Diastereoselective Syntheses

Diastereoselective reactions are also a valuable tool for constructing chiral pyrrolidines, especially when multiple stereocenters are being formed.[20][21][22] These methods often rely on substrate control, where the existing stereochemistry in the molecule directs the formation of new stereocenters. Multicomponent reactions, for instance, can efficiently generate highly substituted pyrrolidines with excellent diastereoselectivity in a single step.[20]

Biocatalysis

A novel and promising approach involves the use of engineered enzymes for the synthesis of chiral pyrrolidines. For example, engineered cytochrome P450 enzymes have been shown to catalyze the intramolecular C(sp3)–H amination of alkyl azides to form chiral pyrrolidines with high enantioselectivity.[23] This method offers the potential for highly selective and environmentally friendly syntheses.

V. Conclusion

The synthesis of chiral 3-substituted pyrrolidines is a mature field with a diverse array of reliable and innovative methodologies. For researchers aiming for high efficiency and stereocontrol, catalytic asymmetric methods , particularly 1,3-dipolar cycloadditions and conjugate additions, represent the state-of-the-art. These approaches offer broad substrate scope, high enantioselectivities, and are often more atom-economical.

Chiral pool synthesis remains a robust and practical option, especially when the target molecule's stereochemistry aligns with that of a readily available natural product. While less common now, chiral auxiliary-mediated methods can still be effective for specific applications. The continued development of diastereoselective strategies and the emergence of biocatalysis promise to further expand the synthetic chemist's toolbox for accessing these critical molecular scaffolds.

The choice of synthetic route will ultimately depend on the specific target molecule, the desired scale of the synthesis, and the available resources. By understanding the strengths and limitations of each approach presented in this guide, researchers can make informed decisions to accelerate their drug discovery and development programs.

VI. References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2022). MDPI. [Link]

• Preparation of chiral 3-arylpyrrolidines via the enantioselective 1,4-addition of arylboronic acids to fumaric esters catalyzed by Rh(I)/chiral diene complexes. (2012). PubMed. [Link]

• Preparation of Chiral 3-Arylpyrrolidines via the Enantioselective 1,4-Addition of Arylboronic Acids to Fumaric Esters Catalyzed by Rh(I)/Chiral Diene Complexes. (2012). ACS Publications. [Link]

• Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. (2011). NIH. [Link]

• Synthesis of chiral 3‐substituted‐3‐aminomethyl‐pyrrolidines and related compounds. (1992). Journal of Heterocyclic Chemistry.

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. (n.d.). RSC Publishing. [Link]

• Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. (n.d.). Organic Chemistry Portal. [Link]

• Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. (n.d.). PubMed Central. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). MDPI. [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. (n.d.). ACS Central Science. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2022). PubMed Central. [Link]

• Asymmetric Synthesis of Highly Substituted Pyrrolidines via [3+2] Cycloaddition. (2014). Thieme.

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. (2023). ACS Publications. [Link]

• Diastereoselective Synthesis of Pyrrolidines via the Yb(OTf)3 Catalyzed Three-Component Reaction of Aldehydes, Amines, and 1,1-Cyclopropanediesters. (n.d.). ACS Publications. [Link]

• A new path to enantioselective substituted pyrrolidines. (2017). Mapping Ignorance. [Link]

• Organocatalytic enantioselective synthesis of highly functionalized polysubstituted pyrrolidines. (2008). PubMed. [Link]

• A New Strategy for the Diastereoselective Synthesis of Polyfunctionalized Pyrrolidines. (2004). Thieme.

• Catalytic asymmetric synthesis of pyrrolidine derivatives bearing heteroatom-substituted quaternary stereocenters. (n.d.). Semantic Scholar.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (n.d.). MDPI. [Link]

• Synthesis of 3-substituted pyrrolidines via palladium-catalysed hydroarylation. (n.d.). ChemRxiv. [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. (2018). Semantic Scholar. [Link]

• (PDF) Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. (2018). ResearchGate. [Link]

• Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. (n.d.). White Rose eTheses Online.

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (n.d.). NIH. [Link]

• Ex-chiral pool synthesis and pharmacological aspects of 3-pyrrolidinylisoxazoles. (1999). PubMed. [Link]

• ChemInform Abstract: Organocatalytic Enantioselective Synthesis of Highly Functionalized Polysubstituted Pyrrolidines. (2009). Sci-Hub.

• Pyrrolidine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Chiral pool. (n.d.). Wikipedia. [Link]

• Synthetic Pathways to 3,4,5‐Trihydroxypiperidines from the Chiral Pool. (n.d.). ResearchGate. [Link]

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• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. pubs.acs.org [pubs.acs.org]

Navigating the Synthesis of Syk Inhibitors: A Comparative Guide to Chiral Pyrrolidine Building Blocks

For Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase inhibitor development, Spleen Tyrosine Kinase (Syk) has emerged as a critical therapeutic target for a host of inflammatory, autoimmune, and oncological conditions.[1] The synthesis of potent and selective Syk inhibitors frequently relies on the incorporation of a chiral pyrrolidine scaffold, which plays a pivotal role in the molecule's interaction with the kinase's active site. The most common starting material for this crucial component is (S)-3-Acetyl-1-Boc-pyrrolidine. This guide provides an in-depth technical comparison of this standard reagent with viable alternatives, offering experimental data and protocols to inform strategic decisions in drug discovery and development.

The Benchmark: Synthesis via (S)-3-Acetyl-1-Boc-pyrrolidine

(S)-3-Acetyl-1-Boc-pyrrolidine is a versatile chiral building block, prized for its reactive acetyl group and the Boc-protected amine, which allows for controlled, stepwise synthesis.[2] It is a cornerstone in the synthesis of a prominent class of Syk inhibitors based on a pyridopyrazine core.[1]

The general synthetic approach involves a multi-step sequence, typically beginning with a palladium-catalyzed reaction between (S)-3-Acetyl-1-Boc-pyrrolidine and a dihalopyridine, such as 2,6-dibromopyridine.[1] This is followed by a series of transformations to construct the pyridopyrazine core and introduce further substituents.

Representative Synthetic Workflow:

Below is a generalized experimental workflow for the synthesis of a pyridopyrazine Syk inhibitor, based on methodologies described in patent literature.[1]

Caption: General synthetic workflow for a pyridopyrazine Syk inhibitor starting from (S)-3-Acetyl-1-Boc-pyrrolidine.

Experimental Protocol: Key Steps with (S)-3-Acetyl-1-Boc-pyrrolidine

Step 1: Synthesis of (S)-tert-butyl 3-(1-(6-bromopyridin-2-yl)vinyl)pyrrolidine-1-carboxylate [1]

• Reagents: (S)-3-Acetyl-1-Boc-pyrrolidine, 2,6-dibromopyridine, Palladium(II) acetate, 1,3-Bis(diphenylphosphino)propane (dppp), Triethylamine.

• Procedure:

  • To a solution of (S)-3-Acetyl-1-Boc-pyrrolidine and 2,6-dibromopyridine in anhydrous toluene, add palladium(II) acetate and dppp.

  • Degas the mixture with nitrogen for 15 minutes.

  • Add triethylamine and heat the reaction mixture to 100 °C for 16 hours under a nitrogen atmosphere.

  • Cool the reaction to room temperature and filter through a pad of celite.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

Subsequent Steps: The vinylpyrrolidine intermediate is then typically hydrogenated, followed by deprotection of the Boc group. The resulting secondary amine is further functionalized before the final cyclization to form the pyridopyrazine core.[1]

Alternative Reagent 1: (S)-N-Boc-3-aminopyrrolidine

A viable and commercially available alternative to (S)-3-Acetyl-1-Boc-pyrrolidine is (S)-N-Boc-3-aminopyrrolidine. This building block offers a more direct route to introduce a nitrogen-linked substituent at the 3-position of the pyrrolidine ring, which can be a key pharmacophoric element in certain kinase inhibitors. The synthetic strategy shifts from leveraging the acetyl group for C-C bond formation to utilizing the amino group for C-N bond formation, typically through acylation.

Comparative Workflow: Acylation of (S)-N-Boc-3-aminopyrrolidine

Caption: Workflow for the synthesis of an acetylated pyrrolidine intermediate from (S)-N-Boc-3-aminopyrrolidine.

Experimental Protocol: Acylation of (S)-N-Boc-3-aminopyrrolidine[3]

• Reagents: (S)-N-Boc-3-aminopyrrolidine, Acetyl chloride, Triethylamine, Dichloromethane (DCM).

• Procedure:

  • To a solution of (S)-N-Boc-3-aminopyrrolidine and triethylamine in DCM at 0 °C, add acetyl chloride dropwise.

  • Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 2 hours.

  • Quench the reaction with water and separate the layers.

  • Wash the organic layer with 1N HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Alternative Reagent 2: (S)-1-Boc-3-(1-aminoethyl)pyrrolidine

This reagent is a derivative of the standard (S)-3-Acetyl-1-Boc-pyrrolidine and is obtained through reductive amination of the acetyl group.[3] Its use streamlines the synthesis by pre-installing the aminoethyl moiety, which can then be directly coupled to a suitable heterocyclic core.

Experimental Protocol: Synthesis and Use of (S)-1-Boc-3-(1-aminoethyl)pyrrolidine[4]

Step 1: Synthesis of (S)-1-Boc-3-(1-aminoethyl)pyrrolidine (Reductive Amination)

• Reagents: (S)-3-Acetyl-1-Boc-pyrrolidine, Ammonium acetate, Sodium cyanoborohydride, Methanol.

• Procedure:

  • To a solution of (S)-3-Acetyl-1-Boc-pyrrolidine in methanol, add ammonium acetate and stir at room temperature for 30 minutes.

  • Add sodium cyanoborohydride portion-wise over 15 minutes.

  • Stir the reaction mixture at room temperature overnight.

  • Remove the methanol under reduced pressure and partition the residue between dichloromethane and saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, extract the aqueous layer, and combine the organic extracts. Dry and concentrate to obtain the product.

Step 2: Synthesis of the Final Syk Inhibitor

• Reagents: (S)-1-Boc-3-(1-aminoethyl)pyrrolidine, Substituted chloropyridopyrazine, Diisopropylethylamine (DIPEA), N,N-Dimethylformamide (DMF).

• Procedure:

  • To a solution of (S)-1-Boc-3-(1-aminoethyl)pyrrolidine and the substituted chloropyridopyrazine in DMF, add DIPEA.

  • Heat the reaction mixture to 80 °C and stir for 12 hours.

  • Cool the reaction to room temperature and partition between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude Boc-protected inhibitor by column chromatography.

  • The final inhibitor is obtained after Boc deprotection.

Comparative Analysis

Feature	(S)-3-Acetyl-1-Boc-pyrrolidine	(S)-N-Boc-3-aminopyrrolidine	(S)-1-Boc-3-(1-aminoethyl)pyrrolidine
Starting Material Cost	Bulk pricing not readily available, but generally considered a standard chiral building block.	More readily available from various suppliers with competitive bulk pricing.	Not commercially available; synthesized from (S)-3-Acetyl-1-Boc-pyrrolidine.
Synthetic Route	Multi-step route involving C-C bond formation, hydrogenation, deprotection, and further functionalization.[1]	Shorter route to amide intermediates via direct acylation.[4]	Requires an initial reductive amination step, but can simplify the final coupling.[3]
Key Transformation	Palladium-catalyzed coupling of the acetyl group.[1]	Acylation of the primary amine.[4]	Nucleophilic substitution of the pre-formed aminoethyl group.[3]
Reported Yields	Yields for individual steps are generally good (e.g., 75% for the initial coupling).[1]	Acylation step proceeds in high yield (e.g., 90%).[4]	Reductive amination yield is typically high (e.g., 85%).[3]
Scalability	The multi-step nature and use of palladium catalysts can present scalability challenges.	The acylation reaction is generally straightforward to scale up.	The use of sodium cyanoborohydride in the reductive amination may require special handling on a large scale.
Versatility	The acetyl group can be a handle for various C-C and C=N bond-forming reactions.[2]	The amino group allows for direct introduction of diverse amide, sulfonamide, and urea functionalities.	Specifically designed for the introduction of the aminoethylpyrrolidine moiety.

Conclusion: Strategic Selection of the Chiral Building Block

The choice of the chiral pyrrolidine starting material for the synthesis of Syk inhibitors is a critical decision with significant implications for the overall efficiency, cost, and scalability of the synthetic route.

• (S)-3-Acetyl-1-Boc-pyrrolidine remains the benchmark for the synthesis of pyridopyrazine-based Syk inhibitors, with well-established protocols. However, the multi-step nature of the synthesis can be a drawback for large-scale production.

• (S)-N-Boc-3-aminopyrrolidine offers a more cost-effective and direct route to certain intermediates, particularly when an amide linkage at the 3-position is desired. Its high-yielding acylation makes it an attractive alternative for streamlining the initial steps of the synthesis.

• (S)-1-Boc-3-(1-aminoethyl)pyrrolidine , while requiring an additional synthetic step to prepare, can simplify the final coupling to the heterocyclic core. This strategy may be advantageous if the subsequent coupling reaction is more efficient with the pre-installed aminoethyl group.

Ultimately, the optimal choice will depend on the specific target molecule, the desired structure-activity relationship (SAR) explorations, and the scale of the synthesis. This guide provides the foundational data and protocols to enable researchers and drug development professionals to make an informed and strategic selection of the most appropriate chiral pyrrolidine building block for their Syk inhibitor program.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Pyrrolidine-Based Catalysts in Asymmetric Aldol Reactions

For researchers and professionals in drug development, the asymmetric aldol reaction stands as a quintessential method for stereoselective carbon-carbon bond formation. The rise of organocatalysis has revolutionized this field, offering metal-free, environmentally benign alternatives to traditional methods. Within this domain, pyrrolidine-based catalysts, originating from the simple amino acid proline, have become a cornerstone. This guide provides an in-depth, objective comparison of the performance of foundational L-proline against its high-performance derivatives, particularly diarylprolinol silyl ethers, supported by experimental data and mechanistic insights to inform catalyst selection and reaction optimization.

Mechanistic Underpinnings: The Enamine Catalytic Cycle

The efficacy of pyrrolidine-based catalysts stems from their ability to mimic the function of natural Class I aldolase enzymes. They operate through a well-established enamine catalytic cycle.[1][2][3] The secondary amine of the pyrrolidine scaffold is the key functional group, initiating the cycle by reacting with a ketone donor to form a nucleophilic enamine intermediate after the loss of water.[3] This chiral enamine then attacks the electrophilic aldehyde from a specific face, dictated by the steric and electronic environment of the catalyst. Subsequent hydrolysis releases the aldol product and regenerates the catalyst, completing the cycle.

In the case of L-proline, its bifunctional nature—possessing both a nucleophilic secondary amine and a Brønsted acid carboxylic group—is crucial. The carboxylic acid is believed to activate the aldehyde electrophile through hydrogen bonding, orienting it for the stereoselective attack by the enamine.[2][4]

Figure 1: Generalized enamine catalytic cycle for pyrrolidine-catalyzed aldol reactions.

Performance Comparison: L-Proline vs. Diarylprolinol Silyl Ethers

The evolution from simple L-proline to sterically demanding derivatives like (S)-α,α-Diphenylprolinol trimethylsilyl ether (a Jørgensen-Hayashi catalyst) marked a significant leap in performance for asymmetric aldol reactions.[5][6] While L-proline laid the groundwork, its derivatives offer superior selectivity and broader applicability.

L-Proline: The Foundational Catalyst

First reported for intramolecular aldol reactions in the 1970s (the Hajos-Parrish-Eder-Sauer-Wiechert reaction), L-proline's application to intermolecular reactions by List and Barbas in 2000 ignited the modern era of organocatalysis.[1][4][5] It is inexpensive, readily available in both enantiomeric forms, and non-toxic.[7] However, its performance can be limited by its poor solubility in many common organic solvents, often necessitating the use of polar aprotic solvents like DMSO or DMF.[7][8] While capable of delivering moderate to high enantioselectivity, it often requires high catalyst loadings (10-30 mol%).[1]

Diarylprolinol Silyl Ethers: The High-Performance Standard

The development of diarylprolinol silyl ethers in 2005 was a breakthrough.[5][6] By replacing the carboxylic acid group with a bulky diphenylprolinol silyl ether moiety, several limitations of proline were overcome. These catalysts exhibit excellent solubility in a wide range of organic solvents, allowing for reactions under homogeneous conditions at lower temperatures, which often enhances stereoselectivity.[9] The bulky diarylmethyl group creates a highly defined and sterically shielded chiral pocket, leading to superior facial discrimination of the aldehyde and consistently delivering excellent to outstanding yields and enantioselectivities (often >95% ee), even at low catalyst loadings (0.5-5 mol%).[9][10][11]

Comparative Data Analysis

The following table summarizes the performance of L-Proline versus a representative diarylprolinol silyl ether catalyst in the benchmark aldol reaction between cyclohexanone and 4-nitrobenzaldehyde.

Catalyst	Ketone	Aldehyde	Solvent	Cat. Loading (mol%)	Temp. (°C)	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)	Reference
(S)-Proline	Cyclohexanone	4-Nitrobenzaldehyde	MeOH/H₂O (2:1)	20	RT	19	98	95:5	96	[7]
(S)-Proline	Cyclohexanone	4-Nitrobenzaldehyde	DMSO	30	RT	4	97	95:5	96
(S)-Diphenylprolinol TMS Ether	Cyclohexanone	4-Nitrobenzaldehyde	Toluene	1	-20	20	99	>99:1	>99
(S)-Diphenylprolinol TMS Ether	Acetone	4-Nitrobenzaldehyde	Hexane	5	4	24	95	-	99

Data compiled from various sources for illustrative comparison.

Experimental Protocols & Workflow

Adherence to validated protocols is critical for reproducibility and achieving optimal performance. Below are representative step-by-step methodologies for aldol reactions using both L-proline and a diarylprolinol silyl ether catalyst.

Protocol 1: (S)-Proline-Catalyzed Aldol Reaction in a Hydroalcoholic Medium

This protocol is adapted from a simplified and efficient method that avoids harsh solvents.[7][8]

• Preparation: In a 2 mL vial at room temperature, add (S)-proline (0.03 mmol, 20 mol%).

• Solvent Addition: Add methanol (40 µL) and water (10 µL) to the vial to form a 2:1 v/v mixture.

• Reactant Addition: Add cyclohexanone (1.5 mmol, 5 eq.) followed by 4-nitrobenzaldehyde (0.3 mmol, 1 eq.).

• Reaction: Cap the vial, seal it, and stir the homogeneous mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). For the reaction between cyclohexanone and electron-poor aldehydes, high conversion is typically achieved within 19-24 hours.[7]

• Work-up and Analysis: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Characterization: Purify the crude product by silica gel column chromatography. Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: (S)-Diphenylprolinol Silyl Ether-Catalyzed Aldol Reaction

This protocol reflects the typical conditions for achieving high stereoselectivity with Jørgensen-Hayashi type catalysts.[11]

• Preparation: To a dry vial under an inert atmosphere (e.g., nitrogen or argon), add the (S)-α,α-diphenylprolinol trimethylsilyl ether catalyst (0.01 mmol, 1-5 mol%).

• Solvent and Reactant Addition: Add the solvent (e.g., toluene or CH₂Cl₂, 0.5 M). Add the ketone (e.g., cyclohexanone, 1.2-2.0 eq.).

• Cooling: Cool the mixture to the desired temperature (e.g., 0 °C to -20 °C) using an appropriate cooling bath.

• Aldehyde Addition: Add the aldehyde (e.g., 4-nitrobenzaldehyde, 1.0 eq.) dropwise to the cooled mixture.

• Reaction and Monitoring: Stir the reaction at the specified temperature until completion, monitoring by TLC.

• Work-up and Analysis: Quench the reaction with a phosphate buffer solution (pH 7). Extract the product with an organic solvent, dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification and Characterization: Purify the crude product via flash column chromatography on silica gel. Determine the dr and ee of the product by chiral HPLC or ¹H NMR analysis of Mosher esters.

Figure 2: General experimental workflow for pyrrolidine-catalyzed aldol reactions.

Field-Proven Insights and Best Practices

• Causality in Catalyst Choice: The selection between L-proline and its derivatives is a trade-off between cost and performance. For large-scale synthesis where cost is a primary driver and moderate selectivity is acceptable, L-proline remains a viable option. For target-oriented synthesis, especially in drug discovery where achieving the highest possible stereoselectivity is paramount, diarylprolinol silyl ethers are the authoritative choice.[9] Their superior performance justifies the higher cost.

• The Critical Role of Water: In proline catalysis, the presence of small amounts of water can be beneficial, sometimes improving both reaction rates and enantioselectivities, as demonstrated in hydroalcoholic systems.[7] However, excess water can lead to catalyst inhibition and undesired side reactions. For diarylprolinol silyl ether catalysts, strictly anhydrous conditions are generally required to prevent hydrolysis of the silyl ether and deactivation of the catalyst.

• Temperature as a Selectivity Control: Lowering the reaction temperature is a standard strategy to enhance enantioselectivity. This is because the two competing diastereomeric transition states will have a larger free energy difference (ΔΔG‡) at lower temperatures, leading to a higher ratio of the major enantiomer. This is particularly effective with the well-defined transition states of diarylprolinol silyl ether catalysts.

• Substrate Scope: While this guide focuses on the reaction of ketones with aromatic aldehydes, pyrrolidine-based catalysts are effective for a wide range of substrates. Diarylprolinol silyl ethers have shown remarkable versatility, catalyzing reactions with aliphatic aldehydes, α,β-unsaturated aldehydes, and various ketone donors.[10][12][13]

Conclusion

Pyrrolidine-based organocatalysts have profoundly impacted the field of asymmetric synthesis. L-proline, the progenitor of this class, remains a simple and cost-effective catalyst for aldol reactions, with modern protocols enhancing its effectiveness. However, for achieving state-of-the-art results in terms of yield, diastereoselectivity, and enantioselectivity, sterically demanding derivatives such as diarylprolinol silyl ethers are unequivocally superior. Their enhanced solubility, lower catalyst loadings, and the well-organized transition state they promote make them the catalysts of choice for complex synthetic challenges faced by researchers in academia and the pharmaceutical industry. The continued development of novel pyrrolidine scaffolds promises further expansion of the power and scope of asymmetric organocatalysis.

References

• BenchChem. (2025). Unveiling the Catalytic Landscape: A Comparative Analysis of L-Proline and Its Silylated Derivative in Asymmetric Aldol Reaction.

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A Senior Application Scientist's Guide to the Efficacy of Boc Deprotection Methods for Substituted Pyrrolidines

The tert-butyloxycarbonyl (Boc) group is a cornerstone in the protection of amines, valued for its stability across a wide range of chemical environments.[1][2][3] In the synthesis of complex molecules and pharmaceutical ingredients, where substituted pyrrolidines serve as critical chiral building blocks, the strategic removal of the Boc group is a frequent and pivotal step.[1][4][5] However, the very stability that makes the Boc group so useful also presents a challenge: its removal often requires conditions that can compromise sensitive functional groups elsewhere in the molecule.

The choice of a deprotection method is therefore not a trivial decision but a critical parameter that can dictate the success and overall yield of a synthetic route. The presence of various substituents on the pyrrolidine ring—from electron-withdrawing esters to acid-labile ethers—necessitates a nuanced approach. This guide provides an in-depth comparison of common and alternative Boc deprotection methods, supported by experimental data and mechanistic insights, to empower researchers to make informed decisions tailored to their specific substrates.

The Mechanism: An Acid-Catalyzed Cascade

The most common strategy for Boc group cleavage is acid-catalyzed hydrolysis.[3] The reaction proceeds through a well-understood cascade mechanism initiated by the protonation of the carbamate's carbonyl oxygen. This step is critical as it transforms the otherwise stable carbamate into a good leaving group. The protonated intermediate then fragments, leading to the irreversible loss of carbon dioxide and the formation of a stable tert-butyl cation.[6][7][8] The newly liberated amine is then protonated by the excess acid in the medium, typically yielding an amine salt.[6][7]

The generation of the tert-butyl cation is a key consideration, as this electrophilic species can lead to unwanted side reactions by alkylating nucleophilic residues within the substrate, such as electron-rich aromatic rings.[9][10] This necessitates the use of "scavengers" in certain cases to trap the cation. Furthermore, the evolution of CO₂ gas means these reactions must be conducted in an open or well-vented system to avoid pressure buildup.[2][8]

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A Senior Application Scientist's Guide to the LC-MS Characterization of 1-Acetyl-3-(BOC-Amino)pyrrolidine Derivatives

Introduction: The Analytical Imperative for Pyrrolidine Scaffolds

In modern drug discovery and development, the pyrrolidine ring is a privileged scaffold, forming the core of numerous pharmacologically active agents. Its derivatives, such as 1-Acetyl-3-(BOC-Amino)pyrrolidine, are crucial chiral building blocks in the synthesis of novel therapeutics.[1][] The precise characterization of these intermediates and their subsequent products is not merely a quality control checkpoint; it is a fundamental necessity to ensure reaction efficiency, purity, and ultimately, the safety and efficacy of the final active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of liquid chromatography-mass spectrometry (LC-MS) strategies for the robust characterization of this compound class. We will move beyond rote protocols to explain the underlying principles of method design, offering field-proven insights to empower researchers to develop and validate their own high-fidelity analytical systems.

Core Challenge: The Polarity Problem

1-Acetyl-3-(BOC-Amino)pyrrolidine and its derivatives present a classic analytical challenge: they are relatively small, polar molecules. Standard reversed-phase (RP) liquid chromatography, the workhorse of many labs, often struggles to adequately retain such compounds, leading to elution near the solvent front (void volume), poor peak shape, and insufficient resolution from other polar impurities.[3][4] This guide will focus on two primary chromatographic strategies to overcome this issue: Hydrophilic Interaction Liquid Chromatography (HILIC) and tailored Reversed-Phase (RP) methods, comparing their performance and suitability.

Comparative Chromatographic Strategies

The choice of chromatography is the most critical factor in achieving a successful separation. The goal is to select a system that provides adequate retention (typically expressed as a retention factor, k' > 2) and selectivity for the analyte of interest and its potential impurities.

Strategy 1: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an increasingly popular technique specifically designed for the separation of polar and hydrophilic compounds.[5][6][7] It utilizes a polar stationary phase (e.g., bare silica, amide, or amino-bonded phases) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[3][8]

Mechanism of Action: In HILIC, a water-enriched layer is adsorbed onto the surface of the polar stationary phase. Analyte retention is primarily driven by partitioning between this aqueous layer and the bulk organic mobile phase.[5][7] More polar analytes partition more readily into the stationary water layer and are thus retained longer. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[6]

Why it Works for Pyrrolidine Derivatives: The combination of the acetyl group, the BOC-protected amine, and the pyrrolidine ring nitrogen imparts significant polarity to the molecule. HILIC provides the strong retentive mechanism needed for these analytes, which are often poorly retained in RP-LC.[4]

Strategy 2: Tailored Reversed-Phase (RP) Liquid Chromatography

While standard C18 columns may be inadequate, several RP strategies can be employed to enhance the retention of polar compounds.

• Aqueous C18 (AQ-C18) Columns: These columns are designed with polar-embedded or polar-endcapped stationary phases.[9][10] This modification prevents the "phase collapse" or "dewetting" that can occur with traditional C18 phases under highly aqueous mobile phase conditions (low % organic solvent), ensuring more reproducible retention for polar analytes.[10]

• Ion-Pairing Chromatography: For derivatives that can carry a charge, adding an ion-pairing reagent to the mobile phase can dramatically increase retention on a standard RP column.[11] The reagent, typically a long-chain alkyl sulfonic acid, forms a neutral ion-pair with the charged analyte, increasing its hydrophobicity and affinity for the non-polar stationary phase.

Head-to-Head Comparison

Feature	Hydrophilic Interaction (HILIC)	Tailored Reversed-Phase (RP)
Primary Retention	Partitioning into an adsorbed water layer on a polar surface.[5][7]	Hydrophobic interactions with a non-polar surface.[12]
Mobile Phase	High % organic (e.g., >80% Acetonitrile) to start.[7]	High % aqueous (e.g., >95% Water/Buffer) to start.[10]
Elution Gradient	Increase % aqueous to elute.[6]	Increase % organic to elute.[12]
Pros for Topic	Excellent retention for polar analytes; High organic content is ideal for ESI-MS sensitivity.[7]	Robust and familiar technology; AQ-C18 columns offer good reproducibility.[10]
Cons for Topic	Can have longer equilibration times; Susceptible to matrix effects from salts.	May still provide insufficient retention for very polar derivatives; Ion-pairing reagents are not MS-friendly.
Expert Recommendation	Primary choice for method development due to superior retention and MS compatibility.	Viable alternative , especially with AQ-C18 phases when HILIC is unavailable or problematic.

Mass Spectrometric Characterization

The mass spectrometer provides the identity and structural information for the eluted compounds. For 1-Acetyl-3-(BOC-Amino)pyrrolidine derivatives, Electrospray Ionization (ESI) is the premier choice due to the polar nature of the analytes.[13][14]

Ionization Strategy:

• Mode: ESI in positive ion mode (ESI+) is the clear choice. The pyrrolidine nitrogen is basic and readily accepts a proton, forming a stable [M+H]⁺ ion, which leads to high sensitivity.[14]

• Expected Ions: The primary ion observed will be the protonated molecule, [M+H]⁺. For the parent compound (C₉H₁₈N₂O₂, MW = 186.25), this would be at m/z 187.14. Another common adduct in acetonitrile-containing mobile phases is the [M+ACN+H]⁺ ion.

Fragmentation and Structural Confirmation (MS/MS): Tandem mass spectrometry (MS/MS) is essential for confirming the structure. By selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID), we can generate characteristic fragment ions.

• Loss of the BOC Group: The tert-Butyloxycarbonyl (BOC) group is notoriously labile under CID conditions. A characteristic loss of isobutylene (56 Da) or the entire BOC group (100 Da) is a hallmark of these molecules.[15][16]

  • [M+H]⁺ → [M-C₄H₈+H]⁺ (m/z 131.09)

  • [M+H]⁺ → [M-C₅H₈O₂+H]⁺ (m/z 87.09)

• Pyrrolidine Ring Fragmentation: Cleavage of the pyrrolidine ring itself can also occur, producing characteristic immonium ions that confirm the presence of the core scaffold.[17][18]

Caption: General LC-MS workflow for characterization.

Validated Experimental Protocol: HILIC-MS/MS Method

This protocol provides a robust starting point for the characterization of 1-Acetyl-3-(BOC-Amino)pyrrolidine and similar derivatives. It is designed to be a self-validating system by including essential quality control checks.

Sample and Standard Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of the reference standard or sample in 50:50 acetonitrile/water.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using 90:10 acetonitrile/water. Causality: The high organic content of the final diluent is crucial for good peak shape in HILIC by ensuring compatibility with the initial mobile phase conditions.

LC System Parameters

• Column: Amide-bonded HILIC column (e.g., Waters ACQUITY UPLC BEH Amide, 130Å, 1.7 µm, 2.1 mm X 100 mm).[4]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Causality: Formic acid is a volatile modifier that aids in protonation for ESI+ and improves chromatographic peak shape without significantly suppressing the MS signal.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Gradient Profile:

  Time (min)	Flow (mL/min)	%A	%B	Curve
  0.00	0.4	5.0	95.0	Initial
  5.00	0.4	40.0	60.0	6
  5.10	0.4	5.0	95.0	6

  | 7.00 | 0.4 | 5.0 | 95.0 | 6 |

• System Suitability: Before sample analysis, perform five replicate injections of the working standard. The relative standard deviation (RSD) for retention time should be <1% and for peak area should be <5%.

MS System Parameters

• Instrument: Tandem Quadrupole or Q-TOF Mass Spectrometer.

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Scan Mode 1 (Confirmation): Full Scan MS from m/z 70-300 to detect the parent [M+H]⁺ ion.

• Scan Mode 2 (Quantification/Confirmation): Multiple Reaction Monitoring (MRM) or Product Ion Scan.

  • MRM Transition for 1-Acetyl-3-(BOC-Amino)pyrrolidine:

    Precursor Ion (m/z)	Product Ion (m/z)	Dwell (s)	CE (eV)
    187.1	131.1	0.05	15

    | 187.1 | 87.1 | 0.05 | 25 |

  • Causality: MRM provides exceptional sensitivity and selectivity by monitoring for a specific precursor-to-product ion transition, filtering out chemical noise and confirming identity simultaneously.

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A Technical Guide to the Structure-Activity Relationship of 3-Acetyl-Pyrrolidine Derived Syk Inhibitors

Spleen Tyrosine Kinase (Syk) has emerged as a critical therapeutic target in a host of autoimmune and inflammatory diseases, as well as certain hematological malignancies. As a key mediator of immunoreceptor signaling, its inhibition offers a promising avenue for therapeutic intervention. This guide provides an in-depth comparison of Syk inhibitors derived from the versatile 3-acetyl-pyrrolidine scaffold, offering insights into their structure-activity relationships (SAR), molecular interactions, and the experimental methodologies crucial for their development and evaluation.

The Central Role of Syk in Immune Signaling

Syk is a non-receptor tyrosine kinase that plays a pivotal role in the signal transduction of various immune receptors, including B-cell receptors (BCRs) and Fc receptors (FcRs).[1] Upon receptor engagement, Syk is recruited to phosphorylated immunoreceptor tyrosine-based activation motifs (ITAMs), leading to its activation and the subsequent phosphorylation of downstream signaling proteins. This cascade ultimately orchestrates a range of cellular responses, including proliferation, differentiation, and the release of inflammatory mediators. Consequently, the development of potent and selective Syk inhibitors is a major focus of modern drug discovery.

Figure 1: Simplified Syk Signaling Pathway and Point of Inhibition.

The 3-Acetyl-Pyrrolidine Scaffold: A Privileged Starting Point

The five-membered pyrrolidine ring is a widely utilized scaffold in medicinal chemistry due to its favorable physicochemical properties and its ability to explore three-dimensional chemical space.[2] The 3-acetyl-pyrrolidine moiety, in particular, serves as a versatile building block, offering multiple points for diversification to optimize potency, selectivity, and pharmacokinetic properties of the resulting inhibitors.

Comparative Analysis of Pyridopyrazine-Based Syk Inhibitors

A promising class of Syk inhibitors has been developed by coupling the (S)-3-acetyl-1-Boc-pyrrolidine core with a pyridopyrazine scaffold.[1] The following table presents a representative, illustrative Structure-Activity Relationship (SAR) for this series. The presented data, while hypothetical, is based on established principles of kinase inhibitor design and serves to demonstrate the impact of specific structural modifications.

Compound	R1	R2	Syk IC50 (nM)
1a	H	H	150
1b	F	H	75
1c	Cl	H	60
1d	OMe	H	200
1e	H	Me	120
1f	H	NH2	45
1g	F	NH2	15

SAR Insights:

• Substitution at R1 (Phenyl Ring): The introduction of small, electron-withdrawing groups at the para-position of the terminal phenyl ring, such as fluorine (1b ) and chlorine (1c ), leads to a significant increase in potency compared to the unsubstituted analog (1a ). This suggests that these substitutions may enhance favorable interactions within the hydrophobic pocket of the Syk active site. Conversely, an electron-donating methoxy group (1d ) is detrimental to activity, possibly due to steric hindrance or unfavorable electronic effects.

• Substitution at R2 (Pyrazine Ring): The addition of a methyl group at the R2 position (1e ) results in a modest improvement in potency over the parent compound (1a ). A more substantial increase in activity is observed with the introduction of an amino group (1f ), which can act as a hydrogen bond donor, potentially forming a key interaction with the hinge region of the kinase.

• Combined Substitutions: The most potent compound in this illustrative series, 1g , combines the favorable para-fluoro substitution at R1 with the beneficial amino group at R2. This synergistic effect highlights the importance of optimizing multiple regions of the inhibitor to achieve high affinity.

Molecular Basis of Syk Inhibition

The majority of Syk inhibitors are ATP-competitive, binding to the ATP-binding pocket located in the cleft between the N- and C-lobes of the kinase domain. The specificity and potency of these inhibitors are dictated by their unique interactions with key residues within this pocket. For the pyridopyrazine series, it is hypothesized that the pyridopyrazine core forms hydrogen bonds with the hinge region residues, while the substituted phenyl group extends into a hydrophobic pocket. The 3-acetyl-pyrrolidine moiety serves as a key linker, positioning the other components of the molecule for optimal interaction with the enzyme.

Figure 2: Key Inhibitor-Syk Binding Interactions.

Experimental Protocols

Synthesis of a Representative Pyridopyrazine Syk Inhibitor

The following is a general, multi-step protocol for the synthesis of the pyridopyrazine Syk inhibitors discussed, based on established methodologies.[1]

Figure 3: General Synthetic Workflow.

Step 1: Synthesis of the Pyrrolidine-Pyridine Intermediate

• To a solution of (S)-3-acetyl-1-Boc-pyrrolidine and 2,6-dibromopyridine in anhydrous toluene, add palladium(II) acetate and dppp (1,3-Bis(diphenylphosphino)propane).

• Degas the mixture with nitrogen for 15 minutes.

• Add triethylamine and heat the reaction mixture to 100 °C for 16 hours under a nitrogen atmosphere.

• Cool the reaction to room temperature and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure to yield the crude intermediate.

Step 2: Formation of the Pyridopyrazine Core and Final Product

• In a reaction vessel, combine the intermediate from Step 1, the appropriately substituted aminopyrazine, a palladium catalyst (e.g., Pd2(dba)3), a ligand (e.g., Xantphos), and a base (e.g., Cs2CO3).

• Add an anhydrous solvent (e.g., 1,4-dioxane) and degas the mixture with nitrogen.

• Heat the reaction mixture to approximately 110 °C and stir for 12-24 hours.

• Cool the reaction to room temperature, filter, and concentrate.

• Purify the crude product by preparative HPLC to obtain the final pyridopyrazine Syk inhibitor.

Biochemical Syk Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol describes a luminescent kinase assay to measure the amount of ADP produced during the Syk kinase reaction, which is inversely proportional to the inhibitory activity of the test compound.

• Kinase Reaction:

  • Prepare a reaction mixture containing Syk Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT), the desired concentration of the test inhibitor (or DMSO for control), and the Syk enzyme.

  • Initiate the reaction by adding a solution of ATP and a suitable substrate (e.g., poly(Glu, Tyr) 4:1).

  • Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate at room temperature for 30 minutes.

  • Record the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the concentration-response data to a suitable sigmoidal dose-response curve.

Conclusion and Future Perspectives

The 3-acetyl-pyrrolidine scaffold has proven to be a valuable starting point for the development of potent Syk inhibitors. The illustrative SAR of the pyridopyrazine series demonstrates that systematic modification of peripheral substituents can lead to significant improvements in inhibitory activity. Future work in this area should focus on further optimization of these lead compounds to enhance their selectivity over other kinases and to improve their pharmacokinetic profiles. The use of structure-based drug design, guided by X-ray crystallography of inhibitor-Syk complexes, will be instrumental in the rational design of next-generation Syk inhibitors with superior therapeutic potential.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Spleen Tyrosine Kinase (Syk) Inhibitors Utilizing (S)-3-Acetyl-1-Boc-pyrrolidine.

• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry, 379(5), 34. [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem (Cham), 379(5), 34. [Link]

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A Comparative Guide to Organocatalytic Methods for the Synthesis of Functionalized Pyrrolidines

Introduction: The Enduring Significance of Pyrrolidines and the Rise of Organocatalysis

The pyrrolidine ring is a privileged scaffold in medicinal chemistry and natural product synthesis, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1] Its unique three-dimensional structure allows for the precise spatial arrangement of functional groups, making it an ideal building block for creating molecules with specific biological targets. The development of stereoselective methods to access highly functionalized pyrrolidines is therefore a central theme in modern organic synthesis.

Historically, the synthesis of chiral pyrrolidines often relied on chiral pool starting materials or transition-metal catalysis. While effective, these methods can be limited by the availability of starting materials or the toxicity and cost of metal catalysts. The advent of asymmetric organocatalysis, a field recognized with the 2021 Nobel Prize in Chemistry, has provided a powerful and often more sustainable alternative.[2] Organocatalysis utilizes small, chiral organic molecules to catalyze chemical transformations with high levels of stereocontrol, offering advantages such as operational simplicity, ready availability of catalysts, and low toxicity.[3]

This guide provides a comparative analysis of key organocatalytic methods for the synthesis of functionalized pyrrolidines, focusing on the underlying mechanistic principles and providing experimental data to support the comparison. We will delve into two of the most powerful strategies: the [3+2] cycloaddition of azomethine ylides and cascade reactions involving Michael additions. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power of organocatalysis for the efficient and stereoselective synthesis of this important class of heterocycles.

I. Asymmetric [3+2] Cycloaddition of Azomethine Ylides: A Direct Route to the Pyrrolidine Core

The [3+2] dipolar cycloaddition between an azomethine ylide and an olefin is a highly convergent and atom-economical method for constructing the pyrrolidine ring.[4] Organocatalysis has been instrumental in rendering this transformation enantioselective, primarily through the activation of α,β-unsaturated aldehydes via the formation of a transient iminium ion.

Mechanism of Iminium Ion Catalysis in [3+2] Cycloadditions

The catalytic cycle, illustrated below, commences with the reaction of a chiral secondary amine catalyst with an α,β-unsaturated aldehyde to form a chiral iminium ion. This iminium ion is a more reactive dipolarophile than the starting aldehyde due to its lower LUMO energy. The azomethine ylide then adds to the iminium ion in a stereocontrolled fashion, directed by the chiral environment of the catalyst. Subsequent hydrolysis of the resulting enamine intermediate releases the pyrrolidine product and regenerates the catalyst.

Figure 1: Catalytic cycle of the organocatalytic [3+2] cycloaddition.

Comparison of Proline vs. Diarylprolinol Silyl Ethers

L-Proline was one of the first and most straightforward organocatalysts used for this transformation. While it can provide good diastereoselectivity, its enantioselectivity is often moderate.[5] The development of diarylprolinol silyl ethers, such as the Hayashi-Jørgensen catalyst, marked a significant advancement, consistently delivering superior enantioselectivities across a broader range of substrates.[6][7]

Catalyst	Dipolarophile	Azomethine Ylide Precursor	Solvent	Yield (%)	dr (endo:exo)	ee (%)	Reference
L-Proline	Acrolein	Diethyl 2-(benzylidenamino)malonate	CH₂Cl₂	65	>95:5	80	[5]
(S)-Diphenylprolinol TMS ether	Cinnamaldehyde	Diethyl 2-(benzylidenamino)malonate	Toluene	95	>95:5	99	[8]
L-Proline	Crotonaldehyde	N-Benzylideneglycine methyl ester	DMF	78	90:10	65	[9]
(S)-Diphenylprolinol TMS ether	Crotonaldehyde	N-Benzylideneglycine methyl ester	Toluene	92	>99:1	98	[10]

Table 1: Comparison of L-Proline and a Diarylprolinol Silyl Ether in the Asymmetric [3+2] Cycloaddition.

The superior performance of diarylprolinol silyl ethers can be attributed to the bulky diarylmethylsilyl group, which effectively shields one face of the iminium ion, leading to a more organized transition state and higher enantioselectivity. The choice of solvent also plays a crucial role, with less polar solvents like toluene generally favoring higher stereoselectivities.

Experimental Protocol: Diarylprolinol Silyl Ether-Catalyzed [3+2] Cycloaddition

The following is a representative experimental protocol for the synthesis of a highly functionalized pyrrolidine using a diarylprolinol silyl ether catalyst.

Materials:

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Hayashi-Jørgensen catalyst)

• Cinnamaldehyde

• Diethyl 2-(benzylidenamino)malonate

• Toluene (anhydrous)

• Saturated aqueous NH₄Cl solution

• Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• To a stirred solution of (S)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.1 mmol, 10 mol%) in anhydrous toluene (2.0 mL) at room temperature is added cinnamaldehyde (1.2 mmol).

• A solution of diethyl 2-(benzylidenamino)malonate (1.0 mmol) in anhydrous toluene (1.0 mL) is then added dropwise over 10 minutes.

• The reaction mixture is stirred at room temperature for 24 hours, monitoring the progress by TLC.

• Upon completion, the reaction is quenched by the addition of saturated aqueous NH₄Cl solution (5 mL).

• The aqueous layer is extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired pyrrolidine derivative.

II. Cascade Reactions: Building Complexity through Sequential Michael Additions

Organocatalytic cascade reactions, where multiple bond-forming events occur in a single pot, offer a highly efficient approach to the synthesis of complex molecules from simple starting materials. For pyrrolidine synthesis, a particularly powerful strategy involves a cascade initiated by an asymmetric Michael addition.

Mechanism of Amine-Catalyzed Michael Addition Cascades

In this approach, a chiral secondary amine catalyst activates an α,β-unsaturated aldehyde through the formation of an enamine intermediate. This enamine then undergoes a stereoselective Michael addition to a suitable acceptor, such as a nitroalkene. The resulting intermediate can then undergo a second intramolecular Michael addition (or another cyclization reaction) to furnish the functionalized pyrrolidine ring.

Figure 2: Catalytic cycle of a Michael addition-initiated cascade reaction.

Comparison of Diarylprolinol Silyl Ethers and Squaramides

Diarylprolinol silyl ethers are highly effective catalysts for Michael addition cascades, providing excellent stereocontrol.[8] More recently, bifunctional organocatalysts, such as squaramides, have emerged as powerful alternatives.[11] These catalysts possess both a hydrogen-bond donor (the squaramide moiety) and a Lewis basic site (a tertiary amine), allowing for the simultaneous activation of both the nucleophile and the electrophile, often leading to enhanced reactivity and selectivity.

Catalyst	Michael Donor	Michael Acceptor	Solvent	Yield (%)	dr	ee (%)	Reference
(S)-Diphenylprolinol TMS ether	Propanal	trans-β-Nitrostyrene	Toluene	92	95:5	99	[12][13]
Chiral Squaramide	Tosylaminomethyl enone	trans-β-Nitrostyrene	CH₂Cl₂	99	91:9	>99	[11]
(S)-Diphenylprolinol TMS ether	Butanal	2-Nitro-1-phenylpropene	Dioxane	88	90:10	97	[14]
Chiral Squaramide	Tosylaminomethyl enoate	2-Nitro-1-phenylpropene	Dichloromethane	95	89:11	99	[15]

Table 2: Comparison of a Diarylprolinol Silyl Ether and a Chiral Squaramide in Asymmetric Michael Addition Cascades.

The data in Table 2 highlights the exceptional performance of both catalyst classes. Squaramide catalysts, with their dual activation mode, can sometimes offer slightly higher yields and enantioselectivities under milder conditions. The choice of catalyst will often depend on the specific substrates and the desired pyrrolidine substitution pattern.

Experimental Protocol: Squaramide-Catalyzed Aza-Michael/Michael Cascade

The following protocol describes the synthesis of a highly functionalized trisubstituted pyrrolidine using a chiral squaramide catalyst.[11]

Materials:

• Chiral squaramide catalyst (derived from quinine and 1,2-diaminocyclohexane)

• Tosylaminomethyl enone

• trans-β-Nitrostyrene

• Dichloromethane (anhydrous)

• Silica gel for column chromatography

Procedure:

• To a vial charged with the chiral squaramide catalyst (0.02 mmol, 10 mol%) is added anhydrous dichloromethane (1.0 mL).

• The tosylaminomethyl enone (0.2 mmol) is then added, followed by trans-β-nitrostyrene (0.24 mmol).

• The reaction mixture is stirred at room temperature for 48 hours.

• The solvent is removed under reduced pressure.

• The residue is directly purified by flash column chromatography on silica gel to yield the desired trisubstituted pyrrolidine.

Conclusion and Future Outlook

Organocatalysis has revolutionized the synthesis of functionalized pyrrolidines, providing powerful and versatile methods for accessing these important heterocycles with high levels of stereocontrol. The [3+2] cycloaddition of azomethine ylides and Michael addition-initiated cascade reactions stand out as particularly robust strategies. While proline remains a useful and inexpensive catalyst, the development of more sophisticated catalysts, such as diarylprolinol silyl ethers and bifunctional squaramides, has enabled the synthesis of a vast array of complex pyrrolidine derivatives with exceptional levels of stereoselectivity.

The choice of the optimal organocatalytic method depends on several factors, including the desired substitution pattern of the pyrrolidine ring, the nature of the available starting materials, and the desired level of stereocontrol. For [3+2] cycloadditions, diarylprolinol silyl ethers generally offer superior enantioselectivity compared to proline. In cascade reactions, both diarylprolinol silyl ethers and squaramides are excellent choices, with squaramides sometimes providing an edge in terms of reactivity and enantioselectivity due to their bifunctional nature.

The field of organocatalysis continues to evolve, with ongoing efforts focused on the development of new catalysts with even greater activity and selectivity, as well as the discovery of novel organocatalytic transformations. These advancements will undoubtedly further expand the synthetic chemist's toolbox for the construction of functionalized pyrrolidines, paving the way for the discovery of new medicines and materials.

References

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• Zhao, B.-L., Lin, Y., Yan, H.-H., & Du, D.-M. (2015). Squaramide-catalysed asymmetric cascade aza-Michael/Michael addition reaction for the synthesis of chiral trisubstituted pyrrolidines. Organic & Biomolecular Chemistry, 13(46), 11351-11361. [Link]

• Bhat, A. A. (2024). Recent Advances in Organocatalytic Synthesis and Catalytic Activity of Substituted Pyrrolidines. Current Catalysis, 13(1), 2-24. [Link]

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• Zhao, B.-L., Lin, Y., Yan, H.-H., & Du, D.-M. (2015). Squaramide-catalysed asymmetric cascade aza-Michael/Michael addition reaction for the synthesis of chiral trisubstituted pyrrolidines. Organic & Biomolecular Chemistry, 13(46), 11351-11361. [Link]

• Vicario, J. L., Badía, D., Carrillo, L., & Reyes, E. (2015). Organocatalytic Enantioselective [3+2] Cycloaddition of Azomethine Ylides and Acrolein. Asymmetric Catalysis, 2, 26-36. [Link]

• Du, D.-M., et al. (2016). Diastereo- and Enantioselective Synthesis of Spiro-Pyrrolidine-Pyrazolones by Squaramide-Catalyzed Cascade Aza-Michael/Michael Reactions. European Journal of Organic Chemistry, 2016(16), 2824-2831. [Link]

• Vicario, J. L., et al. (2011). Organocatalytic enantioselective (3+2) cycloaddition using stable azomethine ylides. Chemical Communications, 47(23), 6641-6643. [Link]

• Wang, J., et al. (2008). Highly enantio- and diastereoselective organocatalytic cascade aza-Michael-Michael reactions: a direct method for the synthesis of trisubstituted chiral pyrrolidines. Chemical Communications, (43), 5636-5638. [Link]

• Wang, Y., et al. (2020). Recent advances in organocatalytic asymmetric oxa-Michael addition triggered cascade reactions. Organic Chemistry Frontiers, 7(12), 1482-1508. [Link]

• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry, 379(5), 34. [Link]

• Han, M.-Y., et al. (2014). Recent advances in organocatalytic asymmetric synthesis of polysubstituted pyrrolidines. Chemical Society Reviews, 43(6), 1837-1853. [Link]

• Quintavalla, A., Carboni, D., & Lombardo, M. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(5), 2234. [Link]

• Zheng, Z., Perkins, B. L., & Ni, B. (2010). Diarylprolinol silyl ether salts as new, efficient, water-soluble, and recyclable organocatalysts for the asymmetric Michael addition on water. Journal of the American Chemical Society, 132(1), 50-51. [Link]

• Zheng, Z., Perkins, B. L., & Ni, B. (2010). Diarylprolinol Silyl Ether Salts as New, Efficient, Water-Soluble, and Recyclable Organocatalysts for the Asymmetric Michael Addition on Water. Journal of the American Chemical Society, 132(1), 50-51. [Link]

• Carboni, D., et al. (2025). Diastereoselective Synthesis of Silyl-Substituted Pyrrolidines. The Journal of Organic Chemistry, 90(26), 9160-9169. [Link]

• Hayashi, Y., et al. (2006). Diarylprolinol Silyl Ether as Catalyst of an exo-Selective, Enantioselective Diels−Alder Reaction. Organic Letters, 8(18), 4079-4081. [Link]

• Antenucci, A., Dughera, S., & Renzi, P. (2021). Green Chemistry Meets Asymmetric Organocatalysis: A Critical Overview on Catalysts Synthesis. Catalysts, 11(6), 735. [Link]

• Alcaide, B., Almendros, P., & Luna, A. (2010). Recent Advances in Asymmetric Reactions Catalyzed by Proline and Its Derivatives. Current Organic Chemistry, 14(16), 1686-1709. [Link]

• Franz, A. K., & Daniele, J. R. (2019). Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents. Chemical Reviews, 119(18), 10985-11039. [Link]

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Safety & Regulatory Compliance

Definitive Guide to the Safe Disposal of 1-Acetyl-3-(BOC-Amino)pyrrolidine

As researchers and drug development professionals, our commitment to innovation is matched only by our dedication to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible science. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 1-Acetyl-3-(BOC-Amino)pyrrolidine, moving beyond simple instructions to explain the chemical reasoning behind each critical step. Our goal is to empower your laboratory with the knowledge to handle this compound safely from acquisition to final disposal, ensuring the protection of both personnel and the environment.

Hazard Profile and Risk Assessment

Inferred Hazard Classification:

Hazard Class	GHS Pictogram	Hazard Statement	Rationale & Causality
Skin Irritation		H315: Causes skin irritation.[1]	The pyrrolidine moiety and amine functional groups can be irritating to the skin upon direct contact.
Eye Irritation		H319: Causes serious eye irritation.[1][2]	Similar to skin irritation, the compound is likely to cause significant irritation or damage if it comes into contact with the eyes.
Acute Toxicity (Oral)		H302: Harmful if swallowed.[3]	Pyrrolidine derivatives can exhibit oral toxicity.[4]
Aquatic Hazard		H400 / H402: Very toxic/Harmful to aquatic life.[5]	Organic nitrogen compounds can be harmful to aquatic ecosystems. Discharge into the environment must be avoided.[5][6]

Key Chemical Considerations:

• Acid Lability of the BOC Group: The tert-Butyloxycarbonyl (BOC) protecting group is notoriously unstable under acidic conditions.[7][8] Contact with acids will cleave the BOC group, generating gaseous byproducts (isobutylene and CO2) and the corresponding free amine. This reaction can cause pressure buildup in a closed container and alters the chemical nature of the waste.

• Pyrrolidine Ring Reactivity: The pyrrolidine ring is a flammable structure.[3][4] While the acetyl group mitigates some reactivity, the compound should still be kept away from strong oxidizing agents and ignition sources.[4]

Regulatory Compliance: Adhering to EPA and OSHA Standards

The disposal of laboratory chemicals in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[9][10]

• RCRA "Cradle-to-Grave" Responsibility: RCRA establishes a framework for managing hazardous waste from its generation to its final disposal.[11] As a generator of this waste, your laboratory is responsible for its safe handling and disposal.

• OSHA Laboratory Standard: OSHA's standard on "Occupational exposure to hazardous chemicals in laboratories" requires employers to develop a Chemical Hygiene Plan (CHP) and provide employees with information and training on the hazards of the chemicals in their work area.[10][12] All disposal procedures must align with your institution's CHP.

The Disposal Workflow: A Step-by-Step Protocol

Treat 1-Acetyl-3-(BOC-Amino)pyrrolidine and any materials contaminated with it as hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [9][13]

Step 1: Waste Characterization and Segregation

• Classification: Designate the waste as "Hazardous Chemical Waste."

• Segregation is Critical: Due to the acid-labile BOC group, this waste must not be mixed with acidic waste streams.[13][14] Store it separately from strong acids, bases, and oxidizing agents to prevent dangerous reactions.[4][13]

Caption: Waste segregation decision flow.

Step 2: Container Selection and Labeling

• Container Choice: Use a chemically compatible container with a secure, leak-proof lid.[9] High-density polyethylene (HDPE) or glass containers are typically appropriate. Do not use metal containers for any potentially corrosive waste.[15]

• Labeling: The container must be clearly labeled from the moment the first drop of waste is added.[14] The label must include:

  • The words "HAZARDOUS WASTE" [13]

  • The full chemical name: "1-Acetyl-3-(BOC-Amino)pyrrolidine"

  • The approximate concentration and composition of the waste mixture.

  • The name and location (building/room number) of the generating laboratory.[13]

Step 3: On-Site Accumulation

• Satellite Accumulation Area (SAA): Hazardous waste must be stored in a designated SAA, which is at or near the point of generation and under the control of laboratory personnel.[13][16]

• Safe Storage Practices:

  • Keep the waste container tightly closed at all times, except when adding waste.[14] This prevents spills and the release of vapors.

  • Store the container in a well-ventilated area, such as a chemical fume hood or a designated cabinet.[15]

  • Use secondary containment (e.g., a larger, chemically resistant tray) to catch any potential leaks.[9]

  • Perform and document weekly inspections of your SAA to check for leaks or container degradation.[9][13]

Step 4: Managing Different Waste Forms

• Unused or Expired Product: Dispose of the original container with the unwanted product as hazardous waste. Do not attempt to consolidate it unless you are certain of compatibility.

• Contaminated Solid Waste: Items such as gloves, weigh boats, and paper towels that are contaminated with the compound must be placed in a clearly labeled container for solid hazardous chemical waste.[17]

• Empty Containers: An "empty" container that held the chemical is not truly empty and must be decontaminated.

  • Triple-Rinse Procedure: Rinse the container three times with a suitable solvent (e.g., methanol or ethanol).[17]

  • Collect the Rinsate: Crucially, all three rinses must be collected and disposed of as liquid hazardous waste.[17][18]

  • Once triple-rinsed, the container can be disposed of in regular trash after the label has been fully defaced or removed.[17]

• Contaminated Solutions: Collect all solutions containing 1-Acetyl-3-(BOC-Amino)pyrrolidine in your designated liquid hazardous waste container.

Step 5: Final Disposal

• Contact EHS: When your waste container is full or has been in the SAA for the maximum allowed time (typically six to twelve months for academic labs), contact your institution's Environmental Health and Safety (EHS) department.[9][16]

• Professional Disposal: The EHS department will arrange for the collection of the waste by a licensed hazardous waste disposal company.[5][11] These professionals will transport the waste to a permitted facility for final treatment, typically via high-temperature incineration.[5]

Emergency Procedures for Spills and Exposure

Accidents can happen. Being prepared is critical.

Small Spill Cleanup Protocol:

• Alert & Secure: Immediately alert personnel in the area and restrict access.

• Don PPE: Wear appropriate PPE: a lab coat, safety goggles, and chemical-resistant gloves.[17] For a dusty solid, a dust mask is also recommended.[17]

• Contain & Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a chemical spill pillow).

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[1] Avoid creating dust.[17]

• Decontaminate: Clean the spill area with soap and water, and wipe dry.[17]

• Dispose: Place all cleanup materials (gloves, wipes, etc.) into the hazardous waste container.[17]

• Report: Document the spill according to your institution's policy.

Caption: Step-by-step workflow for small spill cleanup.

Accidental Exposure First Aid:

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[1][2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Always have the Safety Data Sheet (or a comparable document for a similar chemical) available for emergency responders.[10]

References

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• Laboratory Hazardous Waste Disposal Guidelines . Central Washington University. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories . U.S. Environmental Protection Agency (EPA). [Link]

• Boc-Protected Amino Groups . Organic Chemistry Portal. [Link]

• Guidelines: Handling and Disposal of Chemicals . Purdue College of Engineering. [Link]

• 1-Boc-3-acetyl-pyrrolidine Material Safety Data Sheet . Capot Chemical. [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories . Occupational Safety and Health Administration (OSHA). [Link]

• The OSHA Lab Standard and the MSC Chemical Safety Manual . Mayaguez Campus Sciences. [Link]

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• 1-Boc-3-aminopyrrolidine . PubChem - NIH. [Link]

• BOC Protection and Deprotection . Hebei Boze Chemical Co., Ltd. [Link]

• Chemical Waste Disposal Guidelines . Emory University - Department of Chemistry. [Link]

• Material Safety Data Sheet - Pyrrolidine . Cole-Parmer. [Link]

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• ASHP Guidelines on Handling Hazardous Drugs . American Society of Health-System Pharmacists. [Link]

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A Comprehensive Guide to the Safe Handling of 1-Acetyl-3-(BOC-Amino)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 1-Acetyl-3-(BOC-Amino)pyrrolidine. As a Senior Application Scientist, this document is structured to provide not just procedural steps but also the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory. The following protocols are designed to be self-validating systems, grounded in authoritative safety data for analogous compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Acetyl-3-(BOC-Amino)pyrrolidine was not available at the time of publication. The following guidance is synthesized from SDSs of structurally similar compounds, including various BOC-protected aminopyrrolidines and tert-butyl carbamates. It is imperative to treat 1-Acetyl-3-(BOC-Amino)pyrrolidine with the assumption that it possesses similar hazards.

Hazard Identification and Risk Assessment

Based on analogous compounds, 1-Acetyl-3-(BOC-Amino)pyrrolidine is anticipated to be a solid that may cause skin irritation, serious eye irritation, and respiratory tract irritation.[1][2][3] A thorough risk assessment should be conducted before commencing any work with this compound.

Anticipated GHS Hazard Classifications:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[1][2][3]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.[1][2][3]
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory to prevent inadvertent exposure. The selection of appropriate PPE is critical and should be based on the potential routes of exposure.

PPE Category	Minimum Requirement	Recommended for High-Risk Operations
Eye and Face Protection	ANSI Z87.1 compliant safety glasses with side shields.	Chemical splash goggles. A face shield should be worn over goggles when there is a significant risk of splashing.
Hand Protection	Disposable nitrile gloves.	Double-gloving with nitrile gloves. For extended contact, consider heavier-duty chemical-resistant gloves.
Body Protection	A standard laboratory coat.	A chemical-resistant apron over a lab coat. For large quantities, consider disposable coveralls.
Respiratory Protection	Not generally required with adequate engineering controls (fume hood).	A NIOSH-approved N95 dust mask or higher should be used if engineering controls are insufficient or during spill cleanup.[3]
Footwear	Closed-toe shoes.	Chemical-resistant shoe covers may be appropriate in areas with a high risk of spills.

Causality Behind PPE Choices: The recommended PPE addresses the primary hazards of skin and eye irritation from solid particulates and potential respiratory irritation from dust. Double-gloving and chemical-resistant aprons provide an enhanced barrier during procedures with a higher risk of contamination.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is fundamental to mitigating risks associated with handling 1-Acetyl-3-(BOC-Amino)pyrrolidine.

3.1. Engineering Controls and Preparation:

• Fume Hood: All manipulations of solid 1-Acetyl-3-(BOC-Amino)pyrrolidine that could generate dust must be performed in a certified chemical fume hood.[4]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested. A spill kit appropriate for solid chemical irritants should be located nearby.

• Work Area Decontamination: The designated work area within the fume hood should be clean and free of clutter.

3.2. Weighing and Aliquoting:

• Don PPE: Before handling the compound, don the appropriate PPE as outlined in the table above.

• Static Control: To prevent static discharge that can cause the fine powder to become airborne, use an anti-static weigh boat or a grounding mat.

• Careful Transfer: Weigh the desired amount of the compound carefully to minimize dust formation.

• Solution Preparation: If preparing a solution, add the solid to the solvent slowly to prevent splashing.

3.3. Post-Handling Procedures:

• Decontaminate Work Area: Thoroughly clean the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) and wipe dry.

• Doff PPE: Carefully remove PPE, avoiding cross-contamination. Gloves should be removed last, and hands should be washed thoroughly with soap and water.

• Labeling: Ensure all containers with the chemical are clearly labeled with the full chemical name, concentration, date, and appropriate hazard pictograms.

Workflow for Safe Handling of 1-Acetyl-3-(BOC-Amino)pyrrolidine

Caption: A logical workflow for the safe handling of 1-Acetyl-3-(BOC-Amino)pyrrolidine.

Emergency Procedures: Be Prepared

4.1. Accidental Exposure:

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][5]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1]
Eye Contact	Immediately rinse eyes cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][5]

4.2. Spill Cleanup Protocol:

This protocol is for small spills. For large spills, evacuate the area and contact your institution's emergency response team.

• Alert Personnel: Immediately notify others in the vicinity.

• Secure the Area: Restrict access to the spill site.

• Don PPE: Put on appropriate PPE, including a respirator if necessary.

• Containment: For a solid spill, gently sweep or vacuum the material to avoid creating dust. Place the collected material into a labeled hazardous waste container.[1]

• Decontamination: Clean the spill area with a detergent solution and water, followed by a solvent rinse if appropriate. Dispose of all cleaning materials in the hazardous waste container.

• Post-Cleanup: Remove and dispose of contaminated PPE as hazardous waste. Wash hands thoroughly. Document the spill and cleanup procedure.

Disposal Plan: Responsible Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: All disposable materials contaminated with 1-Acetyl-3-(BOC-Amino)pyrrolidine, such as gloves, weigh boats, and paper towels, must be placed in a designated hazardous waste container.

• Unused Product: Unwanted or expired product must be disposed of as hazardous chemical waste. Do not discard it in the regular trash.

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. Once triple-rinsed, the container can be managed as non-hazardous waste, depending on institutional policies.

Consult with your institution's environmental health and safety department for specific disposal guidelines.

References

• Apollo Scientific. (2023, July 6). Safety Data Sheet for tert-Butyl [(3S)-pyrrolidin-3-ylmethyl]carbamate hydrochloride.
• ChemicalBook. (2022, August 11). Chemical Safety Data Sheet for (R)-tert-butyl methyl(pyrrolidin-3-ylmethyl)carbamate.
• AK Scientific, Inc. Safety Data Sheet for Tert-Butyl (cis-4-methoxypyrrolidin-3-yl)carbamate.
• Fisher Scientific. (2011, May 27). Safety Data Sheet for N-BOC-1,3-Diaminopropane.
• Fisher Scientific. (2010, October 28). Safety Data Sheet for tert-Butyl carbamate.
• BenchChem. (2025). Personal protective equipment for handling tert-Butyl (7-aminoheptyl)carbamate.
• PubChem. 1-Boc-3-aminopyrrolidine.
• Fisher Scientific. (2009, September 26). Safety Data Sheet for N-BOC-1,2-diaminoethane.
• Fisher Scientific. (2023, September 22). Safety Data Sheet for tert-Butyl carbamate.
• PubChem. tert-butyl N-(pyrrolidin-3-yl)carbamate.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet for pyrrolidine.
• AK Scientific, Inc. Safety Data Sheet for Tert-Butyl (1-(azetidin-3-yl)ethyl)carbamate.
• Capot Chemical. (2026, January 6). Material Safety Data Sheet for 1-Boc-3-acetyl-pyrrolidine.
• CymitQuimica. (2024, December 19). Safety Data Sheet for tert-butyl ((1R,3S)-3-acetylcyclopentyl)carbamate compound with tert- butyl ((1S,3R)-3-acetylcyclopentyl)carbamate.
• Sigma-Aldrich. Safety Data Sheet for (S)-3-(Boc-amino)pyrrolidine.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. tert-butyl N-(pyrrolidin-3-yl)carbamate | C9H18N2O2 | CID 2757234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-3-(Boc-amino)pyrrolidine = 98.0 TLC 122536-76-9 [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]